Dibenzo[h,rst]pentaphene

• CAS: 192-47-2

Core Science & Biosynthesis

An In-Depth Technical Guide to Dibenzo[h,rst]pentaphene: Molecular Structure, Properties, and Synthetic Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Complex Polycyclic Aromatic Hydrocarbon

Dibenzo[h,rst]pentaphene, a notable member of the polycyclic aromatic hydrocarbon (PAH) family, presents a fascinating case study in the relationship between molecular architecture and emergent electronic properties. With the chemical formula C₂₈H₁₆, this ortho- and peri-fused arene possesses a highly conjugated π-electron system distributed across its intricate, multi-ring structure.[1] This extensive conjugation imparts unique optical and electronic characteristics, positioning Dibenzo[h,rst]pentaphene as a molecule of significant interest for advanced applications in materials science, particularly in the realm of organic electronics.[2] This guide provides a comprehensive overview of its molecular structure, physicochemical properties, synthetic routes, and characterization methodologies, offering a valuable resource for researchers exploring its potential.

Molecular Identity and Physicochemical Characteristics

Dibenzo[h,rst]pentaphene is systematically identified by its CAS Registry Number 192-47-2.[3] It is also known by the synonyms Tribenzo[a,e,i]pyrene and (1,2:4,5:7,8)-Tribenzopyrene.[3] The fundamental properties of this compound are summarized in the table below.

Property	Value	Source
Molecular Formula	C₂₈H₁₆	[1][3][4]
Molecular Weight	352.44 g/mol	[1][4]
Monoisotopic Mass	352.125200510 Da	[1]
CAS Number	192-47-2	[3][4]
Appearance	Expected to be a solid
Water Solubility	Low (typical for PAHs)
LogP (XLogP3-AA)	8.3	[1]

The large, planar structure of Dibenzo[h,rst]pentaphene contributes to its low solubility in water and high octanol-water partition coefficient (LogP), indicating a lipophilic nature. These properties are critical considerations in designing its applications, particularly in biological contexts or for solution-processed electronic devices.

Visualizing the Molecular Architecture

The intricate fusion of benzene rings in Dibenzo[h,rst]pentaphene gives rise to its unique topology. The following diagram, generated using the DOT language, illustrates the connectivity of the carbon atoms in the molecule.

Caption: 2D representation of the Dibenzo[h,rst]pentaphene molecular structure.

Synthesis of Dibenzo[h,rst]pentaphene and its Derivatives

The synthesis of complex PAHs like Dibenzo[h,rst]pentaphene often requires multi-step procedures. A notable and efficient method involves the chemoselective C–O arylation of dimethoxyanthraquinones.[5][6] This approach offers a versatile route to Dibenzo[h,rst]pentaphene and its derivatives.

A Representative Synthetic Protocol

The following protocol is a generalized procedure based on reported synthetic strategies.[5][6]

Part 1: Ruthenium-Catalyzed C–O Arylation

• Reactants: 1,4-dimethoxyanthraquinone and an appropriate arylboronate.

• Catalyst: A ruthenium-based catalyst, such as RuH₂(CO)(PPh₃)₃.

• Solvent: A high-boiling point, inert solvent like toluene or xylene.

• Procedure: a. To a dried reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add 1,4-dimethoxyanthraquinone, the arylboronate (typically 2-3 equivalents), and the ruthenium catalyst (e.g., 5 mol%). b. Add the anhydrous solvent and stir the mixture. c. Heat the reaction mixture to reflux for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). d. Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure. e. Purify the resulting 1,4-diarylanthraquinone intermediate by column chromatography on silica gel.

Part 2: Corey–Chaykovsky Reaction and Dehydrative Aromatization

• Reactants: The purified 1,4-diarylanthraquinone and a sulfur ylide (e.g., generated from trimethylsulfonium iodide and a strong base like sodium hydride).

• Solvent: A mixture of dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF).

• Procedure for Corey–Chaykovsky Reaction: a. In a separate flask, prepare the sulfur ylide by reacting trimethylsulfonium iodide with sodium hydride in DMSO/THF at room temperature. b. Add a solution of the 1,4-diarylanthraquinone in THF to the ylide solution and stir for 30 minutes to an hour. c. Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). d. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the diepoxide intermediate.

• Procedure for Dehydrative Aromatization: a. Dissolve the crude diepoxide in a suitable solvent such as 1,2-dichloroethane. b. Add a Lewis acid catalyst, for instance, tin(II) chloride (SnCl₂) or indium(III) chloride (InCl₃).[5] c. Reflux the mixture for several hours until the reaction is complete (monitored by TLC). d. Cool the reaction, wash with water and brine, and dry the organic layer. e. Purify the final product, Dibenzo[h,rst]pentaphene or its derivative, by column chromatography and/or recrystallization.

Caption: A generalized workflow for the synthesis of Dibenzo[h,rst]pentaphene.

Spectroscopic and Structural Characterization

A thorough characterization of Dibenzo[h,rst]pentaphene is essential to confirm its identity and purity. A combination of spectroscopic and analytical techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Mass Spectrometry (MS)

Mass spectrometry is a crucial tool for determining the molecular weight and confirming the elemental composition of Dibenzo[h,rst]pentaphene. Electron ionization (EI) is a common method for analyzing PAHs.

m/z	Relative Intensity (%)	Assignment
352	100	[M]⁺ (Molecular Ion)
353	30.8	[M+1]⁺ (Isotopic Peak)
176	21.6	[M]²⁺ (Doubly Charged Molecular Ion)
175	10.2	[M-H]²⁺

Data sourced from NIST WebBook.[3]

The mass spectrum is characterized by a very stable molecular ion peak, which is also the base peak, indicative of the high stability of the aromatic system. The presence of a significant doubly charged molecular ion is also a common feature for large, planar PAHs.

UV-Visible Spectroscopy

The extensive π-conjugation in Dibenzo[h,rst]pentaphene results in strong absorption in the ultraviolet and visible regions of the electromagnetic spectrum.

Wavelength (nm)	Log(ε)
~300	~4.5
~325	~4.8
~350	~5.0
~375	~4.7
~400	~4.0

Data interpreted from the NIST WebBook UV/Visible spectrum.[3]

The UV-Vis spectrum exhibits multiple absorption bands, which are characteristic of the electronic transitions within the molecule.

A Standard Characterization Workflow

The following diagram illustrates a typical workflow for the characterization of a newly synthesized batch of Dibenzo[h,rst]pentaphene.

Caption: A standard workflow for the characterization of Dibenzo[h,rst]pentaphene.

Potential Applications in Organic Electronics

The electronic properties of Dibenzo[h,rst]pentaphene make it a promising candidate for applications in organic electronics. Its extended π-system suggests good charge transport characteristics, which are essential for use in devices such as organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).[2]

The performance of such devices is intimately linked to the energy levels of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). While experimental values for Dibenzo[h,rst]pentaphene are not widely reported, computational studies on related PAHs provide valuable insights. Density Functional Theory (DFT) calculations can be employed to predict these energy levels and guide the design of new materials with tailored electronic properties. A derivative of Dibenzo[h,rst]pentaphene has a calculated HOMO level of -5.07 eV, which is suitable for a p-type active material in OFETs.[2]

Safety and Handling

Dibenzo[h,rst]pentaphene is classified by the International Agency for Research on Cancer (IARC) as a Group 3 carcinogen, meaning it is "not classifiable as to its carcinogenicity to humans."[1] Nevertheless, as with all polycyclic aromatic hydrocarbons, it should be handled with appropriate safety precautions in a laboratory setting. This includes the use of personal protective equipment such as gloves, safety glasses, and a lab coat, and working in a well-ventilated fume hood.

Conclusion

Dibenzo[h,rst]pentaphene stands as a molecule of considerable scientific interest, bridging fundamental concepts of aromaticity and π-electron systems with the applied field of organic electronics. Its complex structure gives rise to a unique set of physicochemical and electronic properties that are ripe for further exploration. The synthetic methodologies outlined herein provide a pathway for accessing this intriguing molecule and its derivatives, paving the way for new research into its potential applications. As our understanding of the structure-property relationships in complex PAHs continues to grow, Dibenzo[h,rst]pentaphene is poised to remain a significant subject of study for chemists and materials scientists alike.

References

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• Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones. (2017). Organic Letters, 19(15), 4150–4153. [Link]

• Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C−O Arylation of Dimethoxyanthraquinones. (2017). ACS Publications. [Link]

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A Technical Guide to the Physical and Chemical Properties of Dibenzo[h,rst]pentaphene

Executive Summary: Dibenzo[h,rst]pentaphene is a significant polycyclic aromatic hydrocarbon (PAH) characterized by a large, planar, and highly conjugated π-electron system. This structure imparts unique optical and electronic properties, making it a molecule of considerable interest for researchers in materials science, organic electronics, and drug development. Its potential applications in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) are currently being explored. This guide provides an in-depth analysis of its core physical and chemical properties, synthesis, spectroscopic characterization, potential applications, and safety profile, serving as a comprehensive resource for scientific professionals.

Introduction

Polycyclic aromatic hydrocarbons (PAHs) represent a vast class of organic molecules composed of fused aromatic rings. Their unique electronic and optical properties, which include being lightweight and highly flexible, have positioned them as key components in the development of next-generation organic semiconductors.[1] Within this family, Dibenzo[h,rst]pentaphene (CAS No. 192-47-2) emerges as a noteworthy compound. Its two-dimensionally extended π-system is the source of its distinct characteristics, which are of great interest for applications in organic electronics and photonics.[1][2] This molecule also serves as a critical model system for understanding the fundamental structure-property relationships in more complex PAHs and graphene-like nanostructures.[2]

Molecular Structure and Identification

Chemical Identity

The unambiguous identification of Dibenzo[h,rst]pentaphene is crucial for research and regulatory purposes. Key identifiers are listed below:

• Systematic IUPAC Name: Dibenzo[h,rst]pentaphene[3][4]

• Common Synonyms: Tribenzo[a,e,i]pyrene, 1,2:4,5:7,8-tribenzpyrene[4][5][6]

• CAS Registry Number: 192-47-2[3][4]

• Molecular Formula: C₂₈H₁₆[3][4]

• Molecular Weight: 352.44 g/mol [3]

Molecular Visualization

The structure of Dibenzo[h,rst]pentaphene consists of a central pentaphene core with two additional fused benzene rings, resulting in a highly condensed and planar aromatic system.[2]

Caption: 2D representation of Dibenzo[h,rst]pentaphene's fused ring structure.

Physicochemical Properties

The physical properties of Dibenzo[h,rst]pentaphene are a direct consequence of its large, rigid, and nonpolar molecular structure. These characteristics are fundamental to predicting its behavior in various systems and are summarized below.

Property	Value	Source(s)
Molecular Formula	C₂₈H₁₆	[3][4]
Molar Mass	352.44 g/mol	[2][3][7]
Appearance	Crystalline solid (typical for PAHs)	N/A
Melting Point	315 °C	[2][5]
Water Solubility	Insoluble (predicted)	[]
XLogP3-AA	8.3	[7]

The high melting point of 315°C is indicative of strong intermolecular forces, specifically π-π stacking interactions between the planar aromatic molecules in the solid state.[2][5] Its large, nonpolar structure renders it virtually insoluble in water, a common trait for high-molecular-weight PAHs. The high calculated XLogP3-AA value of 8.3 signifies extreme lipophilicity, suggesting it will preferentially partition into non-aqueous, lipid-rich environments.[7]

Spectroscopic and Analytical Characterization

A combination of spectroscopic techniques is essential for the structural confirmation and purity assessment of Dibenzo[h,rst]pentaphene.

• UV-Visible (UV-Vis) and Fluorescence Spectroscopy: Due to its extensive π-conjugated system, Dibenzo[h,rst]pentaphene is expected to exhibit strong absorption in the UV-Vis region.[2] Studies on closely related benzo[rst]pentaphene (BPP) derivatives reveal a complex electronic structure, sometimes with symmetry-forbidden transitions that can be influenced by chemical functionalization.[9][10][11] Introducing electron-donating groups, such as isopropoxy substituents, onto the BPP core has been shown to dramatically enhance the photoluminescence quantum yield (PLQY), boosting it from 13% in the pristine molecule to 73% in the derivative.[12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are primary tools for elucidating the precise chemical structure. The ¹H NMR spectrum would be characterized by signals in the aromatic region, corresponding to the 16 protons on the periphery of the molecule.

• Mass Spectrometry (MS): Mass spectral data have been reported and are critical for confirming the molecular weight and formula of the compound.[4][5] Electron ionization MS would show a prominent molecular ion peak (M⁺) at m/z corresponding to 352.44.

Synthesis and Reactivity

Synthetic Pathways

While classical syntheses of PAHs can be complex, modern organometallic chemistry has enabled more efficient routes. A convenient and effective method for preparing Dibenzo[h,rst]pentaphene derivatives has been developed, offering a significant improvement over older procedures.[1][14]

Caption: Key steps in the modern synthesis of Dibenzo[h,rst]pentaphene derivatives.

Experimental Protocol: Ruthenium-Catalyzed Synthesis

The following protocol is a generalized representation based on the efficient two-step procedure reported in the literature.[1][14]

Step 1: Ruthenium-Catalyzed C-O Arylation

• To a reaction vessel under an inert atmosphere, add 1,4-dimethoxyanthraquinone, the desired arylboronate (e.g., 4-n-hexylphenylboronate), and the ruthenium catalyst RuH₂(CO)(PPh₃)₃.

• Add a suitable solvent (e.g., toluene) and heat the mixture.

• Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Upon completion, cool the reaction, remove the solvent under reduced pressure, and purify the resulting 1,4-diarylanthraquinone intermediate by column chromatography.

Causality: The choice of a ruthenium catalyst is critical for the chemoselective activation and coupling at the C-O bonds ortho to the carbonyl groups of the anthraquinone core, a transformation that is challenging with other catalysts.[1] This selectivity is the foundation of the synthetic strategy.

Step 2: Cyclization and Aromatization

• Dissolve the purified 1,4-diarylanthraquinone in a suitable solvent system.

• Perform a Corey-Chaykovsky reaction by adding a sulfur ylide to convert the carbonyl groups.

• Follow this with a dehydrative aromatization step. For thiophene-containing analogs, SnCl₂ has been shown to be a superior catalyst to InCl₃.[14]

• Purify the final Dibenzo[h,rst]pentaphene product via column chromatography or recrystallization.

Trustworthiness: This two-step protocol is self-validating as the intermediates at each stage can be isolated and fully characterized (NMR, MS) to confirm the success of each transformation before proceeding, ensuring the integrity of the final product.

Applications in Research and Development

The unique electronic structure of Dibenzo[h,rst]pentaphene underpins its potential in advanced materials.

Caption: Relationship between structure, properties, and applications of Dibenzo[h,rst]pentaphene.

• Organic Semiconductors: Devices fabricated from Dibenzo[h,rst]pentaphene derivatives have demonstrated hole-transporting characteristics, a key property for p-type active materials in OFETs.[1][14] The rigid, planar structure facilitates intermolecular π-stacking, which is crucial for efficient charge transport in thin films.[1]

• Advanced Materials Science: The core structure is an ideal building block for larger, more complex nanostructures. For example, brominated derivatives have been used for the on-surface synthesis of novel nanographenes.[2] Furthermore, creating dimers such as 5,5′-bibenzo[rst]pentaphene introduces axial chirality, opening pathways for the development of materials with unique chiroptical properties.[9]

Safety and Toxicological Profile

As with all PAHs, appropriate safety measures are necessary when handling Dibenzo[h,rst]pentaphene.

• Carcinogen Classification: The International Agency for Research on Cancer (IARC) has classified Dibenzo[h,rst]pentaphene in Group 3: Not classifiable as to its carcinogenicity to humans .[7] This classification indicates that there is inadequate evidence in humans and limited or inadequate evidence in experimental animals for carcinogenicity.

• Toxicological Data: The available toxicological data is limited. A single reported experiment showed that subcutaneous injection in mice induced sarcomas.[15] However, it has not been tested by other routes, and no human case reports or epidemiological studies are available.[15]

• Handling Precautions: Standard laboratory safety protocols for handling chemical substances should be followed. This includes the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or aerosols.

Conclusion

Dibenzo[h,rst]pentaphene is a polycyclic aromatic hydrocarbon with a compelling combination of structural and electronic features. Its high planarity, extended π-system, and demonstrated hole-transporting capabilities make it a prime candidate for further research and development in organic electronics and materials science. Modern synthetic methods have made its derivatives more accessible, paving the way for systematic studies into tuning its properties through functionalization. While its toxicological profile is not fully characterized, its IARC classification suggests a lower concern than some other high-profile PAHs, though prudent handling is always required. The continued exploration of this molecule and its analogs holds significant promise for the creation of novel, high-performance organic materials.

References

• Dibenzo[h,rst]pentaphene - Substance Details - SRS | US EPA. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones. (2017). Organic Letters - ACS Publications. Retrieved from [Link]

• Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C−O Arylation of Dimethoxyanthraquinones. (2017). ACS Publications. Retrieved from [Link]

• Dibenzo[h,rst]pentaphene | C28H16 | CID 9121 - PubChem. (n.d.). National Institutes of Health. Retrieved from [Link]

• APPENDIX CHEMICAL AND PHYSICAL DATA FOR SOME NON- HETEROCYCLIC POLYCYCLIC AROMATIC HYDROCARBONS. (n.d.). IARC Publications. Retrieved from [Link]

• Dibenzo(h,rst)pentaphene. (n.d.). NIST WebBook. Retrieved from [Link]

• DIBENZO(H,RST)PENTAPHENE. (n.d.). FDA Global Substance Registration System. Retrieved from [Link]

• APPENDIX: Chemical and Physical Data for Some Non-heterocyclic Polycyclic Aromatic Hydrocarbons. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis and Characterizations of 5,5′‐Bibenzo[rst]pentaphene with Axial Chirality and Symmetry‐Breaking Charge Transfer. (2022). National Institutes of Health. Retrieved from [Link]

• Dibenzo(h,rst)Pentaphene (IARC Summary & Evaluation, Volume 3, 1973). (1998). INCHEM. Retrieved from [Link]

• Synthesis and Characterizations of 5,5′-Bibenzo[rst]pentaphene with Axial Chirality and Symmetry-Breaking Charge Transfer. (2022). Wiley Online Library. Retrieved from [Link]

• Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. (n.d.). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Solvent-tunable exciton-charge transfer mixed state enhances emission of functionalized benzo[rst]pentaphene through symmetry breaking. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. (2025). Beilstein Journals. Retrieved from [Link]

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The Synthesis of Dibenzo[h,rst]pentaphene: A Journey Through Time and Technique

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Dibenzo[h,rst]pentaphene, a prominent member of the polycyclic aromatic hydrocarbon (PAH) family, stands as a testament to the evolution of synthetic organic chemistry. Its complex, fused-ring structure has long intrigued chemists, driving the development of innovative synthetic methodologies. This guide provides a comprehensive overview of the discovery and history of Dibenzo[h,rst]pentaphene synthesis, from its early beginnings to contemporary, sophisticated approaches. We will delve into the foundational reactions that paved the way for its creation and present a detailed protocol for a modern, efficient synthesis, complete with mechanistic insights and visual representations to aid in understanding.

A Historical Perspective: The Pioneers of PAH Synthesis

The story of Dibenzo[h,rst]pentaphene's synthesis is intrinsically linked to the pioneering work of chemists like Roland Scholl and Erich Clar, whose contributions in the early 20th century laid the groundwork for the synthesis of large and complex PAHs.

The Scholl Reaction: A Foundational Tool

In 1910, Roland Scholl discovered a powerful method for the intramolecular and intermolecular coupling of aromatic compounds, now known as the Scholl reaction. This acid-catalyzed oxidative cyclodehydrogenation reaction proved to be a cornerstone in the synthesis of highly fused aromatic systems. The reaction typically employs strong Lewis acids, such as aluminum chloride, and high temperatures to effect the formation of new carbon-carbon bonds between aromatic rings, leading to the expulsion of hydrogen gas. While highly effective, these early methods were often harsh and lacked the selectivity of modern techniques.

Erich Clar: The Father of Modern PAH Chemistry

Erich Clar, often regarded as the "father of modern PAH chemistry," made significant strides in the synthesis and characterization of these complex molecules. His work in the mid-20th century led to a deeper understanding of the relationship between the structure and properties of PAHs. Clar's contributions included the refinement of existing synthetic methods and the development of new routes to previously inaccessible structures. His meticulous experimental work and theoretical insights provided a framework for the rational design and synthesis of PAHs with tailored properties.

The First Synthesis of Dibenzo[h,rst]pentaphene

The first reported synthesis of Dibenzo[h,rst]pentaphene was in 1962 by G. M. Sherman and J. D. Dickson. While the primary publication detailing this seminal work is not readily accessible in modern databases, the International Agency for Research on Cancer (IARC) monograph on the carcinogenicity of PAHs credits them with this discovery[1]. This initial synthesis likely relied on the classical, high-temperature methods established by Scholl and his contemporaries.

The Evolution of Synthetic Strategies

The synthesis of Dibenzo[h,rst]pentaphene and other large PAHs has evolved significantly from the early, often forceful, methods. The drive for greater efficiency, selectivity, and functional group tolerance has led to the development of a diverse array of synthetic tools. Key advancements include:

• Transition Metal Catalysis: The advent of transition metal-catalyzed cross-coupling reactions, such as the Suzuki and Stille couplings, has revolutionized the construction of complex aromatic frameworks. These methods allow for the precise and controlled formation of carbon-carbon bonds under milder conditions than the classical Scholl reaction.

• Diels-Alder Cycloaddition: The Diels-Alder reaction, a powerful tool for the formation of six-membered rings, has been extensively utilized in the synthesis of PAHs. This pericyclic reaction offers excellent stereochemical and regiochemical control, making it a valuable strategy for the construction of intricate polycyclic systems.

• Modern Cyclodehydrogenation Methods: While the Scholl reaction remains a valuable tool, modern variations have been developed that employ a wider range of oxidants and Lewis acids, often under milder conditions. These advancements have expanded the scope of the reaction and improved its functional group compatibility.

A Modern Approach: Chemoselective C-O Arylation

A recent and elegant synthesis of Dibenzo[h,rst]pentaphene derivatives was reported in 2017, showcasing a modern approach that leverages the power of transition metal catalysis for a more controlled and efficient synthesis. This method, developed by Suzuki and colleagues, utilizes a ruthenium-catalyzed chemoselective C-O arylation of dimethoxyanthraquinones as the key step.

Reaction Scheme

Figure 1: Overall synthetic scheme for a Dibenzo[h,rst]pentaphene derivative.

Detailed Experimental Protocol

Step 1: Ruthenium-Catalyzed C-O Arylation of 1,4-Dimethoxyanthraquinone

This initial step involves the selective reaction of the arylboronate at the ortho C-O bonds of the dimethoxyanthraquinone. The choice of a ruthenium catalyst and a bulky phosphine ligand is crucial for achieving high selectivity.

Reagent/Solvent	Amount	Purpose
1,4-Dimethoxyanthraquinone	1.0 equiv	Starting material
Arylboronate	2.5 equiv	Arylating agent
[RuCl2(p-cymene)]2	2.5 mol%	Catalyst
Tricyclopentylphosphine	10 mol%	Ligand
K3PO4	3.0 equiv	Base
Toluene	-	Solvent

Procedure:

• To an oven-dried flask under an inert atmosphere, add 1,4-dimethoxyanthraquinone, arylboronate, [RuCl2(p-cymene)]2, tricyclopentylphosphine, and K3PO4.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture at 130 °C for 24 hours.

• After cooling to room temperature, quench the reaction with water and extract with an organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the diarylated anthraquinone.

Causality behind Experimental Choices:

• Ruthenium Catalyst: Ruthenium catalysts are known for their ability to promote C-H and C-O bond activation, making them suitable for this type of arylation reaction.

• Bulky Phosphine Ligand: The use of a bulky ligand like tricyclopentylphosphine helps to promote the desired ortho-selectivity by sterically hindering other potential reaction sites.

• Potassium Phosphate (K3PO4): A strong base is required to facilitate the transmetalation step in the catalytic cycle.

Step 2: Corey-Chaykovsky Reaction

The diarylated anthraquinone is then subjected to a Corey-Chaykovsky reaction to introduce the necessary carbon atoms for the formation of the final fused rings.

Reagent/Solvent	Amount	Purpose
Diarylated Anthraquinone	1.0 equiv	Starting material
Trimethylsulfoxonium iodide	4.0 equiv	Ylide precursor
Sodium hydride (60% in oil)	4.0 equiv	Base
DMSO	-	Solvent

Procedure:

• To a stirred suspension of sodium hydride in anhydrous DMSO at room temperature, add trimethylsulfoxonium iodide portion-wise.

• Stir the resulting mixture at room temperature for 1 hour to generate the dimethylsulfoxonium methylide.

• Add a solution of the diarylated anthraquinone in DMSO to the ylide solution.

• Stir the reaction mixture at room temperature for 12 hours.

• Pour the reaction mixture into ice water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The resulting diepoxide intermediate is often used in the next step without further purification.

Causality behind Experimental Choices:

• Dimethylsulfoxonium Methylide: This sulfur ylide is a nucleophilic methylene transfer reagent that reacts with the carbonyl groups of the anthraquinone to form epoxides.

• Sodium Hydride: A strong, non-nucleophilic base is required to deprotonate the trimethylsulfoxonium iodide to form the reactive ylide.

• DMSO: A polar aprotic solvent is necessary to dissolve the reagents and facilitate the reaction.

Step 3: Dehydrative Aromatization

The final step involves an acid-catalyzed dehydration and aromatization of the diepoxide intermediate to yield the Dibenzo[h,rst]pentaphene derivative.

Reagent/Solvent	Amount	Purpose
Diepoxide Intermediate	1.0 equiv	Starting material
Hydrobromic acid (48%)	-	Acid catalyst
Acetic acid	-	Solvent

Procedure:

• Dissolve the crude diepoxide intermediate in acetic acid.

• Add hydrobromic acid to the solution.

• Heat the reaction mixture at 130 °C for 3 hours.

• After cooling to room temperature, collect the resulting precipitate by filtration.

• Wash the solid with water and methanol to afford the pure Dibenzo[h,rst]pentaphene derivative.

Causality behind Experimental Choices:

• Strong Acid (HBr): A strong acid is required to protonate the epoxide oxygen atoms, initiating a cascade of reactions that leads to ring-opening, dehydration, and subsequent aromatization to form the thermodynamically stable polycyclic aromatic system.

• High Temperature: The reaction requires elevated temperatures to overcome the activation energy for the dehydration and aromatization steps.

Mechanistic Insights

The key steps of this modern synthesis are illustrated below.

Figure 2: Simplified mechanisms of the key synthetic steps.

Conclusion

The synthesis of Dibenzo[h,rst]pentaphene has come a long way from its initial discovery in 1962. The journey from the harsh, classical methods of the early 20th century to the elegant and selective modern techniques of the 21st century reflects the broader advancements in the field of organic chemistry. The development of powerful tools such as transition metal catalysis has enabled chemists to construct these complex and fascinating molecules with unprecedented precision and efficiency. As research into advanced materials continues to grow, the demand for novel PAHs like Dibenzo[h,rst]pentaphene will undoubtedly inspire further innovation in synthetic methodology.

References

• International Agency for Research on Cancer. (1983). IARC Monographs on the Evaluation of the Carcinogenic Risk of Chemicals to Humans, Volume 32, Polynuclear Aromatic Compounds, Part 1, Chemical, Environmental and Experimental Data. Lyon, France: IARC. [Link]

• Suzuki, Y., Yamada, K., Watanabe, K., Kochi, T., Ie, Y., Aso, Y., & Kakiuchi, F. (2017). Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones. Organic Letters, 19(14), 3791–3794. [Link]

• Scholl, R. (1910). Über die Perylen-Synthese. Berichte der deutschen chemischen Gesellschaft, 43(2), 1734-1738. [Link]

• Clar, E. (1972).

• Diels, O., & Alder, K. (1928). Synthesen in der hydroaromatischen Reihe. Justus Liebigs Annalen der Chemie, 460(1), 98-122. [Link]

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CAS number and IUPAC name for Dibenzo[h,rst]pentaphene

An In-Depth Technical Guide to Dibenzo[h,rst]pentaphene for Advanced Research Applications

Introduction: Unveiling Dibenzo[h,rst]pentaphene

Dibenzo[h,rst]pentaphene is a polycyclic aromatic hydrocarbon (PAH), a class of molecules known for their unique electronic and photophysical properties. As an ortho- and peri-fused arene, its rigid, planar structure and extensive π-conjugated system make it a compound of significant interest for researchers in materials science, organic electronics, and chemical synthesis.[1] This guide serves as a technical resource for scientists, providing comprehensive information on its core properties, synthesis, characterization, and handling, grounded in established scientific principles.

Part 1: Core Compound Identification and Physicochemical Properties

Precise identification is the cornerstone of any scientific investigation. Dibenzo[h,rst]pentaphene is cataloged under specific identifiers that ensure unambiguous communication in research and regulatory contexts.

Table 1: Primary Identifiers for Dibenzo[h,rst]pentaphene

Identifier	Value	Source
CAS Number	192-47-2	U.S. EPA SRS, PubChem[1][2]
IUPAC Name	Dibenzo[h,rst]pentaphene	U.S. EPA SRS[2]
Systematic IUPAC Name	heptacyclo[14.10.2.0²,⁷.0⁸,²⁸.0¹⁰,¹⁵.0¹⁹,²⁷.0²⁰,²⁵]octacosa-1(26),2,4,6,8,10,12,14,16(28),17,19(27),20,22,24-tetradecaene	PubChem[1]
Molecular Formula	C₂₈H₁₆	U.S. EPA SRS, PubChem[1][2]

| Molecular Weight | 352.44 g/mol | U.S. EPA SRS[2] |

The intrinsic properties of a molecule dictate its behavior and potential applications. The following computed properties provide insight into the lipophilicity and precise mass of Dibenzo[h,rst]pentaphene, which are critical for designing experiments related to chromatography, mass spectrometry, and biological interactions.

Table 2: Computed Physicochemical Properties

Property	Value	Rationale and Significance
XLogP3-AA	8.3	This high value indicates strong lipophilicity, suggesting high solubility in nonpolar organic solvents and low solubility in aqueous media. This is a key parameter for selecting solvents for synthesis, purification, and deposition.[1]
Monoisotopic Mass	352.125200510 Da	The exact mass is crucial for high-resolution mass spectrometry (HRMS), allowing for unambiguous confirmation of the compound's elemental composition during characterization.[1]
Hydrogen Bond Donor Count	0	As a pure hydrocarbon, it cannot donate hydrogen bonds, influencing its interaction with other molecules and surfaces.[1]

| Hydrogen Bond Acceptor Count | 0 | The absence of heteroatoms means it cannot accept hydrogen bonds, further defining its nonpolar character.[1] |

Part 2: Synthesis and Purification Methodology

The synthesis of complex PAHs like Dibenzo[h,rst]pentaphene requires strategic chemical transformations. One effective approach involves the chemoselective C-O arylation of dimethoxyanthraquinones, followed by aromatization.[3] This method provides a versatile pathway to constructing the intricate polycyclic framework.

Conceptual Synthesis Workflow

The following diagram illustrates the logical flow from commercially available precursors to the final, purified product. This multi-step process is designed to build molecular complexity in a controlled manner.

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Navigating the Unknown: A Health and Safety Guide for Dibenzo[h,rst]pentaphene

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety considerations for Dibenzo[h,rst]pentaphene. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and integrity in the laboratory.

Introduction to Dibenzo[h,rst]pentaphene: A Member of the Polycyclic Aromatic Hydrocarbon (PAH) Family

Dibenzo[h,rst]pentaphene is a polycyclic aromatic hydrocarbon (PAH), a large class of organic compounds characterized by the presence of multiple fused aromatic rings.[1][2][3] PAHs are formed from the incomplete combustion of organic materials and are widespread environmental contaminants.[1][3] While Dibenzo[h,rst]pentaphene itself is not as extensively studied as some other PAHs like benzo[a]pyrene, its structural similarity to known carcinogens necessitates a cautious and informed approach to its handling.

Table 1: Physicochemical Properties of Dibenzo[h,rst]pentaphene

Property	Value	Source
CAS Number	192-47-2	[4][5][6]
Molecular Formula	C28H16	[5][6]
Molecular Weight	352.44 g/mol	[6]
Appearance	Solid (typical for PAHs)	Inferred
Solubility	Low aqueous solubility (typical for PAHs)	[2][3]

Toxicological Profile: Understanding the Potential Hazards

The toxicological data specifically for Dibenzo[h,rst]pentaphene is limited. Therefore, a conservative approach, treating it with the same level of caution as other carcinogenic PAHs, is warranted.

Carcinogenicity Assessment

The International Agency for Research on Cancer (IARC) has classified Dibenzo[h,rst]pentaphene in Group 3: Not classifiable as to its carcinogenicity to humans .[4][5][7] This classification indicates that there is inadequate evidence in humans and inadequate or limited evidence in experimental animals for its carcinogenicity.

It is crucial to understand the context of this classification. An early study from 1973 reported that subcutaneous injection of Dibenzo[h,rst]pentaphene in mice induced sarcomas.[4] However, a lack of subsequent, more comprehensive studies prevents a definitive classification. Many other PAHs are classified as known or probable human carcinogens (IARC Groups 1 and 2A).[2][3] Given the structural similarities, the potential for carcinogenicity should not be dismissed.

Genotoxicity and Mutagenicity

Metabolic Activation: The Pathway to Toxicity

The toxicity of many PAHs is not inherent to the parent molecule but arises from their metabolic activation by cytochrome P450 enzymes in the body.[8][9][10] This process, often occurring in the liver, is a critical concept for understanding the risks associated with PAH exposure. A general pathway for metabolic activation of PAHs is illustrated below. It is hypothesized that Dibenzo[h,rst]pentaphene could undergo a similar bioactivation process.

Caption: General metabolic activation of PAHs leading to carcinogenic DNA adducts.

Hazard Assessment and Risk Management Workflow

A systematic approach to risk assessment is crucial when handling compounds with limited toxicological data. The following workflow provides a framework for ensuring laboratory safety.

Caption: A structured workflow for assessing and managing risks.

Safe Handling and Laboratory Procedures

Given the potential hazards, stringent safety protocols must be implemented when working with Dibenzo[h,rst]pentaphene.

Engineering Controls

• Chemical Fume Hood: All work with Dibenzo[h,rst]pentaphene, including weighing, dissolving, and transferring, must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Glove Box: For procedures with a higher risk of aerosolization, a glove box should be used.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for preventing dermal and eye exposure.

• Gloves: Wear nitrile gloves at all times. Double-gloving is recommended, especially for prolonged handling. Change gloves immediately if they become contaminated.

• Lab Coat: A dedicated lab coat, preferably with elastic cuffs, should be worn. Do not wear the lab coat outside of the designated work area.

• Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are mandatory.

• Respiratory Protection: In situations where engineering controls may not be sufficient to control exposure, a respirator may be necessary. Consult with your institution's environmental health and safety (EHS) department for proper selection and fit-testing.

Standard Operating Procedures (SOPs)

• Designated Work Area: Establish a designated area for working with Dibenzo[h,rst]pentaphene. This area should be clearly marked with warning signs.

• Weighing: Weigh the compound in a fume hood on a disposable weighing paper or in a tared container to prevent contamination of the balance.

• Solutions: Prepare solutions in a fume hood. Be mindful of the potential for splashing.

• Housekeeping: Maintain a clean and organized work area. Clean up any spills immediately according to the procedures outlined in Section 5.

Emergency Procedures

Spills

• Small Spills (in a fume hood):

  • Decontaminate the area with a suitable solvent (e.g., acetone, followed by soap and water).

  • Absorb the decontamination solution with an inert absorbent material.

  • Place all contaminated materials in a sealed, labeled hazardous waste container.

• Large Spills (or spills outside a fume hood):

  • Evacuate the area immediately.

  • Alert others in the vicinity.

  • Contact your institution's EHS department. Do not attempt to clean up a large spill without proper training and equipment.

First Aid

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Decontamination and Waste Disposal

Proper decontamination and waste disposal are critical to prevent environmental contamination and accidental exposure.

Decontamination

• All surfaces and equipment that have come into contact with Dibenzo[h,rst]pentaphene should be decontaminated. A common procedure involves wiping with a solvent-soaked cloth (e.g., acetone), followed by a thorough wash with soap and water.

• All decontamination materials (e.g., wipes, absorbent pads) must be disposed of as hazardous waste.

Waste Disposal

• Solid Waste: All solid waste contaminated with Dibenzo[h,rst]pentaphene (e.g., gloves, weighing paper, contaminated labware) must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: All liquid waste containing Dibenzo[h,rst]pentaphene must be collected in a dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless specifically instructed to do so by your EHS department.

• Follow all institutional, local, and national regulations for the disposal of carcinogenic and hazardous chemical waste.[11]

Conclusion

Dibenzo[h,rst]pentaphene is a compound with limited specific toxicological data. However, its classification as a polycyclic aromatic hydrocarbon necessitates a highly cautious approach to its handling. By understanding the potential hazards, implementing robust engineering and administrative controls, utilizing appropriate personal protective equipment, and adhering to strict protocols for decontamination and waste disposal, researchers can minimize the risks associated with this and other potentially hazardous compounds. A proactive and informed safety culture is paramount in the research and development environment.

References

• International Agency for Research on Cancer (IARC). (1973). Dibenzo(h,rst)Pentaphene (IARC Summary & Evaluation, Volume 3, 1973). INCHEM. [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Toxicological Profile for Polycyclic Aromatic Hydrocarbons. [Link]

• Luch, A. (2005). The Carcinogenic Effects of Polycyclic Aromatic Hydrocarbons. Imperial College Press.

• National Center for Biotechnology Information (NCBI). (2023). Polycyclic aromatic hydrocarbons (PAHs): Updated aspects of their determination, kinetics in the human body, and toxicity. [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Toxicological Profile for Polycyclic Aromatic Hydrocarbons. [Link]

• Abdel-Shafy, H. I., & Mansour, M. S. M. (2016). A review on polycyclic aromatic hydrocarbons: Source, environmental impact, effect on human health and remediation. Egyptian Journal of Petroleum, 25(1), 107-123.

• International Agency for Research on Cancer (IARC). (2018). Agents Classified by the IARC Monographs, Volumes 1–123. [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Dibenzo[h,rst]pentaphene. PubChem. [Link]

• Harvey, R. G., & Cortez, C. (2000). New synthetic approaches to polycyclic aromatic hydrocarbons and their carcinogenic oxidized metabolites: derivatives of benzo[s]picene, benzo[rst]pentaphene, and dibenzo[b,def]chrysene. The Journal of Organic Chemistry, 65(13), 3952–3960.

• International Agency for Research on Cancer (IARC). (n.d.). IARC Monographs on the Evaluation of Carcinogenic Risks to Humans. [Link]

• International Agency for Research on Cancer (IARC). (n.d.). IARC Monographs- A-Z List of Agents. [Link]

• European Commission. (2002). Opinion of the SCF on the risks to human health of Polycyclic Aromatic Hydrocarbons in food. [Link]

• SPEX CertiPrep. (2019). Safety Data Sheet: PAH Combination Mix. [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Benzo[rst]pentaphene - Substance Details. [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Dibenzo[h,rst]pentaphene - Substance Details. [Link]

• Homburger, F., Treger, A., & Boger, E. (1971). Inhibition of murine subcutaneous and intravenous benzo(rst)pentaphene. Carcinogenesis by sweet orange oils and d-limonene. Oncology, 25(1), 1–10.

• Centers for Disease Control and Prevention (CDC). (1976). Preliminary bibliography for dibenzo(h,rst)pentaphene. [Link]

• RISCTOX. (n.d.). Toxic and hazardous substances database: Benzo[rst]pentaphene. [Link]

• Arlt, V. M., Stiborova, M., Hodek, P., Frei, E., & Schmeiser, H. H. (2001). Metabolic activation of benzo[c]phenanthrene by cytochrome P450 enzymes in human liver and lung. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 497(1-2), 147–157.

• National Toxicology Program (NTP). (n.d.). NTP Technical Reports Index. [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Benzo[rst]phenanthro[10,1,2-cde]pentaphene-9,18-dione, 6,15-dimethoxy- - Substance Details. [Link]

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• National Toxicology Program (NTP). (2018). NTP Technical Report on the Toxicology Studies of a Pentabromodiphenyl Ether Mixture [DE-71 (Technical Grade)] (CASRN 32534-81-9) in F344/N Rats and B6C3F1/N Mice and Toxicology and Carcinogenesis Studies of a Pentabromodiphenyl Ether Mixture [DE-71 (Technical Grade)] in Wistar Han [Crl:WI(Han)] Rats and B6C3F1/N Mice (Gavage Studies). [Link]

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• Xue, W., & Warshawsky, D. (2005). Metabolic activation of polycyclic and heterocyclic aromatic hydrocarbons and DNA damage: a review. Toxicology and Applied Pharmacology, 206(1), 73–93.
• Luch, A., & Baird, W. M. (2005). Metabolic activation of benzo[a]pyrene by human tissue organoid cultures. In Polycyclic Aromatic Hydrocarbons (pp. 113-146). Cambridge University Press.

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An In-Depth Technical Guide to the Carcinogenicity Classification of Dibenzo[h,rst]pentaphene

Abstract

Dibenzo[h,rst]pentaphene, a polycyclic aromatic hydrocarbon (PAH), is encountered in complex mixtures resulting from the incomplete combustion of organic materials. Despite its environmental presence, the toxicological profile, particularly its carcinogenic potential, is not extensively characterized. This technical guide provides a comprehensive analysis of the current carcinogenicity classification of Dibenzo[h,rst]pentaphene. It delves into the foundational evidence, the significant data gaps that preclude a definitive classification, and the standardized experimental methodologies required for a comprehensive assessment. This document is intended for researchers, toxicologists, and drug development professionals requiring a deep understanding of the risk assessment landscape for this and similar PAHs.

Introduction: The Challenge of Classifying Polycyclic Aromatic Hydrocarbons

Polycyclic aromatic hydrocarbons (PAHs) are a large class of organic compounds composed of two or more fused aromatic rings.[1] They are ubiquitous environmental contaminants, primarily formed during the incomplete combustion of organic materials such as coal, oil, gas, and wood.[2] Human exposure is common and occurs through inhalation of contaminated air, ingestion of contaminated food and water, and dermal contact.[2]

The carcinogenicity of PAHs is a significant public health concern.[3] Several PAHs are potent carcinogens, with the prototypical example being Benzo[a]pyrene (B[a]P).[4] However, the carcinogenic potency varies dramatically across the hundreds of existing PAH compounds.[5] Regulatory and scientific bodies like the International Agency for Research on Cancer (IARC) and the U.S. Environmental Protection Agency (EPA) have established classification systems to categorize these compounds based on their carcinogenic risk to humans.[6][7] These classifications are critical for setting regulatory limits and guiding risk management strategies.

Dibenzo[h,rst]pentaphene (CAS No: 194-47-2), also known as Tribenzo[a,e,i]pyrene, is a high molecular weight PAH. Its carcinogenicity classification presents a case study in the challenges of risk assessment when data is limited. This guide will dissect the existing classification, the experimental underpinnings, and the scientific rationale for the current designation.

Current Carcinogenicity Classification of Dibenzo[h,rst]pentaphene

The most authoritative classification for Dibenzo[h,rst]pentaphene comes from the International Agency for Research on Cancer (IARC).

IARC Classification:

• Group 3: Not classifiable as to its carcinogenicity to humans. [8]

This classification was first established in 1973 and was subsequently re-evaluated and confirmed in 1987.[8] A Group 3 classification signifies that the evidence of carcinogenicity is "inadequate" in humans and "inadequate" or "limited" in experimental animals.[8] In the case of Dibenzo[h,rst]pentaphene, there are no available epidemiological studies in humans.[8] The classification is therefore based entirely on limited evidence from animal studies.[8]

It is crucial to note that a Group 3 classification does not mean the substance is non-carcinogenic. Rather, it indicates that the available data are insufficient to make a definitive determination of its carcinogenic hazard. Other major regulatory bodies, such as the U.S. EPA and the National Toxicology Program (NTP), have not established a specific, separate carcinogenicity classification for Dibenzo[h,rst]pentaphene.

Analysis of the Foundational Evidence: A Single Study

The IARC's "limited evidence" designation for Dibenzo[h,rst]pentaphene in experimental animals is based on a single, pivotal study from the early 1970s. Understanding the design and outcomes of this study is key to comprehending the current classification.

The Homburger et al. (1971) Study:

The primary evidence for the carcinogenicity of Dibenzo[h,rst]pentaphene comes from a study by Homburger, Treger, and Boger published in Oncology in 1971.[9] The study investigated the carcinogenic effects of the compound, referred to as dibenzpyrene (DBP), in mice.

• Methodology: C57BL/6 Jax mice were administered a single subcutaneous injection of 25 µg of Dibenzo[h,rst]pentaphene dissolved in tricaprylin.[9]

• Outcome: The control group, which received the carcinogen alone, showed a tumor incidence of 80% after 30 weeks.[9] The induced tumors were identified as sarcomas at the site of injection.[8]

Causality and Experimental Choices:

The choice of subcutaneous injection as the route of administration is a common method in initial carcinogenicity screening studies for PAHs. This route ensures a high local concentration of the test substance, maximizing the potential to observe tumor formation at the injection site. The selection of a well-characterized inbred mouse strain (C57BL/6) helps to minimize genetic variability in the response to the carcinogen.

However, the limitations of this single study are significant and form the basis for the IARC's inability to assign a more definitive classification:

• Single Species and Route: The study was conducted in a single species (mice) and used only one route of exposure (subcutaneous injection).[8] Carcinogenic effects can be species- and route-specific.

• Limited Dose-Response Data: While the study demonstrated carcinogenicity at a single dose, a comprehensive dose-response relationship was not established.

• Lack of Corroborating Studies: The findings have not been replicated in other published studies, which is a critical component of establishing robust scientific evidence.

Quantitative Data Summary

The following table summarizes the key quantitative findings from the Homburger et al. (1971) study that underpins the IARC classification.

Parameter	Value	Source
Test Substance	Dibenzo[h,rst]pentaphene	[9]
Animal Model	C57BL/6 Jax mice	[9]
Route of Administration	Subcutaneous injection	[9]
Dose	25 µg	[9]
Vehicle	Tricaprylin	[9]
Tumor Incidence (Controls)	80%	[9]
Time to Observation	30 weeks	[9]
Tumor Type	Sarcoma	[8]

Mechanistic Insights and Data Gaps

A thorough carcinogenicity assessment relies on understanding the substance's genotoxicity and its metabolic activation pathways. For Dibenzo[h,rst]pentaphene, there is a significant lack of specific data in these areas.

The General Mechanism of PAH Carcinogenesis

Many carcinogenic PAHs are not directly reactive with DNA. They require metabolic activation by cellular enzymes, primarily cytochrome P450 monooxygenases, to be converted into highly reactive metabolites that can bind to DNA, forming DNA adducts.[10] This process, if not repaired, can lead to mutations and initiate the process of carcinogenesis. The most well-understood pathway involves the formation of diol epoxides.[10]

Figure 2: Workflow for an OECD 451-compliant carcinogenicity study.

Protocol for Bacterial Reverse Mutation (Ames) Test (Adapted from OECD Guideline 471)

Objective: To evaluate the potential of Dibenzo[h,rst]pentaphene to induce gene mutations in bacteria.

Methodology:

• Test System:

  • At least five strains of bacteria should be used, typically Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA). [6]This combination of strains detects various types of point mutations (frameshift and base-pair substitutions).

• Metabolic Activation:

  • The test must be performed both with and without an exogenous metabolic activation system. [6]This is typically a post-mitochondrial fraction (S9) prepared from the livers of rodents pre-treated with an enzyme-inducing agent like Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone.

• Test Procedure (Plate Incorporation Method):

  • A range of concentrations of Dibenzo[h,rst]pentaphene, a vehicle control, and positive controls are prepared.

  • The test substance is added to molten top agar along with the bacterial tester strain and, if required, the S9 mix.

  • The mixture is poured onto minimal glucose agar plates.

  • Plates are incubated at 37°C for 48-72 hours.

• Data Analysis:

  • The number of revertant colonies (colonies that have mutated back to being able to synthesize the required amino acid) is counted for each plate.

  • A positive result is defined as a concentration-related increase in the number of revertant colonies and/or a reproducible increase at one or more concentrations over the solvent control.

Conclusion and Future Directions

The current IARC Group 3 classification of Dibenzo[h,rst]pentaphene as "not classifiable as to its carcinogenicity to humans" is a direct reflection of the profound lack of comprehensive toxicological data. [8]The classification rests on a single, decades-old animal study that, while suggestive of carcinogenic activity via subcutaneous injection in mice, is insufficient for a modern, robust risk assessment. [8][9] For drug development professionals and researchers, the key takeaway is that the absence of a "carcinogenic" classification (Group 1, 2A, or 2B) for Dibenzo[h,rst]pentaphene should not be misinterpreted as an indication of safety. The data gap itself represents a significant uncertainty.

To resolve this uncertainty, the following research is imperative:

• Comprehensive Carcinogenicity Bioassays: Long-term studies in at least two rodent species using routes of exposure relevant to humans are needed, following established guidelines such as OECD 451.

• Standardized Genotoxicity Testing: A battery of in vitro and in vivo genotoxicity tests, including the Ames test (OECD 471) and a micronucleus assay, is required to determine the mutagenic and clastogenic potential of the compound.

• Metabolic and Mechanistic Studies: Research to identify the metabolites of Dibenzo[h,rst]pentaphene and to determine if it is activated to DNA-reactive species is essential for understanding its potential mode of action.

Until such data are generated, the carcinogenic risk of Dibenzo[h,rst]pentaphene to humans will remain an open and critical question.

References

• Homburger, F., Treger, A., & Boger, E. (1971). Inhibition of murine subcutaneous and intravenous benzo(rst)pentaphene. Carcinogenesis by sweet orange oils and d-limonene. Oncology, 25(1), 1–10. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2022). Guidance for Calculating Benzo(a)pyrene Equivalents for Cancer Evaluations of Polycyclic Aromatic Hydrocarbons. Available at: [Link]

• The Mouseion at the JAXlibrary. "Inhibition of murine subcutaneous and intravenous benzo(rst)pentaphene" by F Homburger, A Treger et al. Available at: [Link]

• Toth, B., & Toth, T. (1988). Cancer induction studies using different administrations of benzenediazonium sulfate in mice. Journal of Toxicology and Environmental Health, 24(2), 149-157. Available at: [Link]

• Homburger, F., Treger, A., & Boger, E. (1971). Inhibition of Murine Subcutaneous and Intravenous Benzo(rst)pentaphene Carcinogenesis by Sweet Orange Oils and d-Limonene. Oncology, 25(1), 1-10. Available at: [Link]

• Siddens, L. K., et al. (2012). Polycyclic aromatic hydrocarbons as skin carcinogens: Comparison of benzo [a]pyrene, dibenzo[def,p]chrysene and three environmental mixtures in the FVB/N mouse. Toxicology and applied pharmacology, 264(3), 377–386. Available at: [Link]

• International Agency for Research on Cancer. (1973). Dibenzo(h,rst)Pentaphene. In IARC Monographs on the Evaluation of Carcinogenic Risk of Chemicals to Man, Volume 3. Lyon, France: IARC. Available at: [Link]

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A Technical Guide to the Solubility of Dibenzo[h,rst]pentaphene in Common Organic Solvents

Abstract

Dibenzo[h,rst]pentaphene is a large, polycyclic aromatic hydrocarbon (PAH) of significant interest in materials science and environmental research. A fundamental understanding of its solubility is critical for its application in solution-phase processing, analytical quantification, and toxicological studies. This technical guide provides a comprehensive overview of the physicochemical properties of Dibenzo[h,rst]pentaphene that govern its solubility. Due to the scarcity of published quantitative solubility data for this specific compound, this document focuses on the underlying principles of its solubility and presents a detailed, field-proven experimental protocol for its accurate determination using the thermodynamic shake-flask method. This guide is intended to empower researchers, scientists, and drug development professionals with the theoretical knowledge and practical methodology required to confidently work with Dibenzo[h,rst]pentaphene in solution.

Introduction and Physicochemical Profile

Dibenzo[h,rst]pentaphene (CAS No. 192-47-2) is a nonpolar, ortho- and peri-fused polycyclic arene consisting of seven fused benzene rings[1]. Its large, planar, and highly conjugated structure imparts unique photophysical properties but also results in very strong intermolecular π-π stacking forces. These forces, coupled with its lack of polar functional groups, are the primary determinants of its solubility behavior.

As a general rule, the aqueous solubility of PAHs decreases as their molecular mass increases, and larger PAHs also tend to have limited solubility even in organic solvents[2][3]. Dibenzo[h,rst]pentaphene is, for all practical purposes, insoluble in water[4]. Its behavior in organic solvents is dictated by the principle of "like dissolves like," where its nonpolar nature favors dissolution in nonpolar solvents.

To understand its solubility potential, a review of its key physicochemical properties is essential.

Table 1: Physicochemical Properties of Dibenzo[h,rst]pentaphene

Property	Value	Source(s)
CAS Number	192-47-2	[1]
Molecular Formula	C₂₈H₁₆	[1][5]
Molecular Weight	~352.4 g/mol	[1][4]
Appearance	Crystalline Solid (Typical for large PAHs)	[2]
Melting Point	315 °C	[6]
Calculated log Kₒw (XLogP3-AA)	8.3 - 8.46	[1][4]
Nature	Nonpolar, Lipophilic	[2]
IARC Carcinogen Classification	Group 3: Not classifiable as to its carcinogenicity to humans	[1][7]

The extremely high octanol-water partition coefficient (log Kₒw) quantitatively confirms the compound's profound hydrophobicity and preference for non-aqueous, nonpolar environments[1][4].

Theoretical Solubility in Organic Solvents

While specific, experimentally-derived solubility values for Dibenzo[h,rst]pentaphene are not widely available in the literature, its solubility profile can be predicted based on established chemical principles. The energy required to overcome the strong crystal lattice forces of the solute must be compensated by the energy released from solute-solvent interactions.

• High Expected Solubility: Nonpolar, aromatic solvents such as benzene, toluene, and xylene are predicted to be the most effective. Their aromatic rings can engage in favorable π-π interactions with Dibenzo[h,rst]pentaphene, effectively solvating the molecule.

• Moderate Expected Solubility: Halogenated solvents like dichloromethane (DCM) and chloroform and other nonpolar solvents like carbon disulfide should also be reasonably effective. While they lack aromaticity, their low polarity and ability to induce dipole interactions can facilitate dissolution.

• Low to Very Low Expected Solubility: Solvents of intermediate polarity, such as acetone, ethyl acetate, and tetrahydrofuran (THF) , are expected to be poor solvents. The energy gained from solvating the large nonpolar PAH is insufficient to overcome both the PAH's crystal lattice energy and the solvent's own dipole-dipole interactions.

• Negligible Expected Solubility: Polar protic solvents like ethanol, methanol, and isopropanol , and polar aprotic solvents like dimethyl sulfoxide (DMSO) and acetonitrile , are predicted to be extremely poor solvents. The strong hydrogen bonding and dipolar networks within these solvents would be disrupted at a significant energetic cost to accommodate the nonpolar solute.

Gold Standard Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

Given the lack of published data, experimental determination is mandatory for any quantitative application. The shake-flask method is the universally recognized gold standard for measuring the thermodynamic equilibrium solubility of compounds, particularly those with low solubility[8][9][10]. This protocol is a self-validating system because the sustained presence of excess solid solute ensures that the solution has reached its maximum saturation point at a given temperature.

Rationale and Causality

The core principle is to create a saturated solution in thermodynamic equilibrium with an excess of the solid compound. This is achieved by agitating the mixture for a sufficient duration to allow the rates of dissolution and precipitation to become equal. The subsequent analysis of the clear, saturated supernatant provides the solubility value. Temperature control is critical, as solubility is highly temperature-dependent[10].

Experimental Workflow Diagram

Caption: Workflow for Shake-Flask Solubility Determination.

Step-by-Step Methodology

• Preparation:

  • Add an excess amount of solid Dibenzo[h,rst]pentaphene to a series of inert glass vials (e.g., 2-3 mg in 1 mL of solvent). The visual presence of undissolved solid after the experiment is essential for validation.

  • Accurately pipette the chosen organic solvent into each vial.

  • Prepare at least three replicate samples for each solvent. Include a "solvent blank" vial containing only the solvent.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or rotator within a temperature-controlled incubator set to the desired temperature (e.g., 25.0 ± 0.5 °C).

  • Agitate the samples continuously for a minimum of 24 hours. For highly crystalline, poorly soluble compounds like PAHs, an equilibration time of 48 hours is recommended to ensure equilibrium is reached[9][10].

• Phase Separation:

  • After equilibration, allow the vials to rest in the incubator for ~30 minutes to permit larger particles to settle.

  • To remove suspended microparticles, centrifuge the vials at a high speed (e.g., >10,000 x g) for 15-20 minutes.

  • Expert Insight: Centrifugation is often superior to filtration for organic solvents, as the compound may adsorb to the filter membrane, leading to an underestimation of solubility. If filtration is necessary, use a low-binding PTFE (polytetrafluoroethylene) syringe filter and discard the initial portion of the filtrate.

• Quantification (HPLC-UV):

  • Carefully withdraw a known volume of the clear supernatant from the centrifuged sample.

  • Perform a precise serial dilution of the supernatant with a suitable solvent (typically the HPLC mobile phase) to ensure the final concentration falls within the linear range of a pre-established calibration curve.

  • Analyze the diluted samples using a validated High-Performance Liquid Chromatography (HPLC) method with a UV detector set to a wavelength of maximum absorbance for Dibenzo[h,rst]pentaphene.

  • Calculate the concentration in the original saturated solution by applying the dilution factor. The final solubility is typically reported in units of mg/mL, µg/mL, or molarity (mol/L).

Key Relationships and Data Interpretation

The solubility of a nonpolar solute in an organic solvent is a complex interplay between the solute's crystal lattice energy and the solvent's polarity.

Caption: Relationship between Solvent Polarity and Solubility of Dibenzo[h,rst]pentaphene.

As solvent polarity increases, its ability to solvate the nonpolar Dibenzo[h,rst]pentaphene molecule decreases, leading to lower solubility. Researchers must also consider:

• Compound Purity: Impurities can significantly alter measured solubility[11].

• Photostability: PAHs in solution can be susceptible to photodegradation when exposed to light, potentially leading to inaccurate measurements[12]. It is advisable to conduct experiments in amber vials or under low-light conditions.

Safety and Handling

Dibenzo[h,rst]pentaphene is classified by IARC in Group 3, meaning it is "not classifiable as to its carcinogenicity to humans" due to inadequate evidence[1][7]. However, as a matter of standard laboratory practice for all PAHs, it should be handled with care.

• Always use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle the solid compound in a fume hood or ventilated enclosure to avoid inhalation of fine particulates.

• Manage all solvent waste according to institutional and local environmental regulations.

Conclusion

Dibenzo[h,rst]pentaphene is a large, nonpolar polycyclic aromatic hydrocarbon with predictably low solubility in polar organic solvents and higher solubility in nonpolar aromatic solvents. This guide has established the theoretical framework for understanding its behavior and provided a robust, detailed protocol for its experimental determination. Due to the lack of compiled quantitative data, researchers are strongly advised to perform these measurements under their specific experimental conditions to obtain accurate and reliable solubility values essential for the successful advancement of their work.

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An In-depth Technical Guide to the Theoretical and Computational Analysis of Benzo[rst]pentaphene and Its Derivatives

Foreword: Initial inquiries into the theoretical properties of Dibenzo[h,rst]pentaphene revealed a significant gap in dedicated computational studies for this specific molecule. However, the scientific literature provides a wealth of theoretical and experimental data on the closely related and foundational polycyclic aromatic hydrocarbon (PAH), Benzo[rst]pentaphene (BPP) . This guide has, therefore, been structured to provide a comprehensive technical overview of the computational modeling of BPP and its functionalized derivatives, offering a robust framework for researchers, chemists, and material scientists. The principles and methodologies detailed herein are directly applicable to the study of other complex PAHs, including Dibenzo[h,rst]pentaphene.

Introduction: The Allure of Benzo[rst]pentaphene

Polycyclic aromatic hydrocarbons (PAHs) represent a cornerstone of organic materials science, with applications spanning optoelectronics to energy storage.[1][2] Among these, Benzo[rst]pentaphene (BPP) emerges as a particularly compelling subject for theoretical study.[3] Structurally, BPP is an isosceles triangle-shaped PAH featuring a unique combination of both zigzag and armchair edges.[4][5] This distinct topology, reminiscent of its parent structure pyrene, governs its fundamental electronic and photophysical properties, making it a versatile building block for advanced functional materials.[4][6]

However, pristine BPP suffers from a low photoluminescence quantum yield (PLQY), a characteristic that has historically limited its application.[7] Computational modeling, in concert with synthetic chemistry, has been pivotal in dissecting the origins of this behavior and in rationally designing BPP derivatives with significantly enhanced performance. This guide delves into the theoretical underpinnings and computational workflows used to explore BPP, providing insights into how its electronic structure can be modulated to unlock its full potential.

The Computational Toolkit: Methodologies for Probing PAHs

The investigation of BPP's properties relies heavily on quantum chemical calculations, primarily Density Functional Theory (DFT) and its time-dependent counterpart (TD-DFT). These methods provide a balance of computational cost and accuracy for molecules of this size.

Density Functional Theory (DFT)

DFT is the workhorse for determining the ground-state properties of molecules like BPP. The central principle of DFT is to calculate the total electronic energy by using the electron density rather than the complex many-electron wavefunction.

Causality in Method Selection:

• Functional Choice: The selection of the exchange-correlation functional is critical. For PAHs, hybrid functionals like B3LYP are frequently employed as they incorporate a portion of exact Hartree-Fock exchange, providing a more accurate description of electronic properties than simpler functionals.[4][5]

• Basis Set: The basis set describes the atomic orbitals used in the calculation. The 6-311G(d,p) basis set is a common choice, offering a good compromise between accuracy and computational expense by providing flexibility for both polarization (d) and diffuse (p) functions, which are essential for describing the extended π-systems of PAHs.[4][5]

DFT calculations are primarily used to determine:

• Optimized molecular geometry (bond lengths and angles).

• Frontier Molecular Orbital (FMO) energies, including the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

• The HOMO-LUMO energy gap, which gives a first approximation of the molecule's electronic excitation energy.

• Isomerization energy barriers, for instance, in studying the rotational stability of BPP dimers.[4][5]

Time-Dependent Density Functional Theory (TD-DFT)

To investigate the excited-state properties, such as UV-vis absorption and fluorescence, TD-DFT is the standard approach. It allows for the calculation of vertical excitation energies and oscillator strengths, which correspond to the positions and intensities of peaks in an absorption spectrum.[8]

Self-Validating Protocol: The accuracy of TD-DFT results is often validated by comparing the computed absorption spectra with experimentally measured spectra. A good match in peak positions and relative intensities provides confidence in the theoretical model and allows for the accurate assignment of electronic transitions.[4]

The following diagram illustrates a typical computational workflow for analyzing a PAH like BPP.

Caption: Computational workflow for theoretical analysis of BPP.

Unraveling the Electronic and Photophysical Properties

Theoretical studies have provided profound insights into why BPP behaves the way it does and how its properties can be tuned through strategic chemical modifications.

The "Dark" and "Bright" States of BPP

A key finding from both experimental and computational studies is that BPP's photophysics are governed by two low-lying singlet excited states, S1 and S2.[4][5]

• The S1 State: The transition from the ground state (S0) to the first excited state (S1) is "symmetry-forbidden." This means it has a very low probability of occurring, resulting in weak absorption of light at this energy. This is often referred to as a "dark" state.[4][9]

• The S2 State: The transition from S0 to the second excited state (S2) is "symmetry-allowed" and absorbs light very strongly. This is referred to as a "bright" state.[4][9]

Fluorescence in BPP occurs from the S1 state after a rapid, non-radiative internal conversion from the S2 state.[4] The low fluorescence efficiency (PLQY of ~13%) is a direct consequence of the S0-S1 transition being forbidden.[3][7] The weak emission is enabled by a mechanism known as Herzberg-Teller vibronic coupling , where the S1 state "borrows" intensity from the nearby bright S2 state.[4][5]

Engineering Brighter Molecules: The Role of Functionalization

Computational modeling is instrumental in predicting how chemical modifications can overcome the inherent limitations of BPP. By breaking the molecule's symmetry or altering its electronic structure, the S0-S1 transition can be made more "allowed," thus enhancing fluorescence.

• Dimerization (BBPP): Dimerizing BPP to form 5,5′-bibenzo[rst]pentaphene (BBPP) enhances the PLQY to 44%.[6][7] Theoretical calculations show this is due to increased intensity borrowing from the S2 state and the introduction of symmetry-breaking charge transfer between the two BPP units.[4][9]

• Substitution with Donor/Acceptor Groups:

  • Adding an electron-donating isopropoxy group (BPP-OiPr) dramatically increases the PLQY to 73%.[3][10]

  • Attaching two strong electron-donating bis(methoxyphenyl)amino (MeOPA) groups (BPP-MeOPA) also results in a high PLQY (73%) and creates a molecule with significant intramolecular charge-transfer (ICT) character.[6] DFT calculations confirm that for BPP-MeOPA, the HOMO is localized on the donor MeOPA groups, while the LUMO resides on the BPP core, facilitating an efficient charge transfer upon photoexcitation.[6]

The diagram below illustrates how functionalization alters the electronic properties of the BPP core.

Caption: Impact of functionalization on BPP's photophysical properties.

Summary of Computed and Experimental Data

The following table summarizes key data from theoretical calculations and experimental measurements for BPP and its derivatives.

Compound	Method/Functional	HOMO (eV)	LUMO (eV)	E_gap (eV)	PLQY (%)	Key Feature	Reference
BPP	DFT (B3LYP/6-311G(d,p))	-5.49	-2.62	2.87	13	Symmetry-forbidden S1 state	[5][7]
5,5'-BBPP	DFT (B3LYP/6-311G(d,p))	-5.35	-2.71	2.64	44	Symmetry-breaking charge transfer	[4][9]
BPP-OiPr	DFT	-	-	-	73	Enhanced PLQY	[3][10]
BPP-MeOPA	DFT (B3LYP/6-311G(d,p))	-	-	-	73	Intramolecular charge transfer	[6]
BPP-dione	TD-DFT (M062X/6-311G(d,p))	-	-	-	62	Allowed S1 transition	[8]

Note: HOMO/LUMO values are highly dependent on the specific computational method and are best used for comparative analysis.

Experimental Protocol: A Standard Computational Workflow

This section provides a generalized, step-by-step methodology for the computational analysis of a BPP derivative.

Objective: To calculate the optimized geometry, frontier molecular orbitals, and UV-vis absorption spectrum of a functionalized BPP molecule.

Software: Gaussian, ORCA, or similar quantum chemistry software package.

Methodology:

• Structure Building:

  • Construct the 3D coordinates of the BPP derivative using a molecular editor (e.g., Avogadro, GaussView).

  • Perform an initial, low-level geometry optimization using a molecular mechanics force field (e.g., UFF) to obtain a reasonable starting structure.

• DFT Geometry Optimization:

  • Prepare an input file for the quantum chemistry software.

  • Specify the calculation type: Geometry Optimization (Opt).

  • Define the theoretical method: B3LYP/6-311G(d,p).

  • Specify the molecular charge (usually 0) and spin multiplicity (usually 1 for singlet ground state).

  • Run the calculation. This step can be computationally intensive.

  • Validation: Confirm the optimization has successfully converged by checking for the absence of imaginary frequencies in a subsequent frequency calculation (Freq).

• Frontier Molecular Orbital (FMO) Analysis:

  • Using the optimized geometry from Step 2, perform a single-point energy calculation.

  • The output file will contain the energies of all molecular orbitals. Extract the HOMO and LUMO energies.

  • Visualize the HOMO and LUMO electron density surfaces to understand their spatial distribution (e.g., localization on donor/acceptor moieties).

• TD-DFT Excited-State Calculation:

  • Prepare a new input file using the optimized ground-state geometry.

  • Specify the calculation type: TD-DFT (TD).

  • Use the same functional and basis set as the optimization (B3LYP/6-311G(d,p)).

  • Request the calculation of a sufficient number of excited states (e.g., 10-20) to cover the relevant portion of the UV-vis spectrum.

  • Run the calculation.

• Spectrum Generation and Analysis:

  • Extract the calculated vertical excitation energies (in eV or nm) and their corresponding oscillator strengths (f) from the TD-DFT output.

  • Plot the oscillator strength against wavelength/energy to generate a theoretical absorption spectrum. Each peak corresponds to an electronic transition.

  • Compare the simulated spectrum with experimental data to validate the computational model and assign the observed absorption bands to specific electronic transitions (e.g., S0→S1, S0→S2).

Conclusion and Future Outlook

The synergy between computational modeling and experimental synthesis has transformed our understanding of Benzo[rst]pentaphene. Theoretical studies, primarily using DFT and TD-DFT, have successfully explained its unique photophysical properties, such as its weak fluorescence arising from a symmetry-forbidden S1 state.[4][7] More importantly, these computational tools have provided a predictive framework for designing novel BPP derivatives with tailored optoelectronic properties. By strategically adding functional groups or creating dimers, researchers have successfully broken the molecular symmetry, enabled strong intramolecular charge transfer, and dramatically enhanced photoluminescence quantum yields.[6][10]

The insights gained from studying BPP serve as a powerful blueprint for the broader field of PAH research. The computational workflows and theoretical principles detailed in this guide are directly applicable to other complex aromatic systems, paving the way for the rational design of next-generation materials for OLEDs, photovoltaics, and other advanced organic electronic applications.

References

• Marae, I. S., Tan, J., et al. (2025). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry. Available from: [Link]

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• Xu, X., et al. (2023). Solvent-tunable exciton-charge transfer mixed state enhances emission of functionalized benzo[rst]pentaphene through symmetry breaking. Chemical Communications, 59(720-723). Available from: [Link]

• Marae, I. S., Tan, J., et al. (2025). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Marae, I. S., Tan, J., et al. (2025). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Xu, X., Narita, A., et al. (2022). Synthesis and Characterizations of 5,5′-Bibenzo[rst]pentaphene with Axial Chirality and Symmetry-Breaking Charge Transfer. Advanced Science, 9(12), 2200004. Available from: [Link]

• Xu, X., Narita, A., et al. (2022). Synthesis and Characterizations of 5,5′-Bibenzo[rst]pentaphene with Axial Chirality and Symmetry-Breaking Charge Transfer. Advanced Science. Available from: [Link]

• Marae, I. S., Tan, J., et al. (2025). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry, 21, 270-276. Available from: [Link]

• Marae, I. S., et al. (2022). Solvent-tunable exciton-charge transfer mixed state enhances emission of functionalized benzo[rst]pentaphene through symmetry breaking. ResearchGate. Available from: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Ruthenium-Catalyzed Synthesis of Dibenzo[h,rst]pentaphene Derivatives

Introduction

Dibenzo[h,rst]pentaphene and its derivatives are a class of polycyclic aromatic hydrocarbons (PAHs) that have garnered significant interest in the fields of materials science and organic electronics. Their extended π-conjugated systems give rise to unique photophysical and electronic properties, making them promising candidates for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and as molecular graphenoid fragments.[1][2][3] The synthesis of these complex aromatic structures, however, can be challenging. Traditional methods often require harsh conditions and multi-step procedures.

Recent advancements in transition metal-catalyzed C-H bond functionalization have provided more efficient and atom-economical routes to complex PAHs.[4] Among these, ruthenium-catalyzed reactions have emerged as a powerful tool for the construction of intricate aromatic systems through cascade C-H activation and annulation processes.[4][5][6] This application note provides a detailed guide for the synthesis of Dibenzo[h,rst]pentaphene derivatives, leveraging the power of ruthenium catalysis. We will explore the mechanistic underpinnings of this transformation, provide a step-by-step experimental protocol, and discuss the characterization of the final products.

Mechanistic Rationale and Strategy

The core of the proposed synthesis lies in a ruthenium(II)-catalyzed cascade C-H activation/annulation reaction. The general mechanism for such transformations typically involves the following key steps:

• C-H Activation: The active Ru(II) catalyst coordinates to a directing group on one of the aromatic precursors, facilitating the cleavage of a C-H bond to form a ruthenacycle intermediate.

• Alkyne Insertion: The ruthenacycle then undergoes migratory insertion with an alkyne coupling partner.

• Reductive Elimination/Annulation: Subsequent reductive elimination and further intramolecular reactions lead to the formation of the new aromatic ring and regeneration of the active catalyst.

For the synthesis of Dibenzo[h,rst]pentaphene, a plausible strategy involves the ruthenium-catalyzed annulation of a suitably substituted naphthalene derivative with a diarylacetylene.

Below is a conceptual workflow for the synthesis:

Caption: Proposed synthetic workflow for Dibenzo[h,rst]pentaphene derivatives.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the synthesis of a representative Dibenzo[h,rst]pentaphene derivative.

Materials and Reagents

• Ruthenium Catalyst: Dichloro(p-cymene)ruthenium(II) dimer ([RuCl₂(p-cymene)]₂)

• Starting Materials:

  • A suitable N-directing group substituted naphthalene derivative (e.g., N-(naphthalen-1-yl)pivalamide)

  • A diarylacetylene (e.g., diphenylacetylene)

• Oxidant: Copper(II) acetate (Cu(OAc)₂)

• Solvent: 1,2-Dichloroethane (DCE) or another suitable high-boiling solvent

• Additives: Silver hexafluoroantimonate (AgSbF₆) (optional, can enhance catalytic activity)

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

Optimized Reaction Conditions

Parameter	Recommended Condition	Notes
Catalyst Loading	2.5 - 5 mol% [RuCl₂(p-cymene)]₂	Higher loading may be necessary for less reactive substrates.
Oxidant	2.0 - 3.0 equivalents Cu(OAc)₂	The oxidant is crucial for regenerating the active Ru(II) catalyst.
Solvent	DCE or Toluene	High-boiling, non-coordinating solvents are generally preferred.
Temperature	100 - 140 °C	Reaction temperature will depend on the specific substrates and solvent.
Reaction Time	12 - 24 hours	Monitor reaction progress by TLC or GC-MS.
Atmosphere	Inert (Nitrogen or Argon)	While some Ru-catalyzed reactions are air-tolerant, an inert atmosphere is recommended for reproducibility.

Step-by-Step Synthesis Protocol

• Reaction Setup:

  • To a flame-dried Schlenk tube, add the naphthalene starting material (1.0 eq.), the diarylacetylene (1.2 eq.), [RuCl₂(p-cymene)]₂ (2.5 mol%), and Cu(OAc)₂ (2.5 eq.).

  • Evacuate and backfill the tube with an inert atmosphere (Nitrogen or Argon) three times.

  • Add the degassed solvent (e.g., DCE) via syringe.

• Reaction Execution:

  • Stir the reaction mixture at the desired temperature (e.g., 120 °C) for the specified time (e.g., 24 hours).

  • Monitor the reaction progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with dichloromethane (DCM) and filter through a pad of Celite to remove insoluble inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a hexane/ethyl acetate gradient).

Characterization of Dibenzo[h,rst]pentaphene Derivatives

The successful synthesis of Dibenzo[h,rst]pentaphene derivatives can be confirmed through a combination of spectroscopic and analytical techniques.

Technique	Expected Observations
¹H and ¹³C NMR	Complex aromatic region with characteristic shifts and coupling constants for the fused ring system.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of the product.
UV-Vis Spectroscopy	Multiple absorption bands in the UV and visible regions, characteristic of extended π-conjugated systems.[1][2]
Fluorescence Spectroscopy	Emission spectra that can provide insights into the electronic properties and potential for optoelectronic applications.[7]
X-ray Crystallography	Unambiguous determination of the molecular structure, including bond lengths, angles, and packing in the solid state.[2]

For example, pristine Benzo[rst]pentaphene has been characterized to have a low photoluminescence quantum yield (PLQY) of 13%, which is attributed to a symmetry-forbidden nature of its first excited singlet (S1) state.[7] Functionalized derivatives, however, can exhibit significantly enhanced PLQY.[7]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or No Conversion	Inactive catalyst, insufficient temperature, or unreactive substrates.	Ensure the catalyst is of good quality. Increase the reaction temperature or prolong the reaction time. Consider using a more reactive directing group or coupling partner.
Formation of Side Products	Competing reaction pathways, such as homocoupling of the starting materials.	Optimize the stoichiometry of the reactants. Adjust the reaction temperature.
Difficult Purification	Similar polarity of the product and starting materials or byproducts.	Utilize different column chromatography conditions (e.g., different solvent systems or stationary phases). Recrystallization may also be an effective purification method.

Catalytic Cycle Overview

The following diagram illustrates a plausible catalytic cycle for the ruthenium-catalyzed synthesis of Dibenzo[h,rst]pentaphene derivatives.

Caption: Plausible catalytic cycle for the ruthenium-catalyzed synthesis.

Conclusion

Ruthenium-catalyzed C-H activation and annulation reactions offer a powerful and versatile strategy for the synthesis of complex polycyclic aromatic hydrocarbons like Dibenzo[h,rst]pentaphene derivatives. The protocols and guidelines presented in this application note provide a solid foundation for researchers to explore the synthesis of these valuable materials. The tunability of the ruthenium catalyst, the broad substrate scope, and the potential for cascade reactions open up exciting avenues for the design and construction of novel organic materials with tailored properties for a wide range of applications.

References

• Lee, S., et al. (2022). Synthesis and Characterizations of 5,5′-Bibenzo[rst]pentaphene with Axial Chirality and Symmetry-Breaking Charge Transfer. Advanced Science, 9(7), 2200004. [Link]

• Lee, S., et al. (2022). Synthesis and Characterizations of 5,5′-Bibenzo[rst]pentaphene with Axial Chirality and Symmetry-Breaking Charge Transfer. Advanced Science, 9(7).* [Link]

• Kim, H., et al. (2022). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry, 18, 1308-1314. [Link]

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• Song, L., et al. (2020). Ruthenium-catalyzed cascade C–H activation/annulation of N-alkoxybenzamides: reaction development and mechanistic insight. Chemical Science, 11(42), 11562-11569. [Link]

• Ackermann, L., et al. (2015). Ruthenium-Catalyzed Direct Oxidative Alkenylation of Arenes through Twofold C–H Bond Functionalization. Organic Syntheses, 92, 131-147. [Link]

• Maji, A., et al. (2018). Recent Advances in C–H Bond Functionalization with Ruthenium-Based Catalysts. Catalysts, 8(9), 365. [Link]

• Zhang, X., et al. (2019). A computational study on ruthenium-catalyzed [4 + 1] annulation via C–H activation: the origin of selectivity and the role of the internal oxidizing group. Organic Chemistry Frontiers, 6(15), 2728-2741. [Link]

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Application Note & Protocol: Synthesis of Dibenzo[h,rst]pentaphenes via Chemoselective C-O Arylation

Introduction: The Architectural Challenge of Polycyclic Aromatic Hydrocarbons

Polycyclic Aromatic Hydrocarbons (PAHs) represent a fascinating class of organic molecules, foundational to the field of materials science due to their unique electronic and optical properties. Their extended π-conjugated systems make them prime candidates for applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs)[1]. The precise architecture of these molecules dictates their function, and the synthesis of complex, two-dimensionally extended π-systems like Dibenzo[h,rst]pentaphene has been a significant synthetic challenge[2][3].

This application note details a robust and efficient two-step methodology for the synthesis of Dibenzo[h,rst]pentaphene derivatives. The cornerstone of this strategy is a highly chemoselective Ruthenium-catalyzed C-O arylation of 1,4-dimethoxyanthraquinone. This key transformation is followed by a sequential Corey-Chaykovsky reaction and a final dehydrative aromatization to construct the target polycyclic framework[1][2]. This approach offers a streamlined pathway to these complex molecules, leveraging the strategic functionalization of a readily available anthraquinone template.

Mechanistic Insights: The Logic of Chemoselectivity

The success of this synthetic route hinges on the selective activation and functionalization of C-O bonds over the more traditionally reactive C-H bonds. The choice of a specific catalytic system is paramount to achieving this selectivity.

The Key Transformation: Ruthenium-Catalyzed C-O Arylation

While palladium catalysts are workhorses for many cross-coupling reactions, this synthesis employs a Ruthenium catalyst, specifically RuH₂(CO)(PPh₃)₃, to achieve the desired chemoselectivity[1][2]. The reaction couples 1,4-dimethoxyanthraquinone with an arylboronate. The selectivity arises from the preferential activation of the C-O bonds at the positions ortho to the carbonyl groups of the anthraquinone core. The methoxy groups at these positions are activated for oxidative addition to the Ruthenium center, initiating the catalytic cycle. This is a departure from many cross-coupling strategies that would typically favor C-H activation under different catalytic conditions.

The generally accepted mechanism for such cross-coupling reactions involves three key steps:

• Oxidative Addition: The active metal catalyst inserts into the C-O bond of the dimethoxyanthraquinone.

• Transmetalation: The aryl group from the boron reagent is transferred to the metal center.

• Reductive Elimination: The newly formed C-C bond is created as the two organic fragments are eliminated from the metal center, regenerating the active catalyst[4].

This targeted C-O functionalization allows for the precise installation of aryl groups, which will ultimately form part of the extended aromatic system of the Dibenzo[h,rst]pentaphene.

Experimental Workflow: From Precursor to Product

The overall synthetic strategy is a multi-step process that begins with the key C-O arylation, followed by transformations of the carbonyl groups to build the final pentaphene structure.

Figure 1. Synthetic workflow for Dibenzo[h,rst]pentaphene.

Detailed Experimental Protocols

PART 1: Ruthenium-Catalyzed Chemoselective C-O Arylation

This protocol describes the synthesis of 1,4-diaryl-anthraquinones, the key intermediates for the target molecule.

Materials:

• 1,4-Dimethoxyanthraquinone

• Arylboronate (e.g., 4-n-hexylphenylboronic acid pinacol ester) (2.5 equiv.)

• RuH₂(CO)(PPh₃)₃ (5 mol%)

• Toluene (anhydrous)

• Schlenk flask or sealed tube

• Magnetic stirrer and heating plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 1,4-dimethoxyanthraquinone (1.0 equiv.), the arylboronate (2.5 equiv.), and the Ruthenium catalyst (5 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add anhydrous toluene via syringe. The typical concentration is around 0.1 M with respect to the limiting reagent.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 20 hours[1][2].

• Workup: After cooling to room temperature, concentrate the reaction mixture under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

PART 2: Tandem Corey-Chaykovsky/Dehydrative Aromatization

This two-step, one-pot procedure converts the diarylanthraquinone into the final Dibenzo[h,rst]pentaphene product.

Materials:

• 1,4-Diarylanthraquinone (from Part 1)

• Trimethylsulfonium iodide (Me₃SI) (10 equiv.)

• Sodium hydride (NaH) (15 equiv.)

• Dimethyl sulfoxide (DMSO, anhydrous)

• Tetrahydrofuran (THF, anhydrous)

• Indium(III) chloride (InCl₃) or Tin(II) chloride (SnCl₂) (0.12 equiv.)

• 1,2-Dichloroethane (DCE)

Procedure:

• Corey-Chaykovsky Reaction Setup: To a flame-dried flask under an inert atmosphere, add NaH (15 equiv.) and anhydrous DMSO. Stir the suspension at room temperature. Add Me₃SI (10 equiv.) in portions.

• Substrate Addition: Add a solution of the 1,4-diarylanthraquinone (1.0 equiv.) in anhydrous THF to the ylide suspension.

• Reaction: Stir the mixture at 50 °C for 1 hour[2].

• Dehydrative Aromatization: After the initial reaction, add 1,2-dichloroethane (DCE) followed by the Lewis acid catalyst (InCl₃ or SnCl₂)[2]. Note: For thiophene-containing derivatives, SnCl₂ was found to be a superior catalyst[2].

• Aromatization Reaction: Heat the mixture to reflux and stir for 12 hours[2].

• Workup and Purification: Cool the reaction to room temperature and quench carefully with water. Extract the product with an organic solvent (e.g., dichloromethane). The combined organic layers are dried, filtered, and concentrated. The final product is purified by column chromatography on silica gel.

Data Presentation: Representative Yields

The following table summarizes the yields for the key steps in the synthesis of various Dibenzo[h,rst]pentaphene derivatives as reported by Mori, T., et al.[1][2].

Entry	Arylboronate Substituent (R)	C-O Arylation Yield (%)	Overall Yield (from diarylanthraquinone) (%)
1	Phenyl	78	-
2	4-n-Hexyl	89	6
3	4-n-Dodecyl	85	-
4	2-Thienyl	54	13 (with SnCl₂)

Yields are based on the reported values in the primary literature and may vary based on experimental conditions.

Purification and Characterization of PAHs

The purification of the final Dibenzo[h,rst]pentaphene products is critical to obtaining materials with the desired electronic properties. Due to their planar and often sparingly soluble nature, purification can be challenging.

Recommended Purification Techniques:

• Column Chromatography: Silica gel is a standard stationary phase for the purification of PAHs. A gradient elution system, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity (e.g., by adding dichloromethane or toluene), is often effective[5].

• Thin-Layer Chromatography (TLC): TLC is an invaluable tool for monitoring the reaction progress and for identifying the appropriate solvent system for column chromatography[5].

• Recrystallization: For crystalline products, recrystallization from a suitable solvent system can be a highly effective final purification step.

• Adsorption: In some cases, treatment with activated carbon can be used to remove colored impurities or trace contaminants from solutions of PAHs[6][7].

Characterization: The structure and purity of the synthesized Dibenzo[h,rst]pentaphenes should be confirmed by standard analytical techniques, including:

• ¹H and ¹³C NMR Spectroscopy

• High-Resolution Mass Spectrometry (HRMS)

• X-ray Diffraction Analysis for single crystals to confirm the molecular structure and packing in the solid state[1][2].

Conclusion and Outlook

This application note provides a detailed protocol for the synthesis of Dibenzo[h,rst]pentaphene derivatives through a novel and efficient strategy centered on a chemoselective Ruthenium-catalyzed C-O arylation. This method offers a significant advancement in the synthesis of complex PAHs, providing a clear and reproducible pathway for researchers in materials science and organic synthesis. The ability to introduce various aryl substituents opens up possibilities for fine-tuning the electronic and photophysical properties of these materials, paving the way for their application in next-generation organic electronic devices.

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Application Note & Protocol: High-Resolution Single-Crystal X-ray Crystallography of Dibenzo[h,rst]pentaphene

Abstract

This document provides a comprehensive, field-proven protocol for obtaining and analyzing a high-resolution single-crystal X-ray diffraction structure of Dibenzo[h,rst]pentaphene (C₂₈H₁₆).[1][2][3] As a polycyclic aromatic hydrocarbon (PAH), the precise elucidation of its three-dimensional structure is critical for understanding its electronic properties, solid-state packing, and potential applications in organic electronics and materials science.[4] This guide is designed for researchers, scientists, and professionals in drug development and materials science, offering a detailed workflow from crystal growth to final structure refinement and validation. The causality behind each experimental choice is explained to ensure both technical accuracy and practical success.

Introduction: The Significance of Structural Elucidation

Dibenzo[h,rst]pentaphene is a planar, aromatic hydrocarbon whose molecular and supramolecular structure dictates its bulk properties. Single-crystal X-ray diffraction is the definitive method for determining the atomic arrangement within a crystalline solid, providing precise bond lengths, bond angles, and information about intermolecular interactions such as π-π stacking.[5][6] This information is invaluable for correlating its structure with its physical and chemical properties. The primary challenge in the crystallography of PAHs often lies in obtaining diffraction-quality single crystals, as these molecules tend to form poorly ordered aggregates or microcrystalline powders.[7][8] This protocol addresses this challenge with systematic crystallization strategies.

Part I: From Powder to Diffraction-Quality Crystal

The foundational step in any crystallographic experiment is the growth of a suitable single crystal.[7] The ideal crystal should be well-formed, free of defects, and typically between 0.1 and 0.3 mm in its largest dimensions.[9][10]

Purification of Dibenzo[h,rst]pentaphene

Starting with highly pure material is crucial, as impurities can inhibit crystallization or become incorporated into the crystal lattice, leading to disorder.[11][12]

Protocol 1: Purification by Gradient Sublimation

• Place the crude Dibenzo[h,rst]pentaphene powder in a sublimation apparatus.

• Evacuate the system to a high vacuum (<10⁻⁵ torr).

• Establish a temperature gradient along the sublimation tube, with the sample at the hotter end.

• Slowly heat the sample to its sublimation temperature.

• Pure Dibenzo[h,rst]pentaphene will sublime and recrystallize in a cooler zone of the tube, leaving less volatile impurities behind.

• Collect the purified crystalline material.

Crystallization Methodologies

The selection of an appropriate solvent system and crystallization method is paramount. For planar aromatic systems like Dibenzo[h,rst]pentaphene, slow evaporation and vapor diffusion are often successful.[8]

Table 1: Recommended Solvents for Crystallization Screening

Solvent Class	Primary Solvent	Co-Solvent (for layering/vapor diffusion)	Rationale
Chlorinated	Dichloromethane (DCM)	Methanol, Hexane	Good solubility of PAHs in DCM, with precipitation induced by the less polar co-solvent.[13]
Aromatic	Toluene, Benzene*	Hexane, Pentane	Benzene can promote ordered π-stacking.[14]
Ethers	Tetrahydrofuran (THF)	Diethyl ether, Hexane	Moderate solubility, allowing for controlled crystal growth.

*Caution: Benzene is a known carcinogen and should be handled with appropriate safety precautions.[8]

Protocol 2: Slow Evaporation

• Prepare a saturated or near-saturated solution of purified Dibenzo[h,rst]pentaphene in a suitable solvent (e.g., Toluene) at room temperature.

• Filter the solution through a syringe filter (0.2 µm) into a clean vial to remove any particulate matter.

• Cover the vial with a cap, and puncture the cap with a needle to allow for slow solvent evaporation.

• Place the vial in a vibration-free environment and allow it to stand for several days to weeks.[8]

Protocol 3: Liquid-Liquid Vapor Diffusion

• Dissolve the compound in a minimal amount of a relatively high-boiling point solvent in which it is soluble (e.g., Dichloromethane).[8]

• Place this small vial inside a larger, sealed jar containing a more volatile, miscible non-solvent (e.g., Methanol or Hexane).[13]

• Over time, the non-solvent vapor will diffuse into the solution, gradually reducing the solubility of the compound and promoting slow crystallization.

Caption: From raw data to a final crystallographic model.

Data Processing

• Integration: The raw diffraction images are processed to determine the positions and intensities of the Bragg reflections. Software like Bruker's SAINT is commonly used. [15]2. Scaling and Absorption Correction: Intensities are scaled, and corrections for absorption effects are applied (e.g., using SADABS).

Structure Solution

For small organic molecules like Dibenzo[h,rst]pentaphene, direct methods are highly effective for solving the phase problem. [7] Protocol 5: Structure Solution

• The processed reflection data (HKL file) is used as input for a structure solution program like SHELXT or SIR. [16]2. The program will determine the space group and use statistical methods to phase the reflections, generating an initial electron density map.

• The highest peaks in this map are typically assigned to the carbon atoms of the Dibenzo[h,rst]pentaphene molecule.

Structure Refinement

Refinement is an iterative process of adjusting the atomic parameters (positions, displacement parameters) to improve the agreement between the calculated and observed diffraction data. [17][18] Protocol 6: Structure Refinement using SHELXL

• Initial Refinement: Perform an initial least-squares refinement on the atomic positions and isotropic displacement parameters.

• Anisotropic Refinement: Refine the non-hydrogen atoms anisotropically. The R1 factor, a measure of the agreement, should drop significantly. A final R1 value below 5% is indicative of a good refinement. [19]3. Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Final Refinement Cycles: Continue refinement until the model converges (i.e., parameter shifts become negligible).

• Validation: The final model is validated using tools like PLATON or the IUCr's checkCIF service to ensure its geometric and crystallographic soundness. [20]

Data Archiving

The final atomic coordinates and structure factors should be deposited in a public database, such as the Cambridge Crystallographic Data Centre (CCDC), to ensure data accessibility and preservation for the scientific community. [21][22]

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Application Notes &amp; Protocols for Dibenzo[h,rst]pentaphene in Organic Field-Effect Transistors (OFETs)

Introduction: The Case for Dibenzo[h,rst]pentaphene as a High-Performance Organic Semiconductor

Polycyclic aromatic hydrocarbons (PAHs) represent a cornerstone class of materials in the field of organic electronics due to their extended π-conjugated systems, which facilitate efficient charge transport.[1][2][3] Among these, Dibenzo[h,rst]pentaphene, also known as Dibenzo[a,i]pyrene, is a compelling candidate for high-performance p-type organic field-effect transistors (OFETs). Its rigid, planar structure and extensive π-system are theoretically conducive to strong intermolecular π-π stacking in the solid state, a critical factor for achieving high charge carrier mobility.[4]

While direct reports on the OFET performance of unsubstituted Dibenzo[h,rst]pentaphene are limited in current literature, significant insights can be drawn from closely related isomers and derivatives. This application note will leverage the state-of-the-art protocols developed for a structurally analogous compound, dialkylated dibenzo[a,h]anthracene, to provide a comprehensive guide for researchers.[1] This N-shaped isomer shares the same five-ring fused aromatic core, and its solution-processable derivatives have demonstrated excellent thermal stability and high charge carrier mobilities, reaching up to 2.97 cm²/V·s.[1] The methodologies presented herein are therefore expected to be highly applicable to Dibenzo[h,rst]pentaphene, providing a robust framework for its investigation as a next-generation OFET material.

This guide is designed for researchers and scientists in materials science and drug development. It offers not just procedural steps, but also the scientific rationale behind them, ensuring a deep understanding of the fabrication and characterization processes.

PART 1: Material Properties and Solution-Processing Considerations

Molecular Design and Solubility

Unsubstituted Dibenzo[h,rst]pentaphene, like many large PAHs, exhibits poor solubility in common organic solvents, posing a challenge for solution-based fabrication techniques. To overcome this, chemical functionalization with solubilizing groups is a common and effective strategy. As demonstrated with its dibenzo[a,h]anthracene isomer, the introduction of long alkyl chains (e.g., n-dodecyl) or cycloalkyl moieties (e.g., pentyl-cyclohexyl) significantly enhances solubility, enabling the formation of high-quality thin films from solution.[1]

Causality: The alkyl chains increase the entropy of the system and disrupt excessive intermolecular aggregation in solution, making the compound more soluble. This allows for the preparation of homogeneous inks suitable for deposition techniques like spin-coating and solution-shearing.[1]

Solution-Shearing for Highly Ordered Thin Films

To achieve optimal device performance, the organic semiconductor must form a highly crystalline film with well-aligned domains. Meniscus-guided deposition techniques, such as solution-shearing or blade-coating, are superior to simple spin-coating for this purpose.[5][6] These methods apply a shear force during solvent evaporation, which directs the self-assembly of the molecules into highly ordered, large-area crystalline films.[7]

Expert Insight: The choice of solvent is critical. A solvent with a relatively high boiling point (e.g., toluene, dichlorobenzene) allows for a slower, more controlled crystallization process, which is essential for forming large, well-ordered crystalline domains. The substrate temperature during deposition also plays a crucial role in controlling the evaporation rate and subsequent film morphology.

PART 2: Experimental Protocols

This section provides detailed, step-by-step protocols for the fabrication and characterization of Dibenzo[h,rst]pentaphene-based OFETs, based on successful methodologies for analogous compounds.[1]

OFET Fabrication Workflow

The following diagram illustrates the workflow for fabricating a bottom-gate, top-contact (BGTC) OFET device, a common and reliable architecture.

Caption: Workflow for BGTC OFET Fabrication.

Protocol 2.1.1: Substrate Preparation

• Substrate: Start with a heavily n-doped silicon wafer (acting as the gate electrode) with a thermally grown 300 nm silicon dioxide (SiO₂) layer (acting as the gate dielectric).

• Cleaning: Sonicate the substrates sequentially in acetone and isopropyl alcohol (IPA) for 15 minutes each. Dry the substrates under a stream of dry nitrogen.

• Surface Modification (Crucial for Film Quality): To create a hydrophobic surface that promotes better molecular ordering of the nonpolar PAH, apply a surface treatment layer. A divinyltetramethyldisiloxane-bis(benzocyclobutene) (BCB) polymer is an excellent choice.[1]

  • Spin-coat a thin layer of BCB solution (e.g., Cyclotene 3022-35 in mesitylene) onto the SiO₂/Si substrate.

  • Thermally cross-link the BCB by baking on a hotplate in a nitrogen-filled glovebox (e.g., at 250 °C for 1 hour). This creates a stable, smooth, and hydrophobic dielectric surface.

Protocol 2.1.2: Semiconductor Deposition (Blade-Coating)

• Solution Preparation: Prepare a solution of alkylated Dibenzo[h,rst]pentaphene in a high-boiling point solvent like toluene or dichlorobenzene (e.g., 5 mg/mL). Gently heat the solution (e.g., to 60 °C) to ensure complete dissolution.

• Blade-Coating Setup: Perform this step in a controlled environment (e.g., a nitrogen glovebox).

  • Place the prepared BCB-treated substrate on a heated stage (e.g., set to 90 °C).

  • Position a sharp blade at a fixed height (e.g., 50 µm) and angle above the substrate.

• Deposition: Dispense a small volume of the semiconductor solution in front of the blade. Move the blade across the substrate at a constant, slow speed (e.g., 0.1 mm/s).

  • Causality: The slow coating speed allows for the formation of a stable liquid meniscus at the blade edge. As the solvent evaporates from the trailing edge of the meniscus, the semiconductor molecules self-assemble into a highly crystalline, aligned thin film.[5]

• Thermal Annealing: After coating, anneal the film at an elevated temperature (e.g., 150 °C for 30 minutes) inside the glovebox. This step removes residual solvent and further improves the molecular ordering and crystallinity of the film.

Protocol 2.1.3: Electrode Deposition

• Mask Alignment: Carefully place a shadow mask with the desired source and drain electrode pattern (defining the channel length, L, and width, W) onto the semiconductor film.

• Thermal Evaporation: Transfer the substrate to a thermal evaporator. Deposit 50 nm of gold (Au) through the shadow mask at a high vacuum (e.g., < 10⁻⁶ Torr).

  • Expert Insight: Gold is a common choice for p-type semiconductors due to its high work function, which facilitates efficient hole injection into the highest occupied molecular orbital (HOMO) of the semiconductor, leading to lower contact resistance.[4]

PART 3: Device Characterization and Performance Metrics

Electrical Characterization Protocol

• Setup: Conduct all electrical measurements in a dark, inert environment (e.g., a nitrogen-filled probe station) using a semiconductor parameter analyzer.

• Output Characteristics:

  • Apply a series of constant gate-source voltages (VGS) (e.g., from 0 V to -60 V in -10 V steps).

  • For each VGS, sweep the drain-source voltage (VDS) (e.g., from 0 V to -60 V) and measure the drain current (IDS).

  • Plot IDS vs. VDS. These curves show the current modulation and saturation behavior of the transistor.

• Transfer Characteristics:

  • Apply a constant, high VDS (to ensure operation in the saturation regime, e.g., -60 V).

  • Sweep VGS (e.g., from +20 V to -60 V) and measure IDS.

  • Plot IDS (on a logarithmic scale) and the square root of |IDS| (on a linear scale) vs. VGS. These curves are used to extract the key performance metrics.

Key Performance Metrics and Their Calculation

The primary metrics for evaluating OFET performance are charge carrier mobility (µ), the on/off current ratio (Ion/Ioff), and the threshold voltage (Vth).

Calculation of Field-Effect Mobility (µ): The mobility in the saturation regime is calculated from the slope of the √|IDS| vs. VGS plot using the following equation:

IDS = (W / 2L) * Ci * µ * (VGS - Vth)²

Where:

• IDS is the drain current.

• W is the channel width.

• L is the channel length.

• Ci is the capacitance per unit area of the gate dielectric.

• µ is the charge carrier mobility.

• VGS is the gate-source voltage.

• Vth is the threshold voltage.

On/Off Current Ratio (Ion/Ioff): This is the ratio of the maximum drain current (Ion, when the transistor is "on") to the minimum drain current (Ioff, when the transistor is "off"), extracted from the transfer curve.

Threshold Voltage (Vth): This is the gate voltage at which the transistor begins to conduct. It is determined by extrapolating the linear portion of the √|IDS| vs. VGS plot to the VGS axis (where IDS = 0).

Expected Performance and Data Summary

Based on the performance of high-mobility dialkylated dibenzo[a,h]anthracene OFETs, the following table summarizes the target performance metrics for solution-sheared Dibenzo[h,rst]pentaphene devices.[1]

Performance Metric	Target Value	Significance
Charge Carrier Mobility (µ)	> 1.0 cm²/V·s	Indicates efficient charge transport through the semiconductor.
On/Off Current Ratio (Ion/Ioff)	> 10⁶	A high ratio ensures low power consumption and clear switching behavior.
Threshold Voltage (Vth)	< -10 V	A lower absolute value indicates that the device requires less voltage to turn on.

PART 4: Causality, Troubleshooting, and Advanced Insights

The Critical Role of the Semiconductor-Dielectric Interface

The interface between the organic semiconductor and the gate dielectric is arguably the most critical region in an OFET, as this is where the charge transport channel is formed.

• Surface Energy and Wetting: The use of a hydrophobic surface treatment like BCB is essential. It lowers the surface energy of the dielectric, matching it more closely to the nonpolar nature of the Dibenzo[h,rst]pentaphene solution. This promotes uniform film formation and encourages the molecules to adopt a favorable edge-on packing motif, which is crucial for efficient in-plane charge transport.[6]

• Interface Traps: A rough or chemically reactive dielectric surface can introduce charge traps, which immobilize charge carriers and severely degrade mobility. The smooth, chemically inert surface provided by cross-linked BCB minimizes these trap states.

Troubleshooting Common Fabrication Issues

• Problem: Low mobility and poor on/off ratio.

  • Probable Cause: Poor crystallinity of the semiconductor film.

  • Solution: Optimize the blade-coating parameters. Try different coating speeds, substrate temperatures, and solvent systems. Ensure the substrate surface is clean and properly treated. Increase the post-deposition annealing temperature or duration, staying below the material's decomposition temperature.

• Problem: High "off" current.

  • Probable Cause: Impurities in the semiconductor material or a high leakage current through the gate dielectric.

  • Solution: Re-purify the Dibenzo[h,rst]pentaphene material (e.g., via sublimation or recrystallization). Verify the integrity and insulating properties of the SiO₂ and BCB layers.

• Problem: High contact resistance.

  • Probable Cause: A significant energy barrier for hole injection from the gold electrode to the semiconductor's HOMO level.

  • Solution: While gold is generally a good choice, consider treating the contacts with a self-assembled monolayer (SAM), such as pentafluorobenzenethiol (PFBT), to modify the work function and improve the energy level alignment.

Logical Framework for Performance Optimization

The following diagram outlines the logical relationships between key experimental parameters and the final device performance.

Caption: Key factors influencing OFET performance.

Conclusion

Dibenzo[h,rst]pentaphene holds significant promise as a high-performance organic semiconductor. By leveraging advanced solution-shearing techniques and careful interface engineering, as detailed in these protocols, researchers can effectively fabricate and test high-quality OFETs. The methodologies, adapted from successful studies on the structurally similar dibenzo[a,h]anthracene, provide a clear and scientifically grounded pathway to unlocking the full potential of this intriguing molecule for next-generation organic electronics.

References

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Application Notes &amp; Protocols: Dibenzo[h,rst]pentaphene as a High-Performance Hole-Transporting Material in Electronic Devices

Prepared by: Senior Application Scientist, Gemini Division

Introduction: The Case for Dibenzo[h,rst]pentaphene

Polycyclic aromatic hydrocarbons (PAHs) are a cornerstone of organic electronics, valued for their fascinating optical and electronic properties which are intrinsically linked to their size, shape, and edge structures.[1] Among this diverse class of materials, Dibenzo[h,rst]pentaphene and its derivatives are emerging as exceptionally promising candidates for hole-transporting materials (HTMs) in next-generation electronic devices. An HTM plays a critical role in devices like Organic Light-Emitting Diodes (OLEDs) and Perovskite Solar Cells (PSCs), facilitating the efficient movement of positive charge carriers (holes) from the anode to the active layer, thereby dictating device efficiency, brightness, and stability.

Dibenzo[h,rst]pentaphene, a non-planar PAH, offers a unique combination of high thermal stability, appropriate energy level alignment for efficient charge injection, and robust film-forming properties.[2][3] Its rigid, fused-ring structure contributes to a high glass transition temperature (Tg), which is crucial for preventing morphological degradation of the device under operational heat, thus enhancing device lifetime.[4] This guide provides a comprehensive overview of the core properties of Dibenzo[h,rst]pentaphene and detailed protocols for its application in the fabrication and characterization of high-performance electronic devices.

Core Physicochemical Properties

The suitability of a material for hole transport is determined by a confluence of its structural, electronic, and thermal properties. Dibenzo[h,rst]pentaphene excels in several key areas.

Molecular Structure & Morphology

Dibenzo[h,rst]pentaphene is a polycyclic aromatic hydrocarbon with the chemical formula C₂₄H₁₄. Its structure consists of a pentaphene core fused with two additional benzene rings. This extensive π-conjugated system is the foundation of its electronic properties, allowing for delocalization of charge carriers. Derivatives can be synthesized to improve solubility and tune electronic properties without compromising the core's performance.[1] For instance, the introduction of bulky side groups can enhance solubility in common organic solvents and influence the material's packing in thin films, which is critical for efficient charge transport.[5]

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Application Notes and Protocols for the Synthesis of Thiophene-Containing Dibenzo[h,rst]pentaphene Analogs

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the synthesis of novel thiophene-containing Dibenzo[h,rst]pentaphene analogs. These complex polycyclic aromatic hydrocarbons (PAHs), incorporating a thiophene moiety, are of significant interest in materials science and medicinal chemistry due to their unique electronic, photophysical, and biological properties. This guide moves beyond a simple recitation of steps, offering in-depth explanations of the strategic choices in synthetic design, detailed experimental protocols for key transformations, and troubleshooting insights. The methodologies described herein are grounded in established, peer-reviewed chemical transformations, with a focus on palladium-catalyzed cross-coupling and annulation reactions, providing a robust framework for the generation of this promising class of molecules.

Introduction: The Scientific Imperative for Thiophene-Fused Dibenzo[h,rst]pentaphenes

Dibenzo[h,rst]pentaphene, a fascinating polycyclic aromatic hydrocarbon, possesses a unique combination of armchair and zigzag edges, leading to intriguing electronic and photophysical properties.[1] The strategic incorporation of a thiophene ring into this extended π-system is a compelling synthetic objective. Thiophene, an electron-rich heterocycle, is a well-established pharmacophore and a key building block in organic electronics.[2] Its fusion with the dibenzo[h,rst]pentaphene core is anticipated to modulate the electronic structure, enhance charge-carrier mobility, and potentially introduce novel biological activities. These hybrid structures are promising candidates for applications in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and as scaffolds in drug discovery.[2][3]

This guide will detail two plausible and convergent synthetic strategies for the construction of thiophene-containing Dibenzo[h,rst]pentaphene analogs, leveraging the power and versatility of modern synthetic organic chemistry.

Strategic Synthesis Design: Convergent Pathways to Thieno-Dibenzo[h,rst]pentaphenes

A convergent approach is paramount for the efficient synthesis of complex molecules. Here, we outline two primary strategies:

• Strategy A: Annulation of a Thiophene Precursor onto a Dibenzo[h,rst]pentaphene Core. This approach focuses on the late-stage introduction of the thiophene ring.

• Strategy B: Construction of the Dibenzo[h,rst]pentaphene Scaffold from a Thiophene-Containing Building Block. This strategy involves the early incorporation of the thiophene moiety.

The choice between these strategies will depend on the availability of starting materials and the desired substitution patterns on the final molecule.

Key Chemical Transformations

The synthesis of these complex aromatic systems relies on a toolbox of powerful and reliable chemical reactions. A foundational understanding of these transformations is critical.

• Palladium-Catalyzed Cross-Coupling Reactions:

  • Suzuki-Miyaura Coupling: A versatile method for the formation of C-C bonds between an organoboron compound and an organic halide or triflate, catalyzed by a palladium complex.[4][5] This reaction is instrumental in building the polycyclic core.

  • C-H Activation/Annulation: A modern and atom-economical approach to construct cyclic systems by forming C-C or C-heteroatom bonds directly from C-H bonds.[3][6][7] This strategy is particularly useful for the final ring-closing steps.

• Gewald Aminothiophene Synthesis: A classic and efficient one-pot reaction for the synthesis of polysubstituted 2-aminothiophenes from a ketone or aldehyde, an activated nitrile, and elemental sulfur.[8][9][10][11][12] This provides a straightforward entry to functionalized thiophene precursors.

Detailed Experimental Protocols

The following protocols are illustrative and may require optimization based on the specific substrates and desired final products.

Synthesis of a Key Precursor: A Functionalized 2-Aminothiophene (via Gewald Synthesis)

This protocol describes the synthesis of a 2-aminothiophene, a versatile building block for Strategy B.

Reaction Scheme:

Figure 1: Workflow for the Gewald Aminothiophene Synthesis.

Materials and Reagents:

Reagent	Molar Equiv.	MW ( g/mol )	Amount
Cyclohexanone	1.0	98.14	(e.g., 10 mmol, 0.98 g)
Ethyl Cyanoacetate	1.0	113.12	(e.g., 10 mmol, 1.13 g)
Elemental Sulfur	1.1	32.07	(e.g., 11 mmol, 0.35 g)
Morpholine	0.5	87.12	(e.g., 5 mmol, 0.44 g)
Ethanol	-	-	20 mL

Protocol:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclohexanone, ethyl cyanoacetate, elemental sulfur, and ethanol.

• Add morpholine dropwise to the stirred mixture at room temperature.

• Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into 100 mL of ice-cold water with stirring.

• The precipitated product is collected by vacuum filtration and washed with cold water.

• The crude product can be purified by recrystallization from ethanol to afford the desired 2-aminothiophene derivative.

Causality: The Knoevenagel condensation between the ketone and the α-cyanoester initiates the reaction, followed by the addition of sulfur and subsequent cyclization to form the stable thiophene ring.[12] The base catalyzes both the initial condensation and the sulfur addition steps.

Proposed Synthesis of a Thiophene-Containing Dibenzo[h,rst]pentaphene Analog (Strategy B)

This proposed route utilizes a palladium-catalyzed annulation of a pre-functionalized thiophene with a suitable dibenzo[h,rst]pentaphene precursor.

Conceptual Synthetic Workflow:

Figure 2: Conceptual workflow for the synthesis of the target analog.

Protocol: Palladium-Catalyzed Annulation

This protocol is a conceptual adaptation based on modern palladium-catalyzed C-H activation and annulation methodologies.[3][13]

Materials and Reagents:

Reagent	Molar Equiv.
Dihalo-Dibenzo[h,rst]pentaphene Precursor	1.0
Functionalized Thiophene (e.g., with boronic acid or stannane)	2.2
Palladium Catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄)	0.05 - 0.10
Ligand (e.g., SPhos, XPhos)	0.10 - 0.20
Base (e.g., K₂CO₃, Cs₂CO₃)	3.0
Solvent (e.g., Toluene, Dioxane)	-

Protocol:

• In a glovebox, charge a Schlenk tube with the dihalo-dibenzo[h,rst]pentaphene precursor, the functionalized thiophene, the palladium catalyst, the ligand, and the base.

• Evacuate and backfill the Schlenk tube with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture at 100-120 °C for 12-24 hours. Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., dichloromethane).

• Filter the mixture through a pad of celite to remove the palladium catalyst.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the target thiophene-containing dibenzo[h,rst]pentaphene analog.

Mechanistic Rationale: The catalytic cycle is proposed to involve oxidative addition of the palladium(0) catalyst to the C-X bond of the dibenzopentaphene precursor, followed by transmetalation with the organometallic thiophene derivative (in the case of Suzuki or Stille coupling) or a directed C-H activation/annulation cascade. Reductive elimination then furnishes the C-C bond and regenerates the active palladium(0) catalyst.

Characterization and Data Analysis

Thorough characterization is essential to confirm the structure and purity of the synthesized analogs.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the connectivity of the aromatic rings.

• Mass Spectrometry (MS): To determine the molecular weight of the product. High-resolution mass spectrometry (HRMS) is recommended for precise mass determination.

• UV-Visible and Fluorescence Spectroscopy: To investigate the photophysical properties of these extended π-systems. Functionalization of the benzo[rst]pentaphene core has been shown to significantly impact its photoluminescence quantum yield.[1][14]

Conclusion and Future Directions

The synthetic strategies and protocols outlined in this guide provide a robust starting point for the synthesis of novel thiophene-containing Dibenzo[h,rst]pentaphene analogs. The modularity of the palladium-catalyzed cross-coupling reactions allows for the introduction of a wide variety of functional groups on both the thiophene and the dibenzopentaphene core, enabling the fine-tuning of their electronic and physical properties. Future work should focus on the exploration of these analogs in organic electronic devices and as novel scaffolds in medicinal chemistry.

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• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. (2021). The Journal of Organic Chemistry. [Link]

• Solvent-tunable exciton-charge transfer mixed state enhances emission of functionalized benzo[rst]pentaphene through symmetry breaking. (2021). Chemical Science. [Link]

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• Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C-O Arylation of Dimethoxyanthraquinones. (2017). Organic Letters. [Link]

• Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones. (2017). Figshare. [Link]

• Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C-O Arylation of Dimethoxyanthraquinones. (2017). PubMed. [Link]

• Synthesis and Characterizations of 5,5′-Bibenzo[rst]pentaphene with Axial Chirality and Symmetry‐Breaking Charge Transfer. (2022). Chemistry – An Asian Journal. [Link]

• Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. (n.d.). ResearchGate. [Link]

• Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. (2021). Beilstein Journals. [Link]

• Thienothiophene-based organic light-emitting diode: synthesis, photophysical properties and application. (2022). Beilstein Journal of Organic Chemistry. [Link]

• Palladium-catalyzed three-component annulation reaction involving multiple C–H activation. (2020). Organic Chemistry Frontiers. [Link]

• Palladium-Catalyzed Synthesis of 2,3-Disubstituted Benzothiophenes via the Annulation of Aryl Sulfides with Alkynes. (2016). Sci-Hub. [Link]

• Palladium-Catalyzed Annulation of Phenazastannines with 9-(Dibromomethylene)fluorene and -(thio)xanthenes: Facile Synthesis of Acridine Moiety-Containing Bis(tricyclic) Aromatic Enes. (n.d.). DOI. [Link]

• Versatile synthesis of functionalised dibenzothiophenes via Suzuki coupling and microwave-assisted ring closure. (2011). Semantic Scholar. [Link]

• Palladium-catalyzed carbonylative annulation of o-alkynylphenols: syntheses of 2-substituted-3-aroyl-benzo[b]furans. (2002). PubMed. [Link]

• Regioselective Synthesis of Naphthothiophenes by Pd Catalyzed Cross-Coupling Reactions and Alkyne-Carbonyl Metathesis. (2022). PubMed. [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (2012). Molecules. [Link]

• Achieving Site-Selectivity for C–H Activation Processes Based on Distance and Geometry. (2020). ACS Catalysis. [Link]

• Pd(II)-Catalyzed Enantioselective C–H Activation/C–O Bond Formation: Synthesis of Chiral Benzofuranones. (2013). Journal of the American Chemical Society. [Link]

• Synthesis of Phenanthridine by Palladium Catalyzed Suzuki Coupling and Condensation Reaction. (n.d.). ResearchGate. [Link]

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Application Notes &amp; Protocols for the Characterization of Dibenzo[h,rst]pentaphene Thin Films

Introduction: Unveiling the Potential of Dibenzo[h,rst]pentaphene

Dibenzo[h,rst]pentaphene (DBP), a polycyclic aromatic hydrocarbon (PAH), is a material of significant interest in the field of organic electronics.[][2] Its planar structure and extensive π-conjugation suggest promising charge transport properties, making it a candidate for applications in organic thin-film transistors (OTFTs), organic light-emitting diodes (OLEDs), and organic photovoltaics (OPVs).[][3] The performance of DBP-based devices is critically dependent on the molecular ordering, surface morphology, and electronic properties of its thin films.

This guide provides a comprehensive overview of key characterization techniques to analyze DBP thin films, offering not just procedural steps but also the underlying scientific rationale to empower researchers in their experimental design and data interpretation.

Thin Film Deposition: A Foundation for Characterization

The method of thin film deposition dictates the initial properties of the DBP film. Common techniques for organic materials like DBP include thermal evaporation, spin coating, and dip coating.[4][5][6] Thermal evaporation in a high-vacuum environment is often preferred for achieving high-purity, uniform films with controlled thickness, which is crucial for reproducible device performance.[5][6][7] The choice of substrate (e.g., silicon dioxide, glass) and its surface treatment are also critical factors influencing film growth and molecular orientation.

Morphological and Structural Characterization

The arrangement of DBP molecules on a substrate directly impacts charge transport. Understanding the film's surface topography and crystal structure is therefore paramount.

Atomic Force Microscopy (AFM): Visualizing the Nanoscale Landscape

AFM is an indispensable tool for generating high-resolution, three-dimensional images of the thin film surface.[8][9][10] This allows for the quantification of surface roughness, grain size, and the identification of defects, all of which can act as charge trapping sites, impeding device performance.[11][12]

• Sample Preparation: Mount the DBP thin film on a clean, flat sample puck using double-sided adhesive. Ensure the sample is free of dust and contaminants.

• Cantilever Selection: Choose a silicon cantilever with a resonant frequency appropriate for tapping mode imaging (typically 150-300 kHz). The tip radius should be less than 10 nm for high-resolution imaging.

• Instrument Setup:

  • Install the cantilever and align the laser onto the back of the cantilever, maximizing the sum signal on the photodetector.

  • Perform a frequency sweep to identify the cantilever's resonant frequency.

• Imaging Parameters:

  • Engage the tip onto the surface in tapping mode.

  • Set the drive amplitude and setpoint to minimize the force applied to the sample, preventing damage to the soft organic film.

  • Begin with a larger scan size (e.g., 5 µm x 5 µm) to identify representative areas, then decrease the scan size (e.g., 1 µm x 1 µm) for higher resolution images.

  • Adjust the scan rate (typically 0.5-1.5 Hz) and feedback gains to optimize image quality.

• Data Analysis:

  • Use the instrument's software to flatten the images and remove artifacts.

  • Calculate the root-mean-square (RMS) roughness to quantify the surface smoothness.

  • Perform grain size analysis to determine the distribution of crystalline domains.

Parameter	Typical Values for Optimized DBP Films	Significance
RMS Roughness	< 1 nm	Low roughness is indicative of a uniform film, which promotes efficient charge transport at interfaces.
Grain Size	> 100 nm	Larger, well-interconnected crystalline grains generally lead to higher charge carrier mobility.

X-Ray Diffraction (XRD): Probing Crystalline Order

XRD is a powerful non-destructive technique used to determine the crystallinity and molecular orientation within the DBP thin film.[13][14] For thin films, grazing incidence XRD (GIXRD) is often employed to maximize the signal from the film while minimizing interference from the substrate.[15]

• Sample Mounting: Secure the DBP thin film on the sample stage of the diffractometer.

• Instrument Alignment:

  • Use a monochromatic X-ray source (commonly Cu Kα, λ = 1.54 Å).

  • Set the incident angle (ω) to a small, fixed value (e.g., 0.2° - 1.0°) to ensure the X-ray beam primarily interacts with the thin film.[15]

• Data Collection:

  • Perform a 2θ scan over a range relevant to the expected DBP crystal structure.

  • The detector moves to collect the diffracted X-rays.

• Data Analysis:

  • Identify the positions of the diffraction peaks.

  • Use Bragg's Law (nλ = 2dsinθ) to calculate the d-spacing between crystal planes.

  • The presence of sharp diffraction peaks indicates a crystalline structure, while a broad halo suggests an amorphous film.

  • The orientation of the peaks can reveal the preferred orientation of the DBP molecules relative to the substrate.[16][17]

Optical and Electronic Properties

The optical and electronic characteristics of DBP thin films are fundamental to their function in optoelectronic devices.

UV-Visible Spectroscopy: Determining the Optical Bandgap

UV-Vis spectroscopy measures the absorption of light by the DBP thin film as a function of wavelength.[18] This data is crucial for determining the optical bandgap (Eg), which represents the energy difference between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).[19]

• Sample Preparation: The DBP thin film should be deposited on a transparent substrate, such as quartz or glass.

• Instrument Setup:

  • Use a dual-beam UV-Vis spectrophotometer.[19]

  • Place a blank transparent substrate in the reference beam path to subtract the substrate's absorption.

• Measurement:

  • Scan the sample over a wavelength range that covers the absorption features of DBP (e.g., 200-800 nm).

  • Record the absorbance spectrum.

• Data Analysis (Tauc Plot):

  • Convert the absorbance (A) to the absorption coefficient (α).

  • Plot (αhν)n versus photon energy (hν), where 'n' depends on the nature of the electronic transition (typically n=2 for indirect transitions in amorphous materials and n=1/2 for direct transitions in crystalline materials).

  • Extrapolate the linear portion of the plot to the x-axis (where (αhν)n = 0) to determine the optical bandgap.

Cyclic Voltammetry (CV): Probing Frontier Molecular Orbitals

Cyclic voltammetry is an electrochemical technique used to determine the HOMO and LUMO energy levels of a material.[20][21] These energy levels are critical for understanding charge injection and transport in a device and for predicting the compatibility of DBP with other materials in a multilayered device structure.

• Electrochemical Cell Setup:

  • Working Electrode: A glassy carbon electrode coated with a thin film of DBP.

  • Reference Electrode: A standard reference electrode, such as Ag/AgCl or a saturated calomel electrode (SCE).

  • Counter Electrode: A platinum wire.

• Electrolyte Solution: Prepare a solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF6) in an anhydrous, deoxygenated solvent (e.g., acetonitrile or dichloromethane).

• Measurement:

  • Immerse the three electrodes in the electrolyte solution.

  • Record the cyclic voltammogram by scanning the potential between the working and reference electrodes.

  • Perform a measurement of a known internal standard, such as ferrocene/ferrocenium (Fc/Fc+), under the same conditions.[22]

• Data Analysis:

  • Determine the onset oxidation potential (Eox) and onset reduction potential (Ered) from the voltammogram.

  • Calculate the HOMO and LUMO energy levels using the following empirical formulas, referencing against the Fc/Fc+ couple (assuming the absolute energy level of Fc/Fc+ is -4.8 eV or -5.1 eV relative to vacuum)[22]:

    • HOMO (eV) = -[Eox - E1/2(Fc/Fc+) + 4.8]

    • LUMO (eV) = -[Ered - E1/2(Fc/Fc+) + 4.8]

Caption: Workflow for the characterization of Dibenzo[h,rst]pentaphene thin films.

Synthesizing the Data for Device Optimization

The true power of these characterization techniques lies in their combined application. For instance, AFM can reveal large crystalline grains, and XRD can confirm a favorable molecular orientation for charge transport. These findings can then be correlated with the electronic properties determined by UV-Vis and CV to build a comprehensive understanding of the structure-property relationships in DBP thin films. This knowledge is essential for optimizing deposition conditions and ultimately enhancing the performance of DBP-based electronic devices.

Caption: Interrelation of film properties and device performance.

References

• Le, T. L. (n.d.). CYCLIC VOLTAMMETRY FOR ENERGY LEVELS ESTIMATION OF ORGANIC MATERIALS.
• Creative Biostructure. (n.d.). Application of Atomic Force Microscopy (AFM) in Thin Film Technology.
• AZoM. (2022, October 11). Exploring Thin Films and Coatings with AFM.
• AFM Workshop. (n.d.). Atomic Force Microscopes For Thin Films.
• Asylum Research. (n.d.). Coating Characterization | Thin Film Characterization | AFM Topography.
• Spectra Research Corporation. (n.d.). AFM Characterization of Thin Films: High-Resolution Topography and Functional Properties.
• Rigaku. (n.d.). Orientation analysis of organic thin film on single crystal sub by In-plane XRD.
• University of California San Diego. (2005, September 28). Quantitative structural analysis of organic thin films: An x-ray diffraction study.
• Rigaku. (n.d.). Examination for growth process of organic thin film by in-plane XRD.
• The University of Utah. (n.d.). Thin Film XRD - Materials Characterization Lab.
• ACS Publications. (2025, May 23). Film-Depth-Dependent Light Absorption Spectroscopy of Organic Thin Films.
• ResearchGate. (2022, December 12). Investigation of Optical Properties of Thin Films by Means of UV-visible Spectrophotometer: A Review.
• Thin film Science and Technology. (n.d.). Ultra-Violet Visible Spectroscopy.
• Haymoor, I. (2024, October 20). HOMO and LUMO Analysis through Cyclic Voltammetry.
• ResearchGate. (2018, September 7). How can I calculate the HOMO/LUMO energy from Cyclic Voltammetry data?.
• BOC Sciences. (n.d.). Benzo[rst]pentaphene.
• PubChem. (n.d.). Dibenzo[h,rst]pentaphene.
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• AIMS Press. (2019, March 13). Overview of thin film deposition techniques.
• YouTube. (2022, October 11). Thin Film Deposition Techniques.
• MDPI. (n.d.). Review of the Common Deposition Methods of Thin-Film Pentacene, Its Derivatives, and Their Performance.

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Application Notes and Protocols for the Fabrication of Dibenzo[h,rst]pentaphene-Based Organic Electronic Devices

Introduction: The Promise of Dibenzo[h,rst]pentaphene in Organic Electronics

Dibenzo[h,rst]pentaphene, a polycyclic aromatic hydrocarbon (PAH), is a compelling candidate for the active layer in next-generation organic electronic devices. Its extended π-conjugated system suggests excellent charge transport properties, a fundamental prerequisite for high-performance organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). Preliminary studies have indicated that derivatives of dibenzo[h,rst]pentaphene exhibit promising hole-transporting characteristics, making it a p-type semiconductor of significant interest[1][2]. Furthermore, its notable thermal stability, with a melting point exceeding 271°C, renders it highly suitable for fabrication processes involving thermal evaporation in a high vacuum[1].

This guide provides a comprehensive overview of the fabrication of dibenzo[h,rst]pentaphene-based organic electronic devices. It is intended for researchers and scientists in both academic and industrial settings who are exploring novel materials for organic electronics. The protocols detailed herein are designed to be a robust starting point for the development and optimization of dibenzo[h,rst]pentaphene-based OFETs and OLEDs. While these protocols are based on established best practices for similar organic semiconductors, optimization will be necessary to achieve peak device performance with this specific material.

Material Properties of Dibenzo[h,rst]pentaphene

A thorough understanding of the material's fundamental properties is critical for designing efficient device architectures and selecting compatible materials.

Property	Value	Source
Molecular Formula	C₂₄H₁₄	[]
Molecular Weight	302.37 g/mol	[]
Appearance	Colorless solid	[]
Melting Point	>271°C (decomposes)	[1]
Solubility	Water insoluble	[]
Calculated HOMO	~ -5.15 eV (for 5-isopropoxy derivative)	[4]
Calculated LUMO	~ -2.00 eV (for 5-isopropoxy derivative)	[4]
Calculated HOMO-LUMO Gap	~ 3.24 eV	[4]

Note: The HOMO and LUMO values are for a substituted derivative and should be considered as an estimate for the pristine molecule. Experimental determination is recommended for precise device engineering.

Fabrication of Dibenzo[h,rst]pentaphene-Based Organic Field-Effect Transistors (OFETs)

OFETs are fundamental building blocks of organic circuits. The following protocols outline the fabrication of both top-contact and bottom-contact bottom-gate OFETs, two of the most common device architectures.

Device Architecture: Bottom-Gate Configuration

The choice between top-contact and bottom-contact architectures depends on the desired charge injection characteristics and fabrication capabilities.

OFET Device Architectures

Protocol 1: OFET Fabrication via Vacuum Thermal Evaporation (VTE)

VTE is a preferred method for depositing thin films of small organic molecules due to the high purity and uniformity of the resulting films.

1. Substrate Preparation:

• Begin with heavily n-doped silicon wafers with a 300 nm thermally grown silicon dioxide (SiO₂) layer, which will serve as the gate and gate dielectric, respectively.
• Clean the substrates sequentially in an ultrasonic bath with deionized water, acetone, and isopropanol for 15 minutes each.
• Dry the substrates with a stream of high-purity nitrogen.
• Treat the substrates with an oxygen plasma or UV-ozone for 10 minutes to remove any remaining organic residues and to enhance the surface energy.
• Optional: For improved film growth and device performance, treat the SiO₂ surface with a self-assembled monolayer (SAM) such as octadecyltrichlorosilane (OTS) or hexamethyldisilazane (HMDS).

2. Dibenzo[h,rst]pentaphene Deposition:

• Place the prepared substrates into a high-vacuum thermal evaporation system with a base pressure of < 1 x 10⁻⁶ Torr.
• Load high-purity dibenzo[h,rst]pentaphene into a quartz crucible.
• Degas the source material at a temperature below its sublimation point.
• Heat the substrate to a temperature between 25°C and 150°C. The optimal temperature will influence the film morphology and crystallinity and should be determined experimentally.
• Deposit a 30-50 nm thick film of dibenzo[h,rst]pentaphene at a rate of 0.1-0.5 Å/s. Monitor the deposition rate and thickness using a quartz crystal microbalance.

3. Electrode Deposition (for TCBG architecture):

• Without breaking the vacuum, deposit the source and drain electrodes through a shadow mask.
• Gold (Au) is a suitable electrode material due to its high work function, which generally leads to good ohmic contact with p-type organic semiconductors.
• Deposit a 50 nm thick layer of Au at a rate of 0.5-1 Å/s.

4. Device Characterization:

• Transfer the fabricated devices to a probe station for electrical characterization in an inert atmosphere (e.g., a nitrogen-filled glovebox).
• Measure the output and transfer characteristics to determine key performance metrics such as field-effect mobility, on/off ratio, and threshold voltage.

Protocol 2: OFET Fabrication via Solution Processing

Solution processing offers a lower-cost and higher-throughput alternative to VTE. This requires the synthesis of soluble derivatives of dibenzo[h,rst]pentaphene.

1. Material Synthesis and Solution Preparation:

• Synthesize a soluble derivative of dibenzo[h,rst]pentaphene by attaching appropriate side chains.
• Dissolve the synthesized material in a suitable organic solvent (e.g., toluene, chloroform, or chlorobenzene) at a concentration of 5-10 mg/mL.

2. Substrate Preparation:

• Prepare the substrates as described in Protocol 1, step 1.

3. Thin Film Deposition:

• Deposit the organic semiconductor film onto the substrate using spin-coating. A typical spin-coating recipe would be a two-step process: 500 rpm for 10 seconds followed by 2000 rpm for 60 seconds.
• Anneal the film at a temperature between 80°C and 150°C to remove residual solvent and improve film morphology. The optimal annealing temperature and time should be determined experimentally.

4. Electrode Deposition (for TCBG architecture):

• Deposit the source and drain electrodes as described in Protocol 1, step 3.

5. Device Characterization:

• Characterize the electrical properties of the devices as described in Protocol 1, step 4.

Fabrication of Dibenzo[h,rst]pentaphene-Based Organic Light-Emitting Diodes (OLEDs)

In an OLED, dibenzo[h,rst]pentaphene can function as a hole-transporting material or as the host in the emissive layer. The following is a generalized protocol for a bottom-emitting OLED.

Device Architecture: Multilayer OLED

A typical multilayer OLED structure is designed to optimize charge injection, transport, and recombination.

Multilayer OLED Structure

Protocol 3: OLED Fabrication via Vacuum Thermal Evaporation

1. Substrate Preparation:

• Start with pre-patterned indium tin oxide (ITO) coated glass substrates.
• Clean the substrates following the procedure in Protocol 1, step 1.

2. Deposition of Organic and Inorganic Layers:

• Transfer the cleaned substrates to a multi-source high-vacuum thermal evaporation system.
• Sequentially deposit the following layers:
• Hole Transport Layer (HTL): 40 nm of N,N'-di(naphthalen-1-yl)-N,N'-diphenyl-benzidine (NPB) at a rate of 1-2 Å/s.
• Emissive Layer (EML): 20 nm of dibenzo[h,rst]pentaphene doped with a suitable fluorescent or phosphorescent emitter. The doping concentration will depend on the specific emitter and should be optimized (typically 1-10 wt%). The deposition rate should be around 1-2 Å/s.
• Electron Transport Layer (ETL): 30 nm of tris(8-hydroxyquinolinato)aluminum (Alq₃) at a rate of 1-2 Å/s.
• Electron Injection Layer (EIL): 1 nm of lithium fluoride (LiF) at a rate of 0.1-0.2 Å/s.
• Cathode: 100 nm of aluminum (Al) at a rate of 2-5 Å/s.

3. Encapsulation:

• To prevent degradation from moisture and oxygen, encapsulate the devices in an inert atmosphere using a UV-curable epoxy and a glass coverslip.

4. Device Characterization:

• Measure the current-voltage-luminance (J-V-L) characteristics to determine the turn-on voltage, luminance, and current efficiency.
• Measure the electroluminescence spectrum to determine the emission color and color purity.
• Calculate the external quantum efficiency (EQE).

Data Presentation and Expected Results

The performance of dibenzo[h,rst]pentaphene-based devices will be highly dependent on the fabrication conditions and device architecture. The following tables provide a template for presenting the characterization data.

Table 2: Typical Performance Metrics for Dibenzo[h,rst]pentaphene-Based OFETs

Device Architecture	Dielectric Treatment	Mobility (cm²/Vs)	On/Off Ratio	Threshold Voltage (V)
TCBG	None	To be determined	To be determined	To be determined
TCBG	OTS	To be determined	To be determined	To be determined
BCBG	None	To be determined	To be determined	To be determined
BCBG	OTS	To be determined	To be determined	To be determined

Table 3: Typical Performance Metrics for Dibenzo[h,rst]pentaphene-Based OLEDs

Dopant in EML	Turn-on Voltage (V)	Max. Luminance (cd/m²)	Max. Current Efficiency (cd/A)	Max. EQE (%)	CIE (x, y)
e.g., Ir(ppy)₃	To be determined	To be determined	To be determined	To be determined	To be determined
e.g., DCJTB	To be determined	To be determined	To be determined	To be determined	To be determined

Conclusion and Future Outlook

Dibenzo[h,rst]pentaphene represents a promising new material for the advancement of organic electronics. The protocols provided in this application note serve as a foundational guide for the fabrication and characterization of OFETs and OLEDs based on this material. Further research should focus on the synthesis of soluble derivatives for solution processing, a comprehensive study of the thin-film growth morphology under various deposition conditions, and the exploration of different device architectures to fully unlock the potential of dibenzo[h,rst]pentaphene in high-performance organic electronic devices.

References

• Suzuki, Y., Yamada, K., Watanabe, K., Kochi, T., Ie, Y., Aso, Y., & Kakiuchi, F. (2017). Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones. Organic Letters, 19(14), 3791–3794. [Link]

• American Chemical Society. (2017). Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones. Figshare. [Link]

• Beilstein-Institut. (2025). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry. [Link]

• AA Blocks. (n.d.). 189-55-9 | MFCD00055882 | Benzo[rst]pentaphene. [Link]

• PubChem. (n.d.). Dibenzo[h,rst]pentaphene. National Center for Biotechnology Information. [Link]

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Application Notes &amp; Protocols: Dibenzo[h,rst]pentaphene in Highly Luminescent Materials

Introduction: Unveiling the Potential of Dibenzo[h,rst]pentaphene

Dibenzo[h,rst]pentaphene, a unique polycyclic aromatic hydrocarbon (PAH) characterized by its distinct arrangement of zigzag and armchair edges, is emerging as a pivotal building block for next-generation luminescent materials.[1] While the parent molecule, also known as benzo[rst]pentaphene (BPP), exhibits a modest photoluminescence quantum yield (PLQY) of approximately 13%, recent functionalization strategies have unlocked its potential, leading to derivatives with significantly enhanced emissive properties.[1][2] This guide provides an in-depth exploration of the synthesis, characterization, and application of Dibenzo[h,rst]pentaphene derivatives, with a focus on their utility in solution-processed Organic Light Emitting Diodes (OLEDs) and as fluorescent probes.

The core challenge with pristine BPP lies in the symmetry-forbidden nature of its first excited singlet (S1) state, which limits its fluorescence efficiency.[1] However, strategic chemical modifications can disrupt this symmetry and introduce new electronic characteristics, thereby boosting the PLQY. This has been demonstrated through the introduction of electron-donating groups like isopropoxy substituents, which can elevate the PLQY to as high as 73%.[1][2] Similarly, the creation of BPP dimers, such as 5,5'-bibenzo[rst]pentaphene (BBPP), has been shown to enhance the PLQY to 44% through a phenomenon known as intensity borrowing from a brighter S2 state.[1] These advancements underscore the vast potential of Dibenzo[h,rst]pentaphene derivatives in creating highly efficient luminescent materials for a range of applications, from vibrant displays and solid-state lighting to sensitive biological imaging.

Part 1: Synthesis of Highly Luminescent Dibenzo[h,rst]pentaphene Derivatives

A facile and efficient route to Dibenzo[h,rst]pentaphene and its derivatives is the dehydrative π-extension (DPEX) reaction.[1][3] This methodology allows for the strategic construction of the extended aromatic system. The following protocols detail the synthesis of the parent BPP and two of its highly luminescent derivatives, 5-isopropoxybenzo[rst]pentaphene (BPP-OiPr) and benzo[rst]pentaphene-5,8-dione (BPP-dione).

Protocol 1.1: Synthesis of 5-isopropoxybenzo[rst]pentaphene (BPP-OiPr)

This protocol is an optimized procedure for the selective synthesis of BPP-OiPr from a dialdehyde precursor.[1]

Materials:

• 2,2'-(naphthalene-1,4-diyl)dibenzaldehyde

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Isopropanol (iPrOH)

• Concentrated sulfuric acid (H₂SO₄)

• Argon gas supply

• Standard Schlenk line equipment

• Silica gel for column chromatography

• Hexane

Procedure:

• Reaction Setup: In a Schlenk flask under an argon atmosphere, combine 2,2'-(naphthalene-1,4-diyl)dibenzaldehyde (1.0 g) and tin(II) chloride dihydrate (SnCl₂·2H₂O).

• Solvent Addition: Add a mixture of isopropanol (iPrOH) and concentrated sulfuric acid (H₂SO₄) to the flask. For optimal yield, the volume ratio of iPrOH to H₂SO₄ should be carefully controlled.

• Reaction: Stir the reaction mixture at the appropriate temperature and for a sufficient duration to ensure complete conversion. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction by carefully pouring the mixture into an ice-water bath. Extract the product with a suitable organic solvent, such as dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using hexane as the eluent to yield 5-isopropoxybenzo[rst]pentaphene as a light yellow solid (55% yield).[1][4]

Protocol 1.2: Synthesis of benzo[rst]pentaphene-5,8-dione (BPP-dione)

This protocol describes the oxidation of BPP-OiPr to yield BPP-dione.[1]

Materials:

• 5-isopropoxybenzo[rst]pentaphene (BPP-OiPr)

• Ferric chloride (FeCl₃)

• Appropriate solvent (e.g., dichloromethane)

Procedure:

• Dissolution: Dissolve the synthesized BPP-OiPr in a suitable solvent in a round-bottom flask.

• Oxidation: Add ferric chloride (FeCl₃) to the solution and stir the mixture at room temperature.

• Monitoring: Monitor the reaction progress using TLC until the starting material is fully consumed.

• Purification: Upon completion, perform an aqueous workup and extract the product. Purify the crude product by column chromatography to obtain benzo[rst]pentaphene-5,8-dione (70% yield).[1]

Part 2: Photophysical Characterization

A thorough understanding of the photophysical properties of the synthesized Dibenzo[h,rst]pentaphene derivatives is crucial for their application in luminescent materials. The key parameters to be determined are the UV-vis absorption, photoluminescence emission, and the photoluminescence quantum yield (PLQY).

Protocol 2.1: UV-vis Absorption and Photoluminescence Spectroscopy

Instrumentation:

• UV-vis spectrophotometer

• Fluorometer

• 10 mm quartz cuvettes

Procedure:

• Sample Preparation: Prepare dilute solutions (typically 10⁻⁵ M) of the synthesized compounds (pristine BPP, BPP-OiPr, and BPP-dione) in a suitable solvent such as toluene.[4][5]

• UV-vis Absorption: Record the UV-vis absorption spectra of the solutions at room temperature.

• Photoluminescence Emission: Record the photoluminescence (PL) spectra of the solutions at room temperature. The excitation wavelength should be chosen based on the absorption spectra (e.g., 360 nm for BPP, 380 nm for BPP-OiPr, and 470 nm for BPP-dione).[4][5]

Protocol 2.2: Photoluminescence Quantum Yield (PLQY) Measurement

The absolute PLQY is determined using an integrating sphere, which is a direct and accurate method for both solution and solid-state samples.[6][7]

Instrumentation:

• Fluorometer equipped with an integrating sphere (e.g., Hamamatsu Quantaurus-QY).[4]

Procedure:

• Blank Measurement: Measure the spectrum of the excitation light with a blank sample (solvent only) in the integrating sphere.

• Sample Measurement: Measure the spectrum of the sample under the same conditions. The integrating sphere collects both the scattered excitation light and the emitted photoluminescence.

• Calculation: The instrument's software calculates the PLQY by comparing the number of absorbed photons to the number of emitted photons.

Compound	PLQY (%)	Excitation Wavelength (nm)	Solvent	Reference
Pristine BPP	13	360	Toluene	[1][2]
BPP-OiPr	73	380	Toluene	[1][2][8]
BPP-dione	62	470	Toluene	[1][2][8]

Part 3: Application in Solution-Processed Organic Light Emitting Diodes (OLEDs)

The high PLQY of functionalized Dibenzo[h,rst]pentaphene derivatives makes them excellent candidates as emitters in OLEDs. Solution-processing techniques offer a cost-effective and scalable method for device fabrication.

Workflow for Solution-Processed OLED Fabrication

Caption: Workflow for the fabrication of a solution-processed OLED.

Protocol 3.1: Fabrication of a Multilayer Solution-Processed OLED

This protocol provides a general framework for fabricating an OLED using a Dibenzo[h,rst]pentaphene derivative as the emissive dopant.

Materials:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) solution

• Host material (e.g., PVK, TCTA)

• Dibenzo[h,rst]pentaphene derivative (e.g., BPP-OiPr)

• Electron Transport Layer (ETL) material

• Lithium fluoride (LiF)

• Aluminum (Al)

• Spin coater

• Thermal evaporator

• Glovebox with an inert atmosphere

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the substrates with a stream of nitrogen and treat them with UV-ozone for 15 minutes to improve the work function of the ITO.[9]

• Hole Injection Layer (HIL) Deposition: In a glovebox, spin-coat a layer of PEDOT:PSS onto the ITO substrate and anneal at an appropriate temperature (e.g., 150 °C for 30 minutes).[6]

• Emissive Layer (EML) Deposition: Prepare a solution of the host material and the Dibenzo[h,rst]pentaphene derivative (dopant) in a suitable solvent. Spin-coat this solution on top of the HIL and anneal the substrate.

• Electron Transport Layer (ETL) and Cathode Deposition: Transfer the substrates to a thermal evaporator. Deposit the ETL, followed by a thin layer of LiF and a thicker layer of Al to form the cathode.

• Encapsulation: Encapsulate the device using a UV-curable epoxy and a glass slide to protect it from oxygen and moisture.

Protocol 3.2: OLED Device Characterization

Instrumentation:

• Source measure unit

• Spectroradiometer or an integrating sphere with a photodiode

• Probe station

Procedure:

• Current-Voltage-Luminance (J-V-L) Characteristics: Measure the current density and luminance as a function of the applied voltage.

• Electroluminescence (EL) Spectrum: Record the EL spectrum at a specific operating voltage.

• External Quantum Efficiency (EQE): The EQE, which is the ratio of the number of photons emitted to the number of injected electrons, is a critical parameter for evaluating device performance.[10][11] This can be measured directly using a calibrated integrating sphere setup.[12][13]

Part 4: Application as Fluorescent Probes

The high sensitivity of fluorescence makes Dibenzo[h,rst]pentaphene derivatives promising candidates for the development of fluorescent probes for various applications, including environmental monitoring and bioimaging.[14][15][16] The general principle involves coupling the Dibenzo[h,rst]pentaphene fluorophore to a recognition unit that selectively interacts with the target analyte. This interaction modulates the fluorescence properties of the Dibenzo[h,rst]pentaphene core, leading to a detectable signal.

Conceptual Workflow for Fluorescent Probe Application

Caption: Conceptual workflow for a Dibenzo[h,rst]pentaphene-based fluorescent probe.

Protocol 4.1: General Procedure for Analyte Detection Using a Dibenzo[h,rst]pentaphene-based Fluorescent Probe

This protocol outlines a general method for using a hypothetical Dibenzo[h,rst]pentaphene-based probe for the detection of a target analyte in an aqueous sample.

Materials:

• Stock solution of the Dibenzo[h,rst]pentaphene-based fluorescent probe in a suitable solvent (e.g., DMSO).

• Buffer solution appropriate for the analyte and probe.

• A series of standard solutions of the target analyte.

• Environmental or biological samples for analysis.

• Fluorometer.

Procedure:

• Optimization: Determine the optimal pH, probe concentration, and incubation time for the interaction between the probe and the analyte.

• Calibration Curve:

  • To a series of vials, add the buffer solution and the probe stock solution to achieve the optimal final concentration.

  • Add varying concentrations of the analyte standard solutions to each vial.

  • Incubate the solutions for the predetermined optimal time.

  • Measure the fluorescence intensity at the emission maximum of the probe-analyte complex.

  • Plot the fluorescence intensity versus the analyte concentration to generate a calibration curve.

• Sample Analysis:

  • Prepare the real samples (e.g., water samples, cell lysates) by appropriate filtration or dilution.

  • Add the sample to a vial containing the buffer and probe solution.

  • Incubate and measure the fluorescence intensity as done for the calibration standards.

  • Determine the analyte concentration in the sample using the calibration curve.

Conclusion

Dibenzo[h,rst]pentaphene and its derivatives represent a versatile class of compounds with tunable and highly desirable luminescent properties. Through strategic synthetic modifications, the inherent limitations of the parent BPP molecule can be overcome, leading to materials with high photoluminescence quantum yields. These advancements pave the way for their successful integration into high-performance, solution-processed OLEDs and the development of novel fluorescent probes for sensitive and selective analyte detection. The protocols and application notes provided herein offer a comprehensive guide for researchers and scientists to explore and harness the full potential of this exciting class of luminescent materials.

References

• Marae, I. S., Tan, J., Yoshioka, R., Ziadi, Z., Khaskin, E., Vasylevskyi, S., Kabe, R., Xu, X., & Narita, A. (2025). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry, 21, 270–276.

• Marae, I. S., Tan, J., et al. (2025). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. ResearchGate. Available at: [Link]

• Feofanov, M., Akhmetov, V., & Amsharov, K. (2021). Domino Dehydrative π-Extension: A Facile Path to Extended Perylenes and Terrylenes. Chemistry – A European Journal, 27(69), 17322-17325.

• Marae, I. S., et al. (n.d.). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Semantic Scholar. Available at: [Link]

• Marae, I. S., Tan, J., et al. (2025). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. ResearchGate. Available at: [Link]

• Kim, J.-S., et al. (2015). Precise Measurement of External Quantum Efficiency of Organic Light-Emitting Devices. ResearchGate. Available at: [Link]

• Muthalagu, R., et al. (2015). Materials, Devices, Fabrication, Characterization, and Applications for OLED Illumination and Display. ResearchGate. Available at: [Link]

• Marae, I. S., et al. (2025). Supporting Information for Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry. Available at: [Link]

• HORIBA. (n.d.). What are Luminescence Quantum Yields? HORIBA Scientific. Available at: [Link]

• Entecs. (2022). External quantum efficiency (EQE) measurement for light emitted diodes (LED, OLED). Entecs. Available at: [Link]

• de Mello, J. C., Wittmann, H. F., & Friend, R. H. (n.d.). Measurements of Solid-State Photoluminescence Quantum Yields of Films Using a Fluorimeter.
• Anzenbacher Jr., P., & Jursikova, K. (2021).

• Marae, I. S., Tan, J., et al. (2025). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Københavns Biblioteker. Available at: [Link]

• Tan, J., et al. (2022). Synthesis and Characterizations of 5,5′-Bibenzo[rst]pentaphene with Axial Chirality and Symmetry-Breaking Charge Transfer. National Institutes of Health. Available at: [Link]

• Mondal, S., & Rajamalli, P. (2025). Step-by-Step Guide for Harnessing Organic Light Emitting Diodes by Solution Processed Device Fabrication of a TADF Emitter. Journal of Visualized Experiments.
• Goldschmidt, J. C., & Fischer, S. (2011).
• Mladenovski, S., et al. (2012). Analysis of the external and internal quantum efficiency of multi-emitter, white organic light emitting diodes. Applied Physics Letters.

• Son, Y.-S., et al. (2019). (a–d) Images showing the process for OLED fabrication. Light emission.... ResearchGate. Available at: [Link]

• AZoM. (2018). An Introduction to Luminescence Quantum Yields. AZoM. Available at: [Link]

• Narita, A., et al. (2021). Solvent-tunable exciton-charge transfer mixed state enhances emission of functionalized benzo[rst]pentaphene through symmetry breaking. ResearchGate. Available at: [Link]

• Pereira, D. S. (2017). Methods of Analysis of Organic Light Emitting Diodes. Molecular Crystals and Liquid Crystals.
• Kurata, S., Hirano, H., & Nagai, M. (2002). Development of fluorescent markers using polycyclic aromatic hydrocarbons with vaseline. Journal of Forensic Sciences, 47(2), 244-53.

• ResearchGate. (2016). How to calculate the EQE of an OLED? ResearchGate. Available at: [Link]

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Application Note: Strategies for the Functionalization of Dibenzo[h,rst]pentaphene to Engineer Advanced Materials

Abstract

Dibenzo[h,rst]pentaphene (DBP), a polycyclic aromatic hydrocarbon (PAH), presents a unique triangular-shaped scaffold with a compelling combination of zigzag and armchair edges.[1][2] This structure imparts intriguing optoelectronic properties, making it a promising building block for next-generation organic electronics.[] However, the pristine DBP molecule suffers from low solubility and a relatively low photoluminescence quantum yield (PLQY) of approximately 13%, which is attributed to symmetry-forbidden electronic transitions.[1][2][4] This application note provides a comprehensive guide for researchers on the strategic functionalization of the DBP core. We will explore key synthetic methodologies that serve to break molecular symmetry, enhance solubility, and tune electronic properties, thereby unlocking its full potential for applications in photonics and optoelectronics.[1] Detailed, field-tested protocols for regioselective bromination and subsequent palladium-catalyzed cross-coupling reactions are provided to serve as a practical starting point for developing novel DBP-based materials.

Introduction: The Rationale for Dibenzo[h,rst]pentaphene Functionalization

The rigid, planar structure of dibenzo[h,rst]pentaphene (also known as benzo[rst]pentaphene or BPP) is an excellent platform for creating functional organic materials.[1] Its inherent properties are reminiscent of pyrene, including a low-lying "dark" S1 state that limits fluorescence efficiency.[5] Covalent functionalization offers a powerful solution to overcome these limitations. By strategically attaching electron-donating or electron-withdrawing groups, one can directly influence the molecule's frontier molecular orbitals (HOMO/LUMO), absorption/emission characteristics, and intermolecular packing in the solid state.

The primary goals of DBP functionalization are:

• Enhanced Solubility: Attaching solubilizing groups (e.g., alkyl or alkoxy chains) is critical for solution-based processing and characterization.

• Increased Photoluminescence Quantum Yield (PLQY): Introducing functional groups can break the core's symmetry, which helps to make the S0→S1 transition more allowed, thereby significantly boosting emission efficiency.[1][2][4] For instance, substituting DBP with an isopropoxy group can increase the PLQY to 73%.[2][4][6] Similarly, adding two bis(methoxyphenyl)amino groups has been shown to raise the PLQY to 73%.[1][2]

• Tunable Optoelectronic Properties: The choice of functional moiety allows for precise tuning of the material's color (absorption/emission wavelengths) and charge-transport characteristics. This is crucial for applications in devices like organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Key Functionalization Strategies and Methodologies

The most versatile and widely adopted approach to DBP functionalization is a two-step process: initial regioselective halogenation followed by a transition-metal-catalyzed cross-coupling reaction. This strategy provides a modular and efficient route to a vast library of derivatives.

Gateway Reaction: Regioselective Bromination

Bromination is the critical first step, installing a reactive handle onto the DBP core that serves as a versatile anchor point for subsequent modifications. Aryl bromides are ideal precursors for a wide array of cross-coupling reactions.[7]

Causality Behind the Choice of Reagent and Conditions:

• Reagent: N-Bromosuccinimide (NBS) is the reagent of choice for the selective bromination of many PAHs, including DBP derivatives.[5][8][9] It is a solid, easy-to-handle source of electrophilic bromine and allows for controlled, often regioselective, bromination under mild conditions, which is crucial for avoiding over-reaction or degradation of the sensitive PAH core.[7][9]

• Solvent: Tetrahydrofuran (THF) is often a suitable solvent, providing good solubility for the DBP precursor and facilitating the reaction at or near room temperature.[8][9]

• Regioselectivity: The electrophilic aromatic substitution occurs at the most electron-rich and sterically accessible positions of the DBP core. For pristine DBP, bromination has been shown to occur selectively at the 5-position.[5] This predictability is fundamental to designing specific molecular architectures.

The general workflow for functionalizing DBP is illustrated below.

Caption: General workflow for DBP functionalization.

Building Complexity: Palladium-Catalyzed Cross-Coupling

With the brominated DBP intermediate in hand, a variety of carbon-carbon and carbon-heteroatom bonds can be formed using palladium catalysts. The Suzuki-Miyaura coupling is one of the most robust and widely used methods.[10][11]

Causality Behind the Suzuki-Miyaura Coupling: The Suzuki reaction is favored for its mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability of a vast library of boronic acids and esters.[12][13] The catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.[10]

• Catalyst System: A typical system consists of a palladium(0) source, such as Pd(PPh₃)₄ or one generated in situ from Pd₂(dba)₃, and a suitable ligand (e.g., PPh₃, XPhos).[14][15]

• Base: A base, such as K₂CO₃, Cs₂CO₃, or K₃PO₄, is essential for the transmetalation step, where the organic group is transferred from the boron atom to the palladium center.[10][14]

• Solvent System: A mixture of an organic solvent (like toluene or dioxane) and water is commonly used to dissolve both the organic and inorganic reagents.[14][15]

Other powerful cross-coupling reactions applicable to brominated DBP include:

• Sonogashira Coupling: For introducing alkynyl groups (C≡C-R).[8]

• Buchwald-Hartwig Amination: For forming C-N bonds to attach amine functionalities.

• Stille Coupling: For coupling with organostannanes.

Detailed Protocols: A Case Study

This section provides a step-by-step protocol for the synthesis of a 5-aryl-dibenzo[h,rst]pentaphene derivative, a common strategy to enhance photophysical properties.

Protocol 1: Regioselective Monobromination of Dibenzo[h,rst]pentaphene

Objective: To synthesize 5-Bromodibenzo[h,rst]pentaphene as a key intermediate.

Materials:

• Dibenzo[h,rst]pentaphene (DBP, 1.0 equiv)

• N-Bromosuccinimide (NBS, 1.05 equiv)[5][9]

• Anhydrous Tetrahydrofuran (THF)

• Round-bottom flask with stir bar

• Argon or Nitrogen inert atmosphere setup

Procedure:

• Dissolve Dibenzo[h,rst]pentaphene in anhydrous THF in a round-bottom flask under an inert atmosphere.

• Protect the flask from light by wrapping it in aluminum foil.

• Add NBS in one portion to the stirring solution at room temperature.

• Allow the reaction to stir at room temperature for 12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product with dichloromethane (DCM).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 5-Bromodibenzo[h,rst]pentaphene.

Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol 2: Suzuki-Miyaura Cross-Coupling of 5-Bromo-DBP

Objective: To synthesize a 5-Aryl-dibenzo[h,rst]pentaphene derivative.

Materials:

• 5-Bromodibenzo[h,rst]pentaphene (1.0 equiv)

• Arylboronic acid or ester (1.2-1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)[15]

• Potassium Carbonate (K₂CO₃, 3.0 equiv), aqueous solution (2 M)[15]

• Toluene/Ethanol or Dioxane/Water solvent mixture[14][15]

• Schlenk flask with stir bar and condenser

• Argon or Nitrogen inert atmosphere setup

Caption: Reaction scheme for Suzuki-Miyaura coupling.

Procedure:

• To a Schlenk flask, add 5-Bromodibenzo[h,rst]pentaphene, the arylboronic acid, and a stir bar.

• Evacuate and backfill the flask with an inert gas (repeat 3 times).

• Add the solvent (e.g., Toluene) and the aqueous base solution.

• Spurge the resulting mixture with the inert gas for 15-20 minutes to remove dissolved oxygen.

• Add the palladium catalyst [Pd(PPh₃)₄] under a positive flow of inert gas.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., EtOAc or DCM).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product via column chromatography on silica gel to afford the desired 5-Aryl-dibenzo[h,rst]pentaphene.

Self-Validation: Successful synthesis should be confirmed by NMR and mass spectrometry. The enhancement of photophysical properties can be validated by measuring the UV-Vis absorption and photoluminescence spectra and calculating the PLQY.

Impact of Functionalization on Physicochemical Properties

The strategic choice of functional groups allows for the precise engineering of DBP's properties. The table below summarizes the observed effects of different substituents on the photoluminescence quantum yield (PLQY).

Compound	Functional Group(s)	PLQY (%)	Key Effect	Reference
Pristine DBP	None	13%	Baseline; symmetry-forbidden S1 state	[1][2][4]
5,5'-Bibenzo[rst]pentaphene	Dimer of DBP	44%	Symmetry-breaking charge transfer	[2]
BPP-dione	5,8-dione	62%	Intramolecular charge transfer character	[2][6]
BPP-OiPr	5-isopropoxy	73%	Electron-donating group breaks symmetry	[2][4][6]
BPP-MeOPA	2,11-bis(methoxyphenyl)amino	73%	Strong electron-donating groups, symmetry breaking	[1][2]

Conclusion

The functionalization of the dibenzo[h,rst]pentaphene core is a pivotal strategy for transforming this promising but limited polycyclic aromatic hydrocarbon into a high-performance material. Through straightforward and robust protocols such as regioselective bromination followed by palladium-catalyzed cross-coupling, researchers can effectively enhance solubility and dramatically increase photoluminescence quantum yields. This guide provides the foundational knowledge and practical protocols necessary for scientists to explore and synthesize novel DBP derivatives with tailored properties for advanced applications in organic electronics and materials science.

References

• Solvent-tunable exciton-charge transfer mixed state enhances emission of functionalized benzo[rst]pentaphene through symmetry br. (n.d.). pubs.rsc.org. Retrieved January 12, 2026, from [Link]

• Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C-O Arylation of Dimethoxyanthraquinones. (n.d.). fingerprint.dp.keio.ac.jp. Retrieved January 12, 2026, from [Link]

• Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. (2023). beilstein-journals.org. Retrieved January 12, 2026, from [Link]

• Synthesis and Characterizations of 5,5′-Bibenzo[rst]pentaphene with Axial Chirality and Symmetry-Breaking Charge Transfer. (2022). onlinelibrary.wiley.com. Retrieved January 12, 2026, from [Link]

• Regioselective Bromination and Functionalization of Dibenzo[hi,st]ovalene as Highly Luminescent Nanographene with Zigzag Edges. (2019). researchgate.net. Retrieved January 12, 2026, from [Link]

• Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. (2023). researchgate.net. Retrieved January 12, 2026, from [Link]

• Regioselective Bromination and Functionalization of Dibenzo[hi,st]ovalene as Highly Luminescent Nanographene with Zigzag Edges. (n.d.). pure.mpg.de. Retrieved January 12, 2026, from [Link]

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. (2014). mdpi.com. Retrieved January 12, 2026, from [Link]

• Post-functionalization of dibenzothiophene to functionalized biphenyls via a photoinduced thia-Baeyer-Villiger oxidation. (2020). ncbi.nlm.nih.gov. Retrieved January 12, 2026, from [Link]

• Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. (2023). beilstein-journals.org. Retrieved January 12, 2026, from [Link]

• Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. (2023). researchgate.net. Retrieved January 12, 2026, from [Link]

• Post-functionalization of dibenzothiophene to functionalized biphenyls via a photoinduced thia-Baeyer-Villiger oxidation. (2020). pubmed.ncbi.nlm.nih.gov. Retrieved January 12, 2026, from [Link]

• Regioselective Bromination and Functionalization of Dibenzo[hi,st]ovalene as Highly Luminescent Nanographene with Zigzag Edges. (2019). pubmed.ncbi.nlm.nih.gov. Retrieved January 12, 2026, from [Link]

• Regioselective electrophilic aromatic bromination: theoretical analysis and experimental verification. (2014). pubmed.ncbi.nlm.nih.gov. Retrieved January 12, 2026, from [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2023). youtube.com. Retrieved January 12, 2026, from [Link]

• Synthesis and photophysical properties of (post-)functionalized BOAHY dyes with strong aggregation-induced emission. (2023). pubs.rsc.org. Retrieved January 12, 2026, from [Link]

• Suzuki Reaction - Palladium Catalyzed Cross Coupling. (n.d.). organic-chemistry.org. Retrieved January 12, 2026, from [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. (2022). youtube.com. Retrieved January 12, 2026, from [Link]

• Benzo[rst]pentaphene. (n.d.). aablocks.com. Retrieved January 12, 2026, from [Link]

• Synthesis and photophysical properties of (post-)functionalized BOAHY dyes with strong aggregation-induced emission. (2023). scispace.com. Retrieved January 12, 2026, from [Link]

• Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. (2018). chemistrycentral.com. Retrieved January 12, 2026, from [Link]

• Three Isomeric Dioctyl Derivatives of 2,7-Dithienyl[1]benzo-thieno[3,2-b][1]benzothiophene: Synthesis, Optical, Thermal, and Semiconductor Properties. (2022). ncbi.nlm.nih.gov. Retrieved January 12, 2026, from [Link]

• Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. (2013). pubs.rsc.org. Retrieved January 12, 2026, from [Link]

• Organic Electronics. (n.d.). labs.arizona.edu. Retrieved January 12, 2026, from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Dibenzo[h,rst]pentaphene

Welcome to the technical support center for the synthesis of Dibenzo[h,rst]pentaphene. This guide is designed for researchers, scientists, and professionals in drug development who are working with this complex polycyclic aromatic hydrocarbon (PAH). Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges and improve the yield and purity of your synthesis.

Troubleshooting Guide: Navigating the Synthetic Landscape

The synthesis of Dibenzo[h,rst]pentaphene can be challenging, with yields often susceptible to reaction conditions and scale. This section provides a detailed breakdown of potential issues, their root causes, and actionable solutions for the most common synthetic routes.

Method 1: Dehydrative π-Extension (DPEX) Reaction

The DPEX reaction is a powerful method for synthesizing complex PAHs. However, researchers may encounter issues with yield, particularly when scaling up the reaction, and the formation of side products.

Symptoms: You observe a significant drop in the isolated yield of Dibenzo[h,rst]pentaphene when moving from a milligram-scale to a gram-scale synthesis. For instance, a reaction that yields 60% on a 0.1 g scale might drop to 40% on a 1.0 g scale.[1]

Potential Causes:

• Mass Transfer Limitations: In larger reaction volumes, inefficient mixing can lead to localized concentration gradients of reagents and intermediates, promoting side reactions.

• Heat Transfer Issues: Exothermic steps in the reaction can lead to localized overheating in larger flasks, causing decomposition of starting materials or products.

• Precipitation of Intermediates or Product: As the concentration increases with scale, intermediates or the final product may precipitate out of solution, hindering further reaction or complicating work-up.

Solutions:

• Optimize Stirring:

  • Action: Switch from a standard magnetic stir bar to a larger, more efficient one, or consider mechanical stirring for reactions larger than 500 mL to ensure thorough mixing.

  • Rationale: Improved agitation minimizes concentration gradients and ensures uniform heat distribution.

• Control Reaction Temperature:

  • Action: Use a temperature-controlled oil bath or a jacketed reactor to maintain a consistent internal reaction temperature. For highly exothermic reactions, consider adding reagents dropwise or in portions.

  • Rationale: Precise temperature control prevents the formation of thermal decomposition byproducts.

• Adjust Concentration:

  • Action: While scaling up, maintain the initial, successful concentration of the limiting reagent by proportionally increasing the solvent volume.[1]

  • Rationale: Keeping the concentration constant can prevent premature precipitation and maintain the reaction kinetics observed on a smaller scale.

Symptoms: You identify an unexpected peak in your NMR or mass spectrum corresponding to an alkoxy-substituted Dibenzo[h,rst]pentaphene, such as an isopropoxy derivative when using isopropanol in the reaction medium.[1]

Potential Causes:

• Nucleophilic Attack by Solvent: Alcohols present in the reaction mixture can act as nucleophiles and react with carbocationic intermediates formed during the dehydrative cyclization process.

Solutions:

• Minimize Alcohol Content:

  • Action: If the alcohol is part of the solvent system, reduce its volume percentage.

  • Rationale: Lowering the concentration of the nucleophilic alcohol will disfavor the side reaction.

• Optimize the Reducing Agent:

  • Action: Adjust the equivalents of the reducing agent (e.g., SnCl₂·2H₂O). In some cases, a slight excess may be beneficial, while in others, it could promote side reactions.[1]

  • Rationale: The reducing agent can influence the lifetime and reactivity of intermediates susceptible to nucleophilic attack.

• Isolate the Byproduct as the Main Product (If Desired):

  • Action: Conversely, if the alkoxy-substituted derivative is of interest, you can optimize its formation by increasing the volume ratio of the alcohol and adjusting the amount of the reducing agent.[1]

  • Rationale: By manipulating the reaction conditions, a side reaction can be turned into the main reaction pathway.

Method 2: Ruthenium-Catalyzed C-O Arylation Route

This multi-step synthesis involves a ruthenium-catalyzed cross-coupling, a Corey-Chaykovsky reaction, and a final dehydrative aromatization. Each step presents its own set of challenges.

Symptoms: The initial cross-coupling reaction between the dimethoxyanthraquinone and the arylboronate gives a low yield of the diarylated product.

Potential Causes:

• Catalyst Inactivation: The ruthenium catalyst can be sensitive to air and moisture.

• Poor Quality of Reagents: Impurities in the dimethoxyanthraquinone or the arylboronate can interfere with the catalytic cycle.

• Suboptimal Reaction Conditions: Incorrect solvent, temperature, or reaction time can lead to incomplete conversion.

Solutions:

• Ensure Inert Atmosphere:

  • Action: Perform the reaction under a dry, inert atmosphere (e.g., argon or nitrogen) using Schlenk techniques.

  • Rationale: This prevents the oxidation and deactivation of the ruthenium catalyst.[2]

• Purify Starting Materials:

  • Action: Recrystallize the dimethoxyanthraquinone and ensure the arylboronate is pure and dry.

  • Rationale: The purity of starting materials is crucial in catalytic reactions to avoid poisoning the catalyst.

• Optimize Reaction Parameters:

  • Action: Screen different solvents (e.g., toluene, xylene), temperatures (typically 100-140 °C), and reaction times. The catalyst loading can also be optimized.

  • Rationale: Ruthenium-catalyzed arylations are sensitive to these parameters, and optimization can significantly improve yields.[3][4][5][6]

Symptoms: During the epoxidation step using a sulfur ylide, you observe the formation of a β-hydroxymethyl sulfide byproduct.[7]

Potential Causes:

• Choice of Ylide and Base: The stability and reactivity of the sulfur ylide are dependent on the precursor (sulfonium or sulfoxonium salt) and the base used for its generation.

Solutions:

• Use a Stabilized Ylide:

  • Action: Employ a sulfoxonium ylide (e.g., from trimethylsulfoxonium iodide and NaH) instead of a sulfonium ylide (e.g., from trimethylsulfonium iodide and n-BuLi).[7]

  • Rationale: Sulfoxonium ylides are generally more stable and less prone to side reactions like the formation of β-hydroxymethyl sulfides.

• Control Temperature:

  • Action: Perform the reaction at a low temperature (e.g., 0 °C to room temperature).

  • Rationale: Lower temperatures can help to control the reactivity of the ylide and minimize side reactions.

Method 3: Scholl Reaction

The Scholl reaction is a classic method for intramolecular aryl-aryl coupling to form PAHs. However, it is often plagued by a lack of selectivity and harsh reaction conditions.

Symptoms: The product mixture contains multiple isomers, and characterization reveals products resulting from skeletal rearrangements.

Potential Causes:

• Harsh Reaction Conditions: The use of strong Lewis acids (e.g., FeCl₃, AlCl₃) and high temperatures can lead to undesired side reactions and rearrangements.[8][9][10]

• Multiple Possible Cyclization Pathways: The precursor molecule may have several positions where intramolecular C-C bond formation can occur, leading to a mixture of products.

Solutions:

• Milder Reaction Conditions:

  • Action: Explore milder oxidants such as 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) in the presence of a Brønsted acid (e.g., triflic acid).[10]

  • Rationale: Milder conditions can provide greater selectivity and reduce the likelihood of rearrangements.

• Solvent Choice:

  • Action: Use a solvent system that solubilizes both the organic precursor and the inorganic reagent, such as a mixture of dichloromethane and nitromethane for FeCl₃-mediated reactions.[2]

  • Rationale: Proper solvation can improve reaction efficiency and selectivity.

• Precursor Design:

  • Action: Design and synthesize precursors that have a higher predisposition to cyclize in the desired manner. This can be achieved by introducing blocking groups or by creating steric hindrance that disfavors unwanted cyclization pathways.

  • Rationale: A well-designed precursor can significantly improve the regioselectivity of the Scholl reaction.

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance and solubility of Dibenzo[h,rst]pentaphene?

Dibenzo[h,rst]pentaphene is a polycyclic aromatic hydrocarbon and typically appears as a crystalline solid. Like most large PAHs, it has very low solubility in water but is soluble in organic solvents such as dichloromethane, chloroform, and toluene.

Q2: How can I confirm the identity and purity of my synthesized Dibenzo[h,rst]pentaphene?

The identity and purity of Dibenzo[h,rst]pentaphene can be confirmed using a combination of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will show a characteristic set of peaks corresponding to the aromatic protons and carbons in the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should show the correct molecular ion peak for C₂₈H₁₆ (m/z = 352.1252).

• UV-Vis Spectroscopy: The UV-Vis spectrum will exhibit characteristic absorption bands for the extended π-system.

• Melting Point: A sharp melting point is indicative of high purity.

Q3: What are the primary safety concerns when working with Dibenzo[h,rst]pentaphene and its precursors?

• Carcinogenicity: Dibenzo[h,rst]pentaphene is classified by the International Agency for Research on Cancer (IARC) as a Group 3 carcinogen, meaning it is "not classifiable as to its carcinogenicity to humans" due to limited evidence.[11] However, many PAHs are known carcinogens, and it should be handled with appropriate precautions.

• Handling: Always handle Dibenzo[h,rst]pentaphene and its precursors in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Disposal: Dispose of all waste containing Dibenzo[h,rst]pentaphene and its precursors as hazardous chemical waste according to your institution's guidelines.

Q4: How important is the purity of my starting materials for a successful synthesis?

The purity of starting materials is critically important, especially in multi-step syntheses and catalytic reactions. Impurities can:

• Poison Catalysts: Even trace amounts of certain impurities can deactivate a transition metal catalyst, leading to a failed reaction.

• Cause Side Reactions: Impurities can react with reagents to form unwanted byproducts, complicating purification and reducing the yield of the desired product.

• Impact Product Quality: Impurities in the starting materials can be carried through the synthesis and contaminate the final product.

It is highly recommended to purify all starting materials before use, for example, by recrystallization or column chromatography.

Q5: What are some general tips for purifying the final Dibenzo[h,rst]pentaphene product?

• Column Chromatography: This is a common method for purifying PAHs. A silica gel column with a non-polar eluent system (e.g., hexanes/dichloromethane gradient) is a good starting point.

• Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent way to obtain highly pure crystalline material. Slow evaporation of a solution of the product can also yield high-quality crystals.

• Sublimation: For thermally stable PAHs, sublimation under high vacuum can be a very effective purification technique.

Experimental Protocols & Visualizations

Protocol 1: General Procedure for the DPEX Reaction (Small Scale)

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the dialdehyde precursor (1.0 eq) in a suitable solvent mixture (e.g., isopropanol/H₂SO₄).

• Add the reducing agent (e.g., SnCl₂·2H₂O, 2.0 eq) to the solution.

• Stir the reaction mixture at the desired temperature (e.g., 80 °C) for the specified time (e.g., 2-4 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench by pouring it into a beaker of ice water.

• Extract the product with an organic solvent (e.g., dichloromethane).

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Diagrams

Caption: Troubleshooting workflow for the DPEX reaction.

Caption: Mechanistic pathways of the Scholl reaction.

References

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• The mechanochemical Scholl reaction – a solvent-free and versatile graphitization tool. (2018). Chemical Communications. [Link]

• Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones. (2017). The Journal of Organic Chemistry. [Link]

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Overcoming solubility issues of Dibenzo[h,rst]pentaphene in device fabrication

Welcome to the technical support center for Dibenzo[h,rst]pentaphene. This guide is designed for researchers, scientists, and engineers encountering challenges with the solution-based processing of this promising, yet difficult-to-solubilize, polycyclic aromatic hydrocarbon (PAH). Our goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your device fabrication workflows.

Section 1: Understanding the Challenge: The 'Why' Behind Dibenzo[h,rst]pentaphene's Poor Solubility

Before diving into troubleshooting, it's crucial to understand the root cause of the problem. Dibenzo[h,rst]pentaphene (C₂₈H₁₆) is a large, planar, and highly conjugated molecule.[1][2][3] This extensive π-electron system is responsible for its excellent electronic properties but also leads to strong intermolecular π-π stacking interactions.[4] These forces cause the molecules to strongly attract each other, making it energetically difficult for solvent molecules to intervene and dissolve the solid material.

Key Physicochemical Properties:

• Molecular Formula: C₂₈H₁₆[1][3]

• Molecular Weight: ~352.4 g/mol [1][3]

• Structure: A large, rigid, and planar polycyclic aromatic system.[1][2]

• Intermolecular Forces: Dominated by strong van der Waals forces and π-π stacking.[4]

This inherent tendency to self-aggregate is the primary hurdle in achieving the stable, homogenous solutions required for high-quality thin-film deposition.[4]

Section 2: Foundational Troubleshooting: First Steps to Dissolution

This section addresses the most common initial questions and provides a logical starting point for achieving dissolution.

FAQ 1: What is the best starting solvent for Dibenzo[h,rst]pentaphene?

There is no single "best" solvent, as the ideal choice depends on your desired concentration and subsequent deposition technique (e.g., spin coating, blade coating). However, for non-polar, aromatic molecules like Dibenzo[h,rst]pentaphene, the principle of "like dissolves like" is the guiding rule.

Recommended Starting Solvents: High-boiling point, aromatic solvents are generally the most effective. Chlorinated solvents are also common but pose greater environmental and health risks.[5]

Solvent	Boiling Point (°C)	Rationale & Comments
o-Dichlorobenzene (ODCB)	~180	Primary Recommendation. Often cited for dissolving high-performance organic semiconductors. Its high boiling point allows for thermal annealing during deposition.[5]
Chlorobenzene (CB)	~131	A common choice, but its lower boiling point can lead to faster, less controlled solvent evaporation during film formation.[5]
Chloroform	~61	Can be effective for initial solubility tests due to its high solvent strength for many organics. However, its very low boiling point makes it unsuitable for most controlled film deposition methods.
Toluene / Xylene	~111 / ~140	"Greener" alternatives to halogenated solvents.[5] May require more aggressive heating to achieve useful concentrations.

Causality: These solvents have aromatic rings and/or significant dispersion forces that can interact favorably with the π-system of Dibenzo[h,rst]pentaphene, helping to overcome the strong intermolecular attractions in the solid state. This concept is formalized by Hansen Solubility Parameters (HSP), which quantify a solvent's dispersive, polar, and hydrogen-bonding characteristics.[6][7][8] A good solvent will have HSP values close to those of the solute.

FAQ 2: I've added the solvent, but the material isn't dissolving. What should I do next?

Gentle heating is the most common and effective next step. The solubility of most organic solids, including PAHs, increases significantly with temperature.

Protocol 1: Standard Thermal Dissolution

• Preparation: In a clean vial, add your weighed Dibenzo[h,rst]pentaphene and the desired volume of solvent (e.g., ODCB). Add a small, clean magnetic stir bar.

• Heating & Stirring: Place the vial on a hotplate stirrer. Set the temperature to 60-80 °C initially. Do not exceed the boiling point of the solvent. Allow the solution to stir for at least 1-2 hours.

• Verification (Self-Validation):

  • Turn off the stirring and let any undissolved material settle.

  • Hold the vial up to a light source. A true solution will be transparent (though colored) and free of visible particulates.

  • For a more sensitive check, shine a laser pointer through the vial. A true solution will show a clear beam path, while a colloidal suspension (with undissolved nano-aggregates) will scatter the light (the Tyndall effect).

• Incremental Increase: If solubility is still poor, you can incrementally increase the temperature in 10-15 °C steps, allowing it to stir for at least an hour at each new temperature.

Causality: Increasing the temperature provides the system with thermal energy (kT). This energy increases the kinetic energy of both the solvent and solute molecules, helping them overcome the activation energy barrier for dissolution and disrupting the strong π-π stacking.

Section 3: Advanced Strategies for Stubborn Solubility Issues

If foundational methods are insufficient, these advanced strategies can be employed.

FAQ 3: Heating helps, but I can't reach my target concentration. What else can I try?

Using a co-solvent system, or a "solvent mixture," can often enhance solubility beyond what a single solvent can achieve.[9]

The Principle of Co-Solvency: Sometimes, a mixture of a "good" solvent and a "marginal" solvent can create a synergistic effect. The marginal solvent can help to disrupt the ordered packing of the primary solvent molecules around the solute, creating a more favorable entropy of mixing.

Recommended Co-Solvent Systems:

• ODCB : Toluene (e.g., 9:1 or 4:1 v/v): This can sometimes improve wetting and film-forming properties without drastically reducing the overall solvent strength.

• Chlorobenzene : Dichloroethane: A common mixture used to fine-tune evaporation rates for better film morphology control.

Protocol 2: Co-Solvent Screening

• Prepare small-scale stock solutions of Dibenzo[h,rst]pentaphene in your primary "good" solvent (e.g., ODCB) at a known, saturated concentration.

• In separate vials, add a known volume of your stock solution.

• Titrate in small volumes of the second solvent (the "marginal" or property-modifying solvent), observing for any signs of precipitation.

• Alternatively, attempt to dissolve the solid material directly in pre-prepared solvent mixtures. This is often more effective.

FAQ 4: My solution is stable when hot, but the material crashes out as it cools. How can I prevent this?

This is a common issue indicating you have a supersaturated solution. The key is to use the solution while it is still hot or to employ additives that can help stabilize the solution.

Strategy 1: Hot Processing This is the most direct approach. The entire deposition process, from filtration to spin-coating, must be performed at an elevated temperature.

• Pre-heat your substrates on the spin-coater chuck.

• Use a pre-heated syringe or pipette to dispense the solution.

• Ensure the solution is filtered through a pre-heated PTFE syringe filter to remove any remaining micro-aggregates.

Strategy 2: Using Additives (Advanced) In some high-performance organic semiconductor systems, small amounts of polymer additives can be used to control crystallization and morphology.[10] For example, adding a small weight percentage of a soluble, high-molecular-weight polymer like polystyrene (PS) can increase the viscosity of the solution and sterically hinder the rapid aggregation of the small molecule upon cooling and solvent evaporation. This is an advanced technique that requires significant optimization.

Section 4: From Solution to Device: Troubleshooting Film Deposition

Achieving a good solution is only half the battle. The ultimate goal is a high-quality, uniform thin film. Poor solubility directly impacts this outcome.

Logical Flow: Impact of Solubility on Film Quality

Caption: Troubleshooting logic for film deposition.

FAQ 5: My spin-coated films look hazy and have visible spots. What's wrong?

This is a classic sign of aggregation and precipitation during the spin-coating process. The rapid cooling and solvent evaporation on the spinning substrate cause the poorly-dissolved material to crash out of solution before a uniform film can form.

Troubleshooting Workflow: From Bad Solution to Good Film

Caption: Step-by-step workflow for troubleshooting film quality.

Self-Validation: After deposition, inspect the film under an optical microscope. A good film should be featureless at moderate magnification. Atomic Force Microscopy (AFM) is the gold standard for characterizing the surface morphology and crystal grain structure.[11]

Section 5: Protocol Library

Protocol 3: Substrate Cleaning for Organic Electronics

A pristine substrate surface is critical for uniform film formation.

• Sonication: Sequentially sonicate substrates in separate beakers of Deionized (DI) water with detergent, DI water, acetone, and finally isopropanol (IPA).[12] Each sonication step should be 15 minutes.

• Drying: Dry the substrates thoroughly with a stream of dry nitrogen gas.

• UV-Ozone / Oxygen Plasma: Immediately before use, treat the substrates with UV-Ozone or an oxygen plasma cleaner for 5-10 minutes. This removes final organic residues and renders the surface hydrophilic, promoting better wetting by the solution.

Protocol 4: Optimized Spin-Coating of Dibenzo[h,rst]pentaphene

This protocol assumes a challenging scenario where the material requires heating to stay in solution.

• Preparation: Prepare a heated solution of Dibenzo[h,rst]pentaphene in ODCB (e.g., at 100 °C) following Protocol 1. Clean your substrate using Protocol 3.

• Pre-heating: Place the cleaned substrate on the spin-coater chuck and set the chuck temperature to match the solution temperature (100 °C). Allow it to equilibrate for 60 seconds.

• Filtration & Dispensing: Draw the hot solution into a pre-heated glass syringe. Attach a 0.2 µm PTFE filter. Quickly dispense a sufficient amount of the hot solution to cover ~75% of the substrate surface.

• Spin Cycle: Immediately start the spin program. A two-step program is often effective:[13][14][15]

  • Step 1 (Spread): 500 RPM for 10 seconds (Ramp: 500 RPM/s). This allows the solution to spread evenly across the substrate.

  • Step 2 (Thin): 2000 RPM for 45 seconds (Ramp: 1000 RPM/s). This thins the film to the desired thickness as the solvent evaporates.

• Annealing: Transfer the coated substrate immediately to a hotplate set to a temperature slightly above the solvent's boiling point (e.g., 185 °C for ODCB) for 5-10 minutes. This thermal annealing step removes residual solvent and can significantly improve the film's crystallinity and molecular ordering.[11]

References

• Machui, F., Abbott, S., Waller, D., Koppe, M., & Brabec, C. (2011). Determination of solubility parameters for organic semiconductor formulations. Macromolecular Chemistry and Physics, 212(19), 2159-2165. [Link]

• Lee, J., Lee, S., & Lee, H. (2020). Solubilities of Organic Semiconductors and Nonsteroidal Anti-inflammatory Drugs in Pure and Mixed Organic Solvents: Measurement and Modeling with Hansen Solubility Parameter. Journal of Chemical & Engineering Data, 65(4), 1895-1905. [Link]

• National Center for Biotechnology Information (n.d.). Dibenzo[h,rst]pentaphene. In PubChem Compound Database. Retrieved from [Link]

• Singh, R., Kumar, A., & Lee, J. (2020). The Hansen solubility approach towards green solvent processing: n-channel organic field-effect transistors under ambient conditions. Journal of Materials Chemistry C, 8(10), 3437-3446. [Link]

• ResearchGate (n.d.). Determination of Solubility Parameters for Organic Semiconductor Formulations. Request PDF. [Link]

• Negera, D., & Yohannes, T. (2018). Hansen Solubility parameters and Green Solvents for Organic Photovoltaics. International Journal of Advances in Scientific Research and Engineering, 4(10), 119-128. [Link]

• Lee, S., et al. (2021). Functionalization and solubilization of polycyclic aromatic compounds by sulfoniumization. Chemical Science, 12(21), 7346-7353. [Link]

• Lee, S., et al. (2021). Functionalization and solubilization of polycyclic aromatic compounds by sulfoniumization. PMC - NIH. [Link]

• U.S. Environmental Protection Agency (n.d.). Dibenzo[h,rst]pentaphene - Substance Details. [Link]

• Edwards, D. A., Luthy, R. G., & Liu, Z. (1991). Solubilization of polycyclic aromatic hydrocarbon mixtures in micellar nonionic surfactant solutions. Environmental Science & Technology, 25(1), 127-133. [Link]

• Semantic Scholar (n.d.). Solubility Enhancement of Polycyclic Aromatic Hydrocarbons (PAHs) Using Synergistically Interacting Gemini-Conventional Surfactant Systems. [Link]

• National Center for Biotechnology Information (n.d.). APPENDIX: Chemical and Physical Data for Some Non-heterocyclic Polycyclic Aromatic Hydrocarbons. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 92. [Link]

• Lakra, J., Tikariha, D., Yadav, T., Satnami, M. L., & Ghosh, K. K. (2014). Study of Solubility Efficiency of Polycyclic Aromatic Hydrocarbons in Single Surfactant Systems. Journal of Surfactants and Detergents, 17(2), 305-312. [Link]

• Diao, Y., Shaw, L., Bao, Z., & Mannsfeld, S. C. (2014). Morphology control strategies for solution-processed organic semiconductor thin films. Energy & Environmental Science, 7(7), 2145-2159. [Link]

• Wu, Y., et al. (2019). Polymer additive controlled morphology for high performance organic thin film transistors. Soft Matter, 15(29), 5790-5803. [Link]

• ResearchGate (n.d.). Morphology control strategies for solution-processed organic semiconductor thin films. [Link]

• Diao, Y., Shaw, L., Bao, Z., & Mannsfeld, S. C. (2014). Morphology control strategies for solution-processed organic semiconductor thin films. Energy & Environmental Science, 7(7), 2145-2159. [Link]

• Semantic Scholar (n.d.). Morphology control strategies for solution-processed organic semiconductor thin films. [Link]

• ResearchGate (n.d.). Solution Processable Semiconducting Organic Single Crystals. [Link]

• Acree, W. E. (Ed.). (1995). IUPAC-NIST Solubility Data Series. Polycyclic Aromatic Hydrocarbons in Pure and Binary Solvents.

• AA Blocks (n.d.). Benzo[rst]pentaphene. [Link]

• Yan, S., Cazorla, A., Babuji, A., Solano, E., Ruzié, C., Geerts, Y. H., Ocal, C., & Barrena, E. (2022). Temperature-induced polymorphism of a benzothiophene derivative: reversibility and impact on the thin film morphology. Physical Chemistry Chemical Physics, 24(39), 24562-24569. [Link]

• Roland, S., Praly, E., D'Amico, F., & Djenizian, T. (2019). Spin Coating and Micro-Patterning Optimization of Composite Thin Films Based on PVDF. Polymers, 11(10), 1585. [Link]

• Zilberberg, K., Meyer, J., & Riedl, T. (2013). Solution processed metal-oxides for organic electronic devices. Journal of Materials Chemistry C, 1(31), 4796-4815. [Link]

• Chen, Z., et al. (2021). Morphological and molecular control of chemical vapor deposition (CVD) polymerized polythiophene thin films. Journal of Materials Chemistry C, 9(1), 183-191. [Link]

• Urasinska-Wojcik, B., & Tredgold, R. H. (2012). Solution-processable organic dielectrics for graphene electronics. Journal of Physics D: Applied Physics, 45(38), 385304. [Link]

• MSR-FSR (n.d.). What is the cleaning process of semiconductors?. [Link]

• Du, Z. (2021). High Performance Organic Electronics Processing with Green Solvents. eScholarship.org. [Link]

• Gan Sada (2022, July 17). 20.Spin Coating Methodology in detail|Conditions for good quality thin film. YouTube. [Link]

• Indian Institute of Science (2021, September 24). 33 Spin Coating Demonstration. YouTube. [Link]

• Patel, B. B., & Diao, Y. (2018). Multiscale assembly of solution-processed organic electronics: the critical roles of confinement, fluid flow, and interfaces. Nanotechnology, 29(4), 044004. [Link]

• ResearchGate (n.d.). Solution-Processable liquid crystalline organic semiconductors based on 6-(Thiophen-2-yl)benzo[b]thiophene for organic thin-film transistors. [Link]

• MicroChemicals (n.d.). Spin-coating of Photoresists. [Link]

• Ackerman, M., et al. (2018). PbTe quantum dots highly packed monolayer fabrication by a spin coating method. PLoS One, 13(2), e0192224. [Link]

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• 15. youtube.com [youtube.com]

Technical Support Center: Optimizing the Corey-Chaykovsky Reaction for Dibenzo[h,rst]pentaphene Synthesis

For: Researchers, scientists, and drug development professionals.

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for optimizing the Corey-Chaykovsky reaction in the synthesis of Dibenzo[h,rst]pentaphene and its derivatives. This powerful reaction is instrumental in constructing the epoxide precursors necessary for forming these complex polycyclic aromatic hydrocarbons (PAHs).[1][2] This guide is designed to help you navigate the nuances of this reaction, ensuring higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: My Corey-Chaykovsky reaction is showing low to no conversion of the diarylanthraquinone starting material. What are the likely causes?

A1: This is a common issue that often points to problems with the generation or stability of the sulfur ylide. The primary culprits are typically moisture, improper base selection, or degraded reagents. Ensure that your solvent (DMSO/THF) is anhydrous and that all glassware is thoroughly dried. Sodium hydride (NaH) is a common base for this reaction and must be fresh and handled under an inert atmosphere to prevent quenching by atmospheric moisture.[3][4]

Q2: I am observing the formation of multiple byproducts alongside my desired epoxide. How can I improve the selectivity of the reaction?

A2: Byproduct formation often arises from side reactions of the ylide or the substrate. One common side reaction is the enolization of the ketone starting material, especially with sterically hindered substrates or when using an excess of a strong base.[5] To mitigate this, consider using a stoichiometric amount of base and adding it slowly to the reaction mixture. Additionally, running the reaction at a lower temperature can sometimes improve selectivity by favoring the desired kinetic product.

Q3: What is the difference between using dimethylsulfonium methylide and dimethyloxosulfonium methylide (Corey's reagent), and which is better for my Dibenzo[h,rst]pentaphene synthesis?

A3: Dimethylsulfonium methylide is generally more reactive and less stable than dimethyloxosulfonium methylide.[6][7] For the synthesis of Dibenzo[h,rst]pentaphene precursors from diarylanthraquinones, which can be sterically demanding, the higher reactivity of dimethylsulfonium methylide may be advantageous. However, its lower stability requires careful temperature control (typically at or below room temperature). Dimethyloxosulfonium methylide is more stable and can be a good choice for less hindered substrates or when higher temperatures are needed to drive the reaction.[5][7]

Q4: Can this reaction be performed catalytically?

A4: While the classic Corey-Chaykovsky reaction is stoichiometric, catalytic versions have been developed.[8] These often involve the in-situ generation of the sulfur ylide from a sulfide precursor using a catalytic amount of a sulfide and a stoichiometric amount of a base and an alkylating agent. For complex syntheses like that of Dibenzo[h,rst]pentaphene, a stoichiometric approach is often more reliable to ensure high conversion of the advanced intermediate.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the Corey-Chaykovsky reaction for Dibenzo[h,rst]pentaphene synthesis.

Issue	Potential Cause	Recommended Solution	Scientific Rationale
Low Yield of Epoxide	1. Incomplete Ylide Formation: Insufficiently strong base, moisture contamination, or degraded sulfonium salt.	1a. Use a fresh, high-purity strong base like NaH or potassium tert-butoxide.[4][6] 1b. Ensure all solvents and glassware are scrupulously dry. 1c. Use a fresh bottle of trimethylsulfonium iodide.	The sulfur ylide is a highly reactive and moisture-sensitive species. Its efficient generation is critical for the reaction to proceed.
2. Ylide Decomposition: Reaction temperature is too high, or the reaction is run for an extended period.	2a. Maintain the recommended reaction temperature (e.g., 50°C for the diarylanthraquinone substrate).[1] 2b. Monitor the reaction by TLC and quench it upon completion.	Sulfur ylides, particularly dimethylsulfonium methylide, are thermally unstable and can decompose over time, reducing the effective concentration of the reagent.[6]
Formation of α,β-Unsaturated Ketone	Dehydration of β-hydroxy sulfide intermediate: This can occur under harsh basic conditions or during workup.	1a. Use a milder base if possible, or carefully control the stoichiometry. 1b. Perform a neutral or slightly acidic workup.	The initial adduct of the ylide and the ketone is a β-hydroxy sulfide. Elimination of dimethyl sulfide from this intermediate leads to the desired epoxide, while elimination of water would lead to an undesired olefin.
Recovery of Starting Material	1. Steric Hindrance: The diarylanthraquinone substrate may be sterically congested, hindering the approach of the ylide.	1a. Increase the reaction temperature cautiously, monitoring for byproduct formation.[5] 1b. Use a more reactive ylide, such as dimethylsulfonium methylide.[5] 1c. Increase the excess of the ylide (e.g., from 3 to 5 equivalents).	Overcoming the activation energy barrier for nucleophilic attack on a hindered ketone may require more forcing conditions or a more potent nucleophile.
2. Poor Solubility of Starting Material: The diarylanthraquinone may not be fully dissolved in the reaction solvent.	2a. Ensure complete dissolution of the starting material before adding the base to generate the ylide. A co-solvent like THF can improve solubility.[1]	For a homogeneous reaction to occur efficiently, all reactants must be in the same phase.

Experimental Protocols

Protocol 1: Preparation of the Diepoxide Precursor for Dibenzo[h,rst]pentaphene

This protocol is adapted from established literature procedures for the synthesis of Dibenzo[h,rst]pentaphene derivatives.[1][2]

Materials:

• 1,4-Diarylanthraquinone derivative

• Trimethylsulfonium iodide (Me₃SI)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add the 1,4-diarylanthraquinone (1.0 equiv).

• Add anhydrous DMSO and anhydrous THF to the flask. Stir the mixture until the starting material is completely dissolved.

• Add trimethylsulfonium iodide (10 equiv) to the solution and stir until it dissolves.

• Carefully add sodium hydride (15 equiv) portion-wise to the stirred solution at room temperature. An exotherm may be observed.

• Heat the reaction mixture to 50°C and stir for 1 hour, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature and cautiously quench by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude diepoxide can be used in the next step (dehydrative aromatization) without further purification or purified by column chromatography on silica gel.

Visualizing the Reaction and Troubleshooting

Corey-Chaykovsky Reaction Mechanism

The reaction proceeds through the nucleophilic attack of the sulfur ylide on the carbonyl carbon, followed by an intramolecular Sₙ2 reaction to form the epoxide and eliminate dimethyl sulfide.[3][9]

Caption: Mechanism of the Corey-Chaykovsky epoxidation.

Troubleshooting Workflow

When encountering issues with the reaction, a systematic approach to troubleshooting can save significant time and resources.

Caption: A systematic workflow for troubleshooting the reaction.

References

• Aggarwal, V. K., & Richardson, J. (2003).
• Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis. Journal of the American Chemical Society.
• Gololobov, Y. G., Nesmeyanov, A. N., Lysenko, V. P., & Boldeskul, I. E. (1987). Twenty-five years of dimethylsulfoxonium ethylide (Corey's reagent). Tetrahedron.
• Johnson, A. W., & LaCount, R. B. (1961). The Chemistry of Ylids. VI. Dimethylsulfonium Fluorenylide—A Synthesis of Epoxides. Journal of the American Chemical Society.
• Marsini, M. A., Reeves, J. T., Desrosiers, J.-N., Herbage, M. A., Savoie, J., Li, Z., Fandrick, K. R., Sader, C. A., McKibben, B., Gao, D. A., Cui, J., Gonnella, N. C., Lee, H., Wei, X., Roschangar, F., Lu, B. Z., & Senanayake, C. H. (2015). Diastereoselective Synthesis of α-Quaternary Aziridine-2-carboxylates via Aza-Corey-Chaykovsky Aziridination of N-tert-Butanesulfinyl Ketimino Esters. Organic Letters.

• Master Organic Chemistry. (n.d.). Epoxides From Addition of Sulfur Ylides To Aldehydes and Ketones (Corey-Chaykovsky). Retrieved from [Link]

• NROChemistry. (2021-2025). Corey-Chaykovsky Reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Corey-Chaykovsky Reaction. Retrieved from [Link]

• Sone, T., Yamaguchi, A., Matsunaga, S., & Shibasaki, M. (2008). Catalytic Asymmetric Synthesis of 2,2-Disubstituted Terminal Epoxides via Dimethyloxosulfonium Methylide Addition to Ketones. Journal of the American Chemical Society.

• Takeda, K., et al. (2017). Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones. Organic Letters. Retrieved from [Link]

• Wikipedia. (n.d.). Johnson–Corey–Chaykovsky reaction. Retrieved from [Link]

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Technical Support Center: Stability and Degradation of Dibenzo[h,rst]pentaphene-Based Devices

This guide is intended for researchers, scientists, and drug development professionals working with Dibenzo[h,rst]pentaphene (DBP) and its derivatives in the context of organic electronic devices. This document provides in-depth technical support, troubleshooting advice, and answers to frequently asked questions regarding the stability and degradation pathways of these materials. Our goal is to equip you with the knowledge to anticipate and resolve experimental challenges, thereby enhancing the reliability and performance of your DBP-based devices.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of Dibenzo[h,rst]pentaphene-based materials and devices.

Q1: What are the primary environmental factors that lead to the degradation of DBP-based devices?

A1: The primary environmental culprits are moisture and oxygen.[1][2] DBP, like many polycyclic aromatic hydrocarbons (PAHs), is susceptible to photo-oxidation.[3] This process is accelerated by exposure to light, especially UV radiation, which can generate reactive oxygen species that chemically alter the DBP molecule.[4] Encapsulation of devices is therefore a critical step to prevent ingress of these atmospheric components and extend device lifetime.[2]

Q2: How does the chemical structure of DBP derivatives affect their stability?

A2: The stability of DBP derivatives is significantly influenced by their molecular structure. For instance, the introduction of bulky side groups, such as mesitylene, can enhance the electrochemical stability of the molecule.[5][6] This is attributed to the prevention of π-π stacking in the solid state, which can be detrimental to the performance of light-emitting devices.[6] Conversely, functionalization can also introduce new degradation pathways if the added groups are themselves unstable.

Q3: What are the common intrinsic degradation mechanisms in DBP-based OLEDs?

A3: Intrinsic degradation stems from the device's operation itself. Key mechanisms include:

• Electrochemical Reactions: Unbalanced charge injection can lead to the formation of reactive ionic species of DBP, which can then undergo irreversible chemical reactions, damaging the organic layers.[1][7]

• Exciton-Induced Degradation: The formation of excitons is fundamental to OLED operation, but these can also be a source of degradation. High exciton concentrations can lead to bimolecular annihilation processes, reducing efficiency.[8] Additionally, excitons can generate reactive species that degrade the organic materials.[1]

• Thermal Effects: Heat generated during device operation can accelerate chemical reactions and induce morphological changes in the thin films, potentially leading to device failure.[8][9]

Q4: What is "burn-in" and is it a concern for DBP-based displays?

A4: Burn-in, or image retention, is a phenomenon where a ghostly image of previously displayed content remains on the screen.[10][11] This occurs due to the uneven degradation of the organic materials in an OLED display.[4] While significant advancements have been made to mitigate this issue, the organic nature of DBP and other OLED materials means that the risk of burn-in still exists, particularly with prolonged display of static images.[10][11]

Q5: Are there specific solvents that should be avoided when working with DBP?

A5: The choice of solvent can impact the rate of photo-oxidation.[12] For instance, some studies on similar polycyclic aromatic hydrocarbons have shown that chlorinated solvents can accelerate photo-oxidation due to increased triplet yield, leading to more efficient singlet oxygen production.[12] It is advisable to consult literature specific to your DBP derivative or conduct stability tests in your chosen solvents.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the fabrication and testing of DBP-based devices.

Issue 1: Rapid Decrease in Device Luminance and Efficiency

A sudden or rapid decline in the brightness and efficiency of an OLED is a common and multifaceted problem.

Possible Causes & Solutions

Potential Cause	Diagnostic Step	Recommended Solution
Moisture/Oxygen Ingress	Inspect the device encapsulation for any visible defects. Operate the device in an inert atmosphere (e.g., a glovebox) and compare its performance to a device operated in ambient air.	Improve the encapsulation process. Utilize higher quality barrier films or consider thin-film encapsulation techniques. Ensure all fabrication and testing are performed in a controlled, low-humidity, and low-oxygen environment.[2]
Poor Charge Balance	Use impedance spectroscopy to analyze charge injection and transport properties.[13] A significant increase in operating voltage at a constant current suggests charge trapping or injection issues.[8]	Modify the thickness of the charge transport layers to better balance electron and hole injection. Consider using different charge transport materials with more appropriate energy levels relative to your DBP emissive layer.
Material Degradation	Perform photoluminescence (PL) and electroluminescence (EL) spectral analysis over time. A shift in the emission peak or the appearance of new peaks can indicate the formation of degradation byproducts.	Synthesize or procure higher purity DBP materials. Impurities can act as quenching sites or initiate degradation reactions. Re-evaluate the stability of all organic materials used in the device stack.
Thermal Instability	Monitor the device temperature during operation using a thermal camera or a thermocouple. Compare the degradation rate at different operating temperatures.	Improve heat dissipation by using a more thermally conductive substrate or by incorporating heat sinks into the device design.[8] Operate the device at lower current densities to reduce joule heating.

Experimental Protocol: Accelerated Aging Test

To quickly assess the intrinsic stability of your device architecture, an accelerated aging test is invaluable.

• Device Fabrication: Fabricate a set of identical devices under optimal conditions.

• Initial Characterization: Measure the initial current-voltage-luminance (J-V-L) characteristics and electroluminescence spectra of each device.

• Stress Conditions: Operate the devices at a constant, elevated current density (e.g., 2-5 times the normal operating current) in an inert atmosphere.

• Periodic Monitoring: Periodically interrupt the stress test to measure the J-V-L characteristics and EL spectra at the normal operating current.

• Data Analysis: Plot the luminance and external quantum efficiency (EQE) as a function of operating time. The time it takes for the luminance to decay to 50% of its initial value (LT50) is a key metric of device stability.

Issue 2: Increased Operating Voltage

An increase in the voltage required to drive the device at a constant current is a clear indicator of degradation.

Possible Causes & Solutions

Potential Cause	Diagnostic Step	Recommended Solution
Interface Degradation	Use techniques like X-ray photoelectron spectroscopy (XPS) on aged devices to probe for chemical changes at the interfaces between organic layers and electrodes.	Optimize the deposition process to ensure clean interfaces. Consider introducing thin interfacial layers to improve charge injection and reduce interfacial reactions.[8]
Charge Trapping	Perform transient electroluminescence measurements to probe for the presence of charge traps. A slow decay of the EL signal after the voltage is turned off can indicate trapped charges.	Purify the DBP material and other organic layers to remove impurities that can act as charge traps. Ensure the vacuum chamber used for deposition is clean to avoid contamination.
Electrode Corrosion	Inspect the electrodes of aged devices under a microscope for signs of corrosion or delamination.	Use more stable electrode materials. For the cathode, consider using alloys or bilayer structures that are more resistant to oxidation.[8] Ensure a high-quality encapsulation to prevent exposure to atmospheric corrosives.

Issue 3: Color Shift in Emission

A change in the perceived color of the emitted light indicates a modification of the electroluminescence spectrum.

Possible Causes & Solutions

Potential Cause	Diagnostic Step	Recommended Solution
Formation of Emissive Byproducts	Analyze the EL spectra of aged devices. The appearance of new emission peaks or a significant broadening of the main peak points to the formation of new emissive species.	Re-examine the synthesis and purification of the DBP derivative. Byproducts from the synthesis or degradation products can have different emission properties. Consider the stability of the host material if one is used.
Morphological Changes	Use atomic force microscopy (AFM) to examine the surface morphology of the organic films in aged devices. Crystallization or phase segregation can alter the local environment of the emitter molecules.	Optimize the deposition conditions (e.g., substrate temperature, deposition rate) to promote the formation of stable, amorphous films. Consider using DBP derivatives with bulky side groups that inhibit crystallization.
Exciton Recombination Zone Shift	Spatially resolved EL microscopy can help visualize changes in the emission area over time. A shift in the recombination zone can lead to emission from different layers or from degraded regions of the emissive layer.	Improve the charge balance within the device to confine the recombination zone to the center of the emissive layer and away from the charge transport layers.

Degradation Pathways and Visualization

Understanding the potential degradation pathways of Dibenzo[h,rst]pentaphene is crucial for designing stable devices.

A. Photo-oxidation Pathway

One of the most common extrinsic degradation routes is photo-oxidation. In the presence of light and oxygen, DBP can undergo reactions to form less emissive or non-emissive products like benzo[rst]pentaphene-5,8-dione.[14][15]

Sources

• 1. Unraveling Degradation Processes and Strategies for Enhancing Reliability in Organic Light-Emitting Diodes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pjoes.com [pjoes.com]
• 4. reddit.com [reddit.com]
• 5. phantomsfoundation.com [phantomsfoundation.com]
• 6. phantomsfoundation.com [phantomsfoundation.com]
• 7. researchgate.net [researchgate.net]
• 8. The Blue Problem: OLED Stability and Degradation Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Physics Behind OLED Degradation in Continuous Measurement Applications [eureka.patsnap.com]
• 10. tomsguide.com [tomsguide.com]
• 11. horwitzlaw.com [horwitzlaw.com]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. BJOC - Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene [beilstein-journals.org]
• 15. beilstein-journals.org [beilstein-journals.org]

Troubleshooting low hole mobility in Dibenzo[h,rst]pentaphene OFETs

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Dibenzo[h,rst]pentaphene (DBP) Organic Field-Effect Transistors (OFETs). This resource is designed to assist you in troubleshooting common issues and answering frequently asked questions related to the fabrication and characterization of DBP-based devices. As a Senior Application Scientist, I will provide in-depth, field-proven insights to help you navigate the complexities of your experiments.

Dibenzo[h,rst]pentaphene is a polycyclic aromatic hydrocarbon with the chemical formula C₂₈H₁₆.[1][2] It is investigated as a model compound in organic semiconductors and surface science.[] This guide will address the critical challenge of achieving optimal hole mobility in DBP OFETs, a key parameter for high-performance organic electronic devices.

Troubleshooting Guide: Low Hole Mobility

Low hole mobility is a frequent challenge in the development of OFETs. This section provides a structured approach to identifying and resolving the root causes of suboptimal device performance.

Q1: My DBP OFET exhibits significantly lower hole mobility than reported values. What are the primary areas I should investigate?

When you observe lower-than-expected hole mobility, a systematic investigation is crucial. The issue can generally be traced back to one of three areas: the organic semiconductor material itself, the device fabrication process, or the measurement and characterization technique.

Here is a workflow to guide your troubleshooting process:

Caption: Troubleshooting workflow for low hole mobility.

Q2: How does the purity of Dibenzo[h,rst]pentaphene impact hole mobility?

The purity of the organic semiconductor is paramount. Impurities can act as charge traps, significantly hindering the transport of holes through the semiconductor layer.

• Source of Impurities : Impurities can be introduced during the synthesis of DBP or through degradation from exposure to air, moisture, or light. Benzo[rst]pentaphene, a related compound, is known to be a carcinogen, highlighting the need for careful handling of these materials.[]

• Verification : Always use DBP from a reputable supplier and, if possible, purify it further using techniques like sublimation. Store the material in a dark, inert environment, such as a nitrogen-filled glovebox.

• Impact on Performance : Even small amounts of impurities can create deep trap states within the bandgap of the DBP, leading to a dramatic decrease in measured mobility.

Q3: What are the critical parameters for DBP thin-film deposition to achieve high mobility?

The morphology and crystallinity of the DBP thin film are critical for efficient charge transport. These are heavily influenced by the deposition conditions.

• Deposition Technique : Thermal evaporation is a common method for depositing small molecule organic semiconductors like DBP.[4] The deposition rate and substrate temperature are key parameters to control.

• Substrate Temperature : The substrate temperature during deposition influences the molecular ordering and grain size of the DBP film.[5][6] An optimal temperature allows for sufficient molecular mobility on the surface to form large, well-ordered crystalline domains.

• Deposition Rate : A slow deposition rate (e.g., 0.1-0.5 Å/s) is often preferred to allow molecules to arrange themselves into a crystalline structure.

Parameter	Typical Range	Impact on Morphology
Substrate Temperature	Room Temp. to 150°C	Higher temperatures can promote larger grain sizes, but excessive heat can lead to film dewetting.[7][8]
Deposition Rate	0.1 - 1.0 Å/s	Slower rates generally lead to more ordered films with larger crystalline domains.
Pressure	< 10⁻⁶ Torr	High vacuum is necessary to prevent incorporation of impurities into the film.

Q4: How does the substrate surface treatment affect the performance of DBP OFETs?

The interface between the dielectric and the organic semiconductor is where charge transport occurs. Therefore, the condition of the substrate surface is critical.

• Cleaning : The substrate must be meticulously cleaned to remove any organic residues or particulate matter. A standard cleaning procedure involves sequential ultrasonication in detergent, deionized water, acetone, and isopropanol.

• Surface Energy Modification : The surface energy of the dielectric can be modified using self-assembled monolayers (SAMs). For p-type semiconductors like DBP, a hydrophobic surface is generally preferred to promote the growth of a well-ordered film. Common SAMs for this purpose include octadecyltrichlorosilane (OTS) or hexamethyldisilazane (HMDS).

• Impact of SAMs : The dipole moment of the SAM at the organic semiconductor/dielectric interface can affect the charge transport behavior.[9]

Q5: My device shows high contact resistance. How can I mitigate this?

High contact resistance at the source and drain electrodes can lead to an underestimation of the hole mobility.

• Work Function Mismatch : A significant energy barrier between the work function of the electrode metal and the highest occupied molecular orbital (HOMO) of DBP can impede hole injection. Gold (Au) is a common choice for p-type OFETs due to its high work function.

• Four-Terminal Measurements : To accurately determine the intrinsic mobility of the DBP film, four-terminal measurements can be employed to eliminate the effects of contact resistance.[10]

• Device Architecture : Top-contact, bottom-gate (TCBG) architectures often exhibit lower contact resistance compared to bottom-contact configurations because the semiconductor film is deposited first, providing a cleaner interface for the subsequent deposition of the metal contacts.[11]

Frequently Asked Questions (FAQs)

Q1: What is the typical device architecture for a DBP OFET?

A common and relatively easy-to-fabricate architecture is the bottom-gate, top-contact (BGTC) or bottom-gate, bottom-contact (BGBC) structure.[11][12]

• Substrate : A heavily doped silicon wafer often serves as the gate electrode, with a thermally grown silicon dioxide (SiO₂) layer as the gate dielectric.

• Electrodes : Gold is typically used for the source and drain electrodes due to its high work function and stability.

• Organic Semiconductor : The DBP is then deposited onto the substrate.

Caption: Common OFET device architectures.

Q2: How is hole mobility calculated from the OFET characteristics?

The field-effect mobility (μ) is typically extracted from the transfer characteristics of the OFET, specifically in the saturation regime. The equation used is:

ID = ( W / 2L ) μCi ( VG - Vth )²

Where:

• ID is the drain current.

• W is the channel width.

• L is the channel length.

• Ci is the capacitance per unit area of the gate dielectric.

• VG is the gate voltage.

• Vth is the threshold voltage.

The mobility can be determined from the slope of a plot of the square root of ID versus VG.

Q3: What are some of the known properties of Dibenzo[h,rst]pentaphene?

Dibenzo[h,rst]pentaphene is an ortho- and peri-fused polycyclic arene.[1]

Property	Value
Molecular Formula	C₂₈H₁₆[1]
Molecular Weight	352.4 g/mol [1]
CAS Number	192-47-2[1]

Q4: Can side-chain engineering of DBP derivatives improve device performance?

Yes, side-chain engineering is a powerful strategy for tuning the properties of organic semiconductors.[13][14] Adding different functional groups to the DBP core can:

• Improve Solubility : Facilitating solution-based processing methods.

• Modify Molecular Packing : Influencing the thin-film morphology and, consequently, the charge transport properties.

• Tune Electronic Properties : Adjusting the HOMO and LUMO energy levels to optimize charge injection and transport.

However, it's a delicate balance, as bulky side chains can sometimes disrupt π-π stacking and hinder charge transport if not designed carefully.[14]

Experimental Protocols

Protocol 1: Substrate Cleaning and HMDS Treatment

• Place the Si/SiO₂ substrates in a substrate rack.

• Ultrasonicate in a detergent solution for 15 minutes.

• Rinse thoroughly with deionized water.

• Ultrasonicate in deionized water for 15 minutes.

• Ultrasonicate in acetone for 15 minutes.

• Ultrasonicate in isopropanol for 15 minutes.

• Dry the substrates with a stream of nitrogen gas.

• Place the substrates in an oven at 120°C for 30 minutes to remove any residual moisture.

• For HMDS treatment, place the substrates in a vacuum desiccator with a vial containing a few drops of hexamethyldisilazane.

• Evacuate the desiccator and leave the substrates exposed to the HMDS vapor for at least 2 hours.

Protocol 2: DBP Thin-Film Deposition by Thermal Evaporation

• Load the HMDS-treated substrates into the substrate holder of a thermal evaporator.

• Place a quartz crucible containing high-purity Dibenzo[h,rst]pentaphene into the evaporation source.

• Evacuate the chamber to a pressure below 10⁻⁶ Torr.

• Set the substrate temperature to the desired value (e.g., 80°C).

• Slowly increase the current to the evaporation source until the desired deposition rate is achieved (e.g., 0.2 Å/s), as monitored by a quartz crystal microbalance.

• Deposit the desired thickness of the DBP film (e.g., 50 nm).

• Allow the system to cool down before venting the chamber.

References

• Hole mobility in organic single crystals measured by a “flip-crystal” field-effect technique. Journal of Applied Physics. [Link]

• Dibenzo[h,rst]pentaphene. PubChem. [Link]

• Synthesis and Characterizations of 5,5′-Bibenzo[rst]pentaphene with Axial Chirality and Symmetry-Breaking Charge Transfer. Chemistry – A European Journal. [Link]

• How to measure the mobility for short channel (below 900 nm) of organic field effect transistors?. ResearchGate. [Link]

• Synthesis and Characterizations of 5,5′‐Bibenzo[rst]pentaphene with Axial Chirality and Symmetry‐Breaking Charge Transfer. PMC. [Link]

• Time-of-flight mobility measurements in organic field-effect transistors. Journal of Applied Physics. [Link]

• On the methodology of the determination of charge concentration dependent mobility from organic field-effect transistor characteristics. Physical Chemistry Chemical Physics. [Link]

• can someone help me with organic Thin Film Electrical Characterization Troubleshooting?. ResearchGate. [Link]

• Single-Crystal Organic Field Effect Transistors with the Hole Mobility ~ 8 cm2/Vs. arXiv. [Link]

• How to test an Organic Field-Effect Transistor. Reddit. [Link]

• Dibenzo[h,rst]pentaphene - Substance Details. US EPA. [Link]

• Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry. [Link]

• Influence of Substrate Surface Chemistry on the Performance of Top-Gate Organic Thin-Film Transistors. ResearchGate. [Link]

• Tutorial: Organic field-effect transistors: Materials, structure and operation. Journal of Applied Physics. [Link]

• Impact of hydrophilic side chains on the thin film transistor performance of a benzothieno–benzothiophene derivative. Materials Advances. [Link]

• Best Practices for Reporting Organic Field Effect Transistor Device Performance. Chemistry of Materials. [Link]

• Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. ResearchGate. [Link]

• High-performance, low-voltage organic field-effect transistors using thieno[3,2-b]thiophene and benzothiadiazole co-polymers. Journal of Materials Chemistry C. [Link]

• How to fabricate an organic Field Effect Transistors (OFET)?. ResearchGate. [Link]

• Temperature-induced polymorphism of a benzothiophene derivative: reversibility and impact on the thin film morphology. Physical Chemistry Chemical Physics. [Link]

• Impact of molecular tailoring of benzo[1,2-b:5,4-b′]dithiophene derivatives via side chain substitution on solution-processable organic field-effect transistors. New Journal of Chemistry. [Link]

• Fabrication of solution-processable OFET memory using a nano-floating gate based on a phthalocyanine-cored star-shaped polymer. Materials Advances. [Link]

• The solvent effect on the morphology and molecular ordering of benzothiadiazole-based small molecule for inkjet-printed thin-film transistors. RSC Advances. [Link]

• Temperature-induced polymorphism of a benzothiophene derivative: reversibility and impact on the thin film morphology. ResearchGate. [Link]

• Predicting Molecular Ordering in Deposited Molecular Films. Advanced Functional Materials. [Link]

• Effects of Substrates on the Performance of Pt Thin-Film Resistance Temperature Detectors. MDPI. [Link]

• Thin-Film Deposition: From Fundamental Research to Applications. MDPI. [Link]

• Predicting Molecular Ordering in Deposited Molecular Films. ResearchGate. [Link]

Sources

• 1. Dibenzo[h,rst]pentaphene | C28H16 | CID 9121 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 4. ossila.com [ossila.com]
• 5. pure.mpg.de [pure.mpg.de]
• 6. mdpi.com [mdpi.com]
• 7. Temperature-induced polymorphism of a benzothiophene derivative: reversibility and impact on the thin film morphology - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.aip.org [pubs.aip.org]
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• 12. ossila.com [ossila.com]
• 13. Impact of hydrophilic side chains on the thin film transistor performance of a benzothieno–benzothiophene derivative - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 14. Impact of molecular tailoring of benzo[1,2-b:5,4-b′]dithiophene derivatives via side chain substitution on solution-processable organic field-effect transistors - Molecular Systems Design & Engineering (RSC Publishing) [pubs.rsc.org]

Preventing byproduct formation in the synthesis of Dibenzo[h,rst]pentaphene

Welcome to the Technical Support Center for the synthesis of Dibenzo[h,rst]pentaphene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the knowledge to anticipate and overcome common challenges in the synthesis of this complex polycyclic aromatic hydrocarbon (PAH), thereby minimizing byproduct formation and maximizing yield and purity.

Introduction: The Synthetic Challenge of Dibenzo[h,rst]pentaphene

Dibenzo[h,rst]pentaphene is a large, ortho- and peri-fused polycyclic arene with significant interest in materials science and organic electronics.[1] Its synthesis, however, is fraught with challenges, primarily due to the high reactivity of intermediates, the potential for multiple reaction pathways leading to isomeric byproducts, and the low solubility of the final product. This guide will address two major synthetic strategies: the classic Scholl reaction and a modern multi-step approach, providing detailed insights into preventing byproduct formation at each stage.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to Dibenzo[h,rst]pentaphene?

A1: There are two main approaches for the synthesis of Dibenzo[h,rst]pentaphene:

• The Scholl Reaction: This is a classic method involving the oxidative cyclodehydrogenation of precursor molecules. It is a powerful tool for forming multiple C-C bonds in a single step to create large PAHs.[2] However, it often requires harsh conditions, which can lead to a lack of regioselectivity and the formation of complex byproduct mixtures.[3]

• Multi-step Synthesis via C-O Arylation: A more modern and controlled approach involves a sequence of reactions, including a Ruthenium-catalyzed chemoselective C-O arylation of dimethoxyanthraquinones, a Corey-Chaykovsky reaction to form diepoxides, and a final dehydrative aromatization step.[3][4] This method offers greater control over the final structure but requires careful optimization of each step to avoid the accumulation of intermediates and byproducts.

Q2: My Dibenzo[h,rst]pentaphene product is a complex mixture of isomers that are difficult to separate. Why does this happen and how can I improve the purity?

A2: The formation of isomeric mixtures is a common problem, particularly with the Scholl reaction, due to the multiple possible sites for intramolecular cyclization. The harsh, acidic conditions can also promote rearrangements.[5] To improve purity:

• Reaction Control: For the Scholl reaction, careful selection of the oxidant, Lewis acid, and reaction temperature can help direct the reaction towards the desired product.[6]

• Purification Strategies: Isolating the desired isomer often requires advanced purification techniques. High-Performance Liquid Chromatography (HPLC) is a powerful tool for separating PAH isomers.[7] Additionally, techniques like fractional crystallization or sublimation can be effective if there are sufficient differences in the physical properties of the isomers. The introduction of solubilizing groups onto the precursor molecule can aid in purification, with the groups being removed in a later step.

Q3: The solubility of my Dibenzo[h,rst]pentaphene product is extremely low in common organic solvents, making characterization and purification difficult. What can I do?

A3: Low solubility is an inherent characteristic of large, planar PAHs. To address this:

• Solvent Selection: High-boiling point aromatic solvents such as nitrobenzene, o-dichlorobenzene, or 1,2,4-trichlorobenzene can be effective for dissolving large PAHs, especially at elevated temperatures.

• Functionalization: Introducing long alkyl or alkoxy chains to the periphery of the PAH precursor can significantly enhance the solubility of the final product.

• Analytical Techniques: For characterization, solid-state NMR can be a valuable tool. For mass spectrometry, techniques like Matrix-Assisted Laser Desorption/Ionization (MALDI) are well-suited for high molecular weight, low solubility compounds.

Troubleshooting Guide: The Modern Multi-Step Synthesis

This section provides a detailed troubleshooting guide for the multi-step synthesis of Dibenzo[h,rst]pentaphene, which proceeds through the following key stages:

• Ruthenium-Catalyzed C-O Arylation

• Corey-Chaykovsky Reaction

• Dehydrative Aromatization

Below is a workflow diagram illustrating the troubleshooting process for this synthetic route.

Caption: Troubleshooting workflow for the multi-step synthesis of Dibenzo[h,rst]pentaphene.

Step 1: Ruthenium-Catalyzed C-O Arylation of Dimethoxyanthraquinones

Q4: My Ru-catalyzed C-O arylation is giving a low yield of the desired 1,4-diarylanthraquinone. What are the likely causes?

A4: Low yields in this step can often be attributed to catalyst deactivation, incomplete reaction, or side reactions.

• Catalyst Activity: The Ruthenium catalyst is sensitive to air and moisture. Ensure the reaction is set up under an inert atmosphere (e.g., Argon or Nitrogen) and that all solvents and reagents are rigorously dried.

• Reaction Conditions: The choice of ligand, base, and solvent can significantly impact the reaction outcome. For challenging substrates, a more electron-rich phosphine ligand may be required to facilitate the catalytic cycle.

• Side Reactions: Homocoupling of the arylboronate is a potential side reaction. This can be minimized by the slow addition of the boronic ester to the reaction mixture.

Troubleshooting Table: Ru-Catalyzed C-O Arylation

Problem	Possible Cause	Recommended Solution
Low Conversion	Inactive catalyst	Ensure strictly anhydrous and anaerobic conditions. Use freshly opened or purified reagents.
Insufficient catalyst loading	Increase catalyst loading in small increments (e.g., from 5 mol% to 10 mol%).
Inappropriate ligand	Screen different phosphine ligands to find one that promotes the desired reactivity.
Formation of Homocoupled Byproducts	High concentration of arylboronate	Add the arylboronate solution slowly over several hours using a syringe pump.
Decomposition of Starting Material	Reaction temperature too high	Optimize the reaction temperature. Start at a lower temperature and gradually increase it while monitoring the reaction progress by TLC or GC-MS.

Step 2: Corey-Chaykovsky Reaction

Q5: During the Corey-Chaykovsky reaction to form the diepoxide, I am observing a significant amount of a byproduct. How can I identify and prevent its formation?

A5: A common byproduct in the Corey-Chaykovsky reaction, especially when using n-butyllithium in THF, is a β-hydroxymethyl sulfide.[1] This arises from an alternative reaction pathway of the sulfur ylide.

• Byproduct Identification: The β-hydroxymethyl sulfide byproduct can be identified by its characteristic signals in ¹H NMR and ¹³C NMR spectroscopy, and by its molecular weight in mass spectrometry.

• Prevention:

  • Base and Solvent System: Using sodium hydride (NaH) in DMSO to generate the sulfur ylide can minimize the formation of the β-hydroxymethyl sulfide byproduct.[8]

  • Temperature Control: The reaction should be carried out at low temperatures to ensure the stability of the ylide and favor the desired epoxidation pathway.

  • Stoichiometry: Precise control over the stoichiometry of the sulfur ylide is crucial. An excess of the ylide can lead to side reactions.

Experimental Protocol: Optimized Corey-Chaykovsky Reaction

• Under an inert atmosphere, suspend trimethylsulfoxonium iodide in anhydrous DMSO.

• Add sodium hydride portion-wise at room temperature and stir the mixture until the evolution of hydrogen gas ceases.

• Cool the resulting ylide solution in an ice bath.

• Slowly add a solution of the 1,4-diarylanthraquinone in anhydrous THF.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract the product with an appropriate organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Dehydrative Aromatization

Q6: The final dehydrative aromatization step is resulting in a low yield of Dibenzo[h,rst]pentaphene and the formation of several unidentified byproducts. How can I optimize this critical step?

A6: The acid-catalyzed dehydration and aromatization of the diepoxide is a delicate step where rearrangements and incomplete cyclization can occur.[9] The choice of Lewis acid and reaction conditions are paramount.

• Lewis Acid Selection: Different Lewis acids can lead to different product distributions. Tin(II) chloride (SnCl₂) has been reported to be an effective catalyst for this transformation.[3] Other Lewis acids like indium(III) chloride (InCl₃) can also be used, but may require different reaction conditions.

• Reaction Temperature: The reaction temperature needs to be carefully controlled. Insufficient temperature may lead to incomplete aromatization, while excessive heat can cause decomposition or the formation of undesired rearranged products.

• Byproduct Formation: Incomplete aromatization can leave partially saturated or hydroxylated intermediates in the product mixture. Rearrangements can lead to the formation of isomeric PAHs. These byproducts can often be identified by their distinct NMR and mass spectra. For instance, the presence of sp³-hybridized carbons in the NMR spectrum would indicate incomplete aromatization.

Troubleshooting Diagram: Dehydrative Aromatization

Caption: Decision tree for troubleshooting the final aromatization step.

Analytical Characterization

Accurate identification of the desired product and any byproducts is essential. Below is a summary of expected analytical data for Dibenzo[h,rst]pentaphene.

Table of Expected Analytical Data

Technique	Expected Observations for Dibenzo[h,rst]pentaphene
¹H NMR	Complex aromatic region with multiple signals, characteristic of a large, asymmetric PAH.
¹³C NMR	Multiple signals in the aromatic region (typically >120 ppm). The absence of signals in the aliphatic region confirms full aromatization.[8]
Mass Spec.	Molecular ion peak corresponding to the calculated mass of C₂₈H₁₆ (m/z = 352.12).[8] The fragmentation pattern will be characteristic of a stable aromatic system, with limited fragmentation.[10][11]
UV-Vis	Exhibits a characteristic UV absorbance spectrum with multiple absorption bands, typical for large PAHs.

References

• Suzuki, Y., Yamada, K., Watanabe, K., Kochi, T., Ie, Y., Aso, Y., & Kakiuchi, F. (2017). Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones. Organic Letters, 19(14), 3791–3794. [Link]

• American Chemical Society. (2017). Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones. Figshare. [Link]

• Chen, C. H., et al. (2022). Exploring the Acid-Catalyzed Reactions of 10,11-Epoxy-Dibenzo[a,d]cycloheptan-5-ol as the Synthetic Modules toward Polycyclic Aromatic Scaffolds. ACS Omega, 7(25), 21851–21860. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Okada, T., & Yoshida, S. (2022). Lewis-acid-mediated regioselectivity switching by aromatization-driven rearrangement of 5-amino-1,4-epoxy-1,4-dihydronaphthalenes. ChemRxiv. [Link]

• Chemistry LibreTexts. (2022). 3.7.2: Mass Spectrometry - Fragmentation Patterns. [Link]

• Khan Academy. (2012). Ring opening reactions of epoxides: Acid-catalyzed. [Link]

• YakScience. (2015). Epoxide Reactions: Acid Catalyzed and Nucleophilic Ring Opening! YouTube. [Link]

• Grokipedia. (2026). Scholl reaction. [Link]

• PubChem. Dibenzo[h,rst]pentaphene. [Link]

• Grokipedia. (2026). Scholl reaction. [Link]

• PubMed Central. (2011). Electronic Control of the Scholl Reaction: Selective Synthesis of Spiro vs Helical Nanographenes. [Link]

• Royal Society of Chemistry. (2012). Understanding the regioselectivity in Scholl reactions for the synthesis of oligoarenes. [Link]

• SIELC Technologies. Separation of Benzo[rst]phenanthro[10,1,2-cde]pentaphene-9,18-dione, 6,15-dimethoxy- on Newcrom R1 HPLC column. [Link]

• HPLC. Separation of PAH Compounds using UV and Fluorescence Detection. [Link]

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Technical Support Center: Purifying Dibenzo[b,d]thiophene Derivatives by Column Chromatography

Welcome to the technical support center for the purification of dibenzo[b,d]thiophene derivatives using column chromatography. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for common challenges encountered during the purification of this important class of heterocyclic compounds.

Introduction: The Nuances of Purifying Dibenzo[b,d]thiophenes

Dibenzo[b,d]thiophene and its derivatives are a critical scaffold in medicinal chemistry and materials science. Their purification via column chromatography, while routine, presents unique challenges. The relatively non-polar, planar, and aromatic nature of the dibenzo[b,d]thiophene core, contrasted with the potential for a wide range of polarities in its derivatives (e.g., sulfoxides, sulfones, hydroxylated analogues), necessitates a carefully considered purification strategy. Furthermore, the acidic nature of standard silica gel can lead to unexpected side reactions, complicating the separation process. This guide provides a systematic approach to overcoming these hurdles.

Troubleshooting Guide

This section addresses specific issues you may encounter during the column chromatography of dibenzo[b,d]thiophene derivatives.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation of Target Compound from Impurities	Inappropriate Solvent System: The polarity of the mobile phase is not optimized to achieve differential migration of your target compound and impurities on the stationary phase.	Systematic TLC Analysis: Before running a column, perform a thorough TLC analysis with a range of solvent systems. A good starting point for many dibenzo[b,d]thiophene derivatives is a mixture of a non-polar solvent like hexanes or petroleum ether and a moderately polar solvent such as ethyl acetate or dichloromethane.[1][2][3] Aim for an Rf value of 0.2-0.3 for your target compound to ensure good separation on the column. Gradient Elution: If a single solvent system (isocratic elution) fails to provide adequate separation, employ a gradient elution. Start with a low polarity mobile phase and gradually increase the proportion of the more polar solvent. This can help to separate compounds with a wide range of polarities.
Target Compound Appears to Degrade on the Column	Silica Gel-Mediated Oxidation: Standard silica gel is acidic and can catalyze the oxidation of the sulfur atom in dibenzo[b,d]thiophene to the corresponding sulfoxide or even sulfone, especially if the column is run slowly or with certain solvents.[4][5]	Deactivate Silica Gel: Before packing the column, you can neutralize the acidic sites on the silica gel. This can be achieved by washing the silica with a solvent system containing a small amount of a volatile base, such as 1-2% triethylamine in your chosen eluent. Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like neutral alumina. However, be aware that alumina has different selectivity compared to silica and will require re-optimization of your solvent system. Run the Column Quickly (Flash Chromatography): Minimizing the residence time of your compound on the silica gel can reduce the extent of degradation.
Separation of Dibenzo[b,d]thiophene Sulfoxide and Sulfone is Ineffective	Similar Polarities: The sulfoxide and sulfone derivatives of dibenzo[b,d]thiophene can have very similar polarities, making their separation challenging.	Optimize Solvent Selectivity: Experiment with different solvent combinations. While a hexanes/ethyl acetate system might not provide baseline separation, a system with a different selectivity, such as dichloromethane/methanol, might be more effective.[1] High-Performance Liquid Chromatography (HPLC): For very difficult separations, HPLC with a suitable stationary phase (e.g., a phenyl or cyano-bonded phase) may be necessary to achieve the required resolution.[6]
Difficulty Separating Isomers	Subtle Structural Differences: Isomers of substituted dibenzo[b,d]thiophenes can have nearly identical polarities, making them co-elute.	Alternative Stationary Phases: Consider using stationary phases with different selectivities. For aromatic isomers, a stationary phase with phenyl ligands or a pentafluorophenyl (PFP) phase can offer enhanced π-π interactions, leading to better separation than standard silica.[7] Reverse-Phase Chromatography: If normal-phase chromatography is unsuccessful, reverse-phase chromatography on a C18-functionalized silica gel can provide an alternative separation mechanism based on hydrophobicity.[8]
Compound Fails to Elute from the Column	High Polarity of the Compound: Highly polar derivatives (e.g., those with multiple hydroxyl or carboxyl groups) may bind very strongly to the silica gel.	Increase Mobile Phase Polarity: Gradually increase the polarity of your eluent. For very polar compounds, a mobile phase containing a small percentage of methanol in dichloromethane can be effective.[1] Be cautious not to exceed 10% methanol, as it can start to dissolve the silica gel. Use of a Polar Co-solvent with a Base: For very polar and potentially acidic compounds, a solvent system like 1-10% of a 10% ammonium hydroxide in methanol solution mixed with dichloromethane can be effective.[1]

Frequently Asked Questions (FAQs)

Q1: How do I choose the initial solvent system for my dibenzo[b,d]thiophene derivative?

A1: The choice of the initial solvent system is crucial and should be guided by Thin Layer Chromatography (TLC).[2][3] For a relatively non-polar parent dibenzo[b,d]thiophene, start with a low polarity system like 5-10% ethyl acetate in hexanes. For more polar derivatives, such as a hydroxylated analogue, you might start with 20-30% ethyl acetate in hexanes. For highly polar derivatives like a diol or a carboxylic acid, you may need to switch to a more polar solvent system, such as dichloromethane with a small percentage of methanol.[1] The goal is to find a solvent system that provides an Rf value of approximately 0.2-0.3 for your target compound on a TLC plate.[9]

Q2: My dibenzo[b,d]thiophene derivative is a solid. How should I load it onto the column?

A2: There are two primary methods for loading a solid sample onto a column: wet loading and dry loading.

• Wet Loading: Dissolve your compound in the minimum amount of the initial, least polar mobile phase you will use for the chromatography. If your compound is not soluble in the initial mobile phase, you can use a slightly more polar solvent to dissolve it, but use the absolute minimum volume. Then, carefully apply this solution to the top of the column bed.

• Dry Loading: This is often the preferred method for compounds that are not very soluble in the initial eluent. Dissolve your crude product in a suitable volatile solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel to this solution and then remove the solvent under reduced pressure (e.g., on a rotary evaporator) until you have a free-flowing powder. This powder can then be carefully added to the top of your packed column. This technique often leads to better resolution as it ensures the sample is introduced as a very narrow band.

Q3: What is the ideal ratio of crude material to silica gel?

A3: A general rule of thumb for flash column chromatography is a mass ratio of crude material to silica gel of 1:20 to 1:100. For difficult separations, a higher ratio (e.g., 1:100 or more) is recommended to ensure adequate separation. For easier separations, a lower ratio (e.g., 1:20 to 1:50) may be sufficient.

Q4: My compound is not UV-active. How can I monitor the fractions?

A4: If your dibenzo[b,d]thiophene derivative does not have a UV chromophore, you can use alternative methods to monitor your fractions. Collect fractions of a consistent volume and then spot a small amount from each fraction onto a TLC plate. After developing the plate, you can visualize the spots using a universal stain such as potassium permanganate (KMnO₄) or ceric ammonium molybdate (CAM). These stains react with most organic compounds.

Experimental Protocol: A General Guideline for Flash Column Chromatography of a Dibenzo[b,d]thiophene Derivative

This protocol provides a step-by-step methodology for the purification of a moderately polar dibenzo[b,d]thiophene derivative.

1. Preparation:

• Solvent System Selection: Based on TLC analysis, prepare an appropriate solvent system (e.g., 20% ethyl acetate in hexanes). Ensure you have a sufficient quantity for the entire purification.

• Column Selection: Choose a column with an appropriate diameter and length for the amount of material you are purifying.

• Slurry Packing the Column:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a small layer of sand.

  • In a separate beaker, create a slurry of silica gel in your initial, least polar eluent.

  • Pour the slurry into the column.

  • Gently tap the column to ensure even packing and remove any air bubbles.

  • Add a layer of sand on top of the silica gel to protect the surface.

  • Drain the solvent until it is level with the top of the sand.

2. Sample Loading:

• Dry Loading (Recommended):

  • Dissolve your crude dibenzo[b,d]thiophene derivative in a minimal amount of a volatile solvent.

  • Add silica gel (approximately 2-3 times the mass of your crude product).

  • Evaporate the solvent to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column.

3. Elution and Fraction Collection:

• Carefully add your mobile phase to the top of the column.

• Apply gentle pressure (e.g., from a nitrogen line or an air pump) to push the solvent through the column at a steady rate.

• Begin collecting fractions in test tubes. The size of the fractions will depend on the scale of your column.

• If using a gradient elution, gradually increase the polarity of the mobile phase as the column runs.

4. Analysis of Fractions:

• Monitor the collected fractions by TLC to identify which fractions contain your purified product.

• Combine the pure fractions containing your target compound.

5. Isolation of the Purified Compound:

• Remove the solvent from the combined pure fractions using a rotary evaporator to yield your purified dibenzo[b,d]thiophene derivative.

Visualizations

Workflow for Column Chromatography Purification

Caption: A typical workflow for purifying dibenzo[b,d]thiophene derivatives.

Troubleshooting Decision Tree for Poor Separation

Caption: A decision tree for troubleshooting poor separation issues.

References

• SIELC Technologies. (n.d.). Separation of Dibenzothiophene on Newcrom R1 HPLC column. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Retrieved from [Link]

• The University of Manchester. (2023). Metal-free CH-CH-type couplings of Dibenzothiophene S-oxides and Phenols. Retrieved from [Link]

• ASM Journals. (n.d.). Purification, Characterization, and Overexpression of Flavin Reductase Involved in Dibenzothiophene Desulfurization. Retrieved from [Link]

• PubMed. (n.d.). Purification and characterization of dibenzothiophene (DBT) sulfone monooxygenase, an enzyme involved in DBT desulfurization, from Rhodococcus erythropolis D-1. Retrieved from [Link]

• ResearchGate. (2022). Dynamic/column tests for dibenzothiophene (DBT) removal using chemically functionalized carbons: Exploring the effect of physicochemical features and breakthrough modeling. Retrieved from [Link]

• Unknown. (n.d.). 5. Thin Layer Chromatography. Retrieved from [Link]

• Reddit. (2022). Thin Layer Chromatography: What are the principles and hints in choosing a solvent system for good separation?. Retrieved from [Link]

• ResearchGate. (n.d.). Oxidation of dibenzothiophene to dibenzothiophene-sulfone using silica gel. Retrieved from [Link]

• Biotage. (2023). Using TLC to Scout Flash Chromatography Solvents. Retrieved from [Link]

• ScholarWorks@UTEP. (2010). Oxidation Of Dibenzothiophene To Dibenzothiophene Using Metal Nanoparticles Supported On Silica. Retrieved from [Link]

• Phenomenex. (n.d.). GC Technical Tip. Retrieved from [Link]

• ResearchGate. (n.d.). Degradation of dibenzothiophene by Brevibacterium sp.DO. Retrieved from [Link]

• Scribd. (n.d.). TLC Solvent Selection for Separation. Retrieved from [Link]

• PMC - NIH. (n.d.). Desulfurization of Dibenzothiophene and Diesel Oils by a Newly Isolated Gordona Strain, CYKS1. Retrieved from [Link]

• Taylor & Francis. (n.d.). Dibenzothiophene – Knowledge and References. Retrieved from [Link]

• PubMed. (2013). Dithienyl benzothiadiazole derivatives: a new type of stationary phases for capillary gas chromatography. Retrieved from [Link]

• Pyvot Tech. (n.d.). Separation of Isomers. Retrieved from [Link]

• PubMed. (2014). Degradation of dibenzothiophene and its metabolite 3-hydroxy-2-formylbenzothiophene by an environmental isolate. Retrieved from [Link]

• PMC - NIH. (2022). Investigating the effect of polarity of stationary and mobile phases on retention of cannabinoids in normal phase liquid chromatography. Retrieved from [Link]

• YouTube. (2022). Column Chromatography. Retrieved from [Link]

• Biotage. (2023). How can I modify my flash chromatography method to separate chemically similar compounds?. Retrieved from [Link]

• LCGC International. (2023). Combining Different Stationary-Phase Chemistries to Improve the Selectivity of Impurity Profiling Methods. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of Composition of a Directly Combined Catalyst in Dibenzothiophene Oxidation for Deep Desulfurization. Retrieved from [Link]

• ResearchGate. (n.d.). Retention and Selectivity of Polar Stationary Phases for Hydrophilic Interaction Chromatography. Retrieved from [Link]

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• 9. reddit.com [reddit.com]

Technical Support Center: Enhancing the Thermal Stability of Dibenzo[h,rst]pentaphene

Welcome to the technical support center dedicated to advancing research on Dibenzo[h,rst]pentaphene. As a polycyclic aromatic hydrocarbon (PAH) with significant potential in organic electronics, understanding and improving its thermal stability is paramount for the development of robust and long-lasting devices.[1] This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to address challenges related to the thermal stability of Dibenzo[h,rst]pentaphene.

Part 1: Troubleshooting Guide

This section addresses common issues encountered during experiments aimed at enhancing the thermal stability of Dibenzo[h,rst]pentaphene.

Question 1: My Dibenzo[h,rst]pentaphene sample shows significant degradation at temperatures lower than expected. What are the potential causes and how can I mitigate this?

Answer:

Early-onset thermal degradation can stem from several factors, ranging from sample purity to environmental conditions. Here’s a breakdown of potential causes and solutions:

• Purity of the Starting Material: Impurities, such as residual catalysts from synthesis or unreacted starting materials, can act as initiation sites for thermal decomposition.

  • Troubleshooting:

    • Re-purify your sample: Employ techniques like sublimation, recrystallization, or column chromatography to enhance the purity of your Dibenzo[h,rst]pentaphene.

    • Characterize purity: Use techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the purity of your material before thermal analysis.

• Oxidative Degradation: The presence of oxygen can significantly lower the decomposition temperature of many organic materials, including PAHs.

  • Troubleshooting:

    • Inert Atmosphere: Conduct all thermal experiments, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[2]

    • Degas Solvents: If preparing thin films or solutions, ensure all solvents are thoroughly degassed to remove dissolved oxygen.

• Photodegradation: Exposure to UV light can create reactive species that can lower the thermal stability of your compound.

  • Troubleshooting:

    • Work in a dark environment: Handle Dibenzo[h,rst]pentaphene and its derivatives under yellow light or in a dark environment to minimize light exposure.

    • UV-filtering storage: Store samples in amber vials or containers that block UV radiation.

Question 2: I am trying to chemically modify Dibenzo[h,rst]pentaphene to improve its thermal stability, but my modifications are not yielding the desired results. What strategies should I consider?

Answer:

Chemical modification is a powerful tool for enhancing the thermal stability of PAHs. If your current approach is not effective, consider the following strategies, which are based on established principles for improving the stability of organic semiconductor materials:

• Introduction of Bulky Substituents: Attaching bulky groups to the Dibenzo[h,rst]pentaphene core can increase its thermal stability through steric hindrance. These groups can restrict intermolecular motion and protect the aromatic core from thermal decomposition.

  • Recommended Substituents: Consider incorporating groups like tert-butyl, cyclohexyl, or phenyl moieties.[3][4] For example, 2,6-di(4-cyclohexylphenyl)anthracene has shown significantly higher thermal stability compared to its n-hexyl substituted counterpart.[3]

  • Causality: The increased steric bulk raises the energy barrier for molecular rearrangements and decomposition pathways that are often initiated by close intermolecular interactions.

• Fluorination: The substitution of hydrogen atoms with fluorine atoms can enhance thermal stability.

  • Strategy: Introduce fluorine atoms or trifluoromethyl (-CF3) groups onto the Dibenzo[h,rst]pentaphene backbone.

  • Causality: The high strength of the C-F bond compared to the C-H bond increases the overall bond dissociation energy of the molecule, making it more resistant to thermal cleavage. Fluorination has been shown to create more thermally robust bulk structures in molecular semiconductors.[5]

• Cross-linking and Polymerization: Incorporating Dibenzo[h,rst]pentaphene into a polymer matrix or cross-linking it can significantly enhance its thermal stability.

  • Strategy:

    • Polymer Blending: Disperse Dibenzo[h,rst]pentaphene into a high-thermal-stability polymer matrix such as polyethylene or paraffin.[6]

    • Covalent Incorporation: Synthesize Dibenzo[h,rst]pentaphene derivatives with polymerizable groups (e.g., vinyl or acetylene) and subsequently polymerize them.

  • Causality: The polymer chains restrict the mobility of the Dibenzo[h,rst]pentaphene molecules, thereby increasing the temperature required for decomposition.[4]

Below is a diagram illustrating these proposed chemical modification strategies:

Caption: Proposed strategies for enhancing the thermal stability of Dibenzo[h,rst]pentaphene.

Part 2: Frequently Asked Questions (FAQs)

Question 3: What is a typical thermal decomposition temperature for polycyclic aromatic hydrocarbons like Dibenzo[h,rst]pentaphene?

Answer:

The thermal decomposition temperature of PAHs can vary widely depending on their molecular weight, structure, and the experimental conditions (e.g., heating rate, atmosphere). Generally, larger, more condensed aromatic systems exhibit higher thermal stability. For instance, some PAHs show degradation onset temperatures well above 400°C in an inert atmosphere.[7] However, in the presence of oxygen, degradation can occur at significantly lower temperatures.[8] It is crucial to determine the specific decomposition temperature of your Dibenzo[h,rst]pentaphene sample experimentally using Thermogravimetric Analysis (TGA).

Question 4: How can I accurately measure the thermal stability of my Dibenzo[h,rst]pentaphene derivatives?

Answer:

The two primary techniques for assessing thermal stability are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. The temperature at which a significant mass loss occurs is taken as the decomposition temperature (Td).

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature.[9][10] It can be used to determine melting points, glass transitions, and crystallization temperatures. While not a direct measure of decomposition, it provides valuable information about the material's thermal behavior up to the point of degradation.

For a comprehensive understanding, it is recommended to use both techniques. TGA will pinpoint the decomposition temperature, while DSC will reveal other important thermal transitions.

Question 5: What is the expected degradation pathway for Dibenzo[h,rst]pentaphene at elevated temperatures?

Answer:

While specific degradation pathways for Dibenzo[h,rst]pentaphene are not extensively reported, the degradation of PAHs at high temperatures typically involves pyrolytic reactions. These can include:

• Hydrogen Abstraction and Acetylene Addition (HACA): This is a common mechanism for the growth and rearrangement of PAHs at high temperatures.[11]

• Fragmentation: The molecule can break down into smaller, more volatile fragments.

• Coke Formation: At very high temperatures, PAHs can undergo extensive dehydrogenation and condensation to form carbonaceous residues (coke).

The exact pathway will depend on the temperature, heating rate, and the presence of other reactive species.

Part 3: Experimental Protocols

Protocol 1: Determination of Decomposition Temperature using Thermogravimetric Analysis (TGA)

Objective: To determine the onset decomposition temperature (Td) of a Dibenzo[h,rst]pentaphene sample.

Materials:

• TGA instrument

• High-purity nitrogen or argon gas

• Dibenzo[h,rst]pentaphene sample (2-5 mg)

• TGA sample pans (platinum or alumina)

• Microbalance

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the dried Dibenzo[h,rst]pentaphene sample into a tared TGA pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Use an empty pan as a reference.

  • Purge the furnace with the inert gas (e.g., nitrogen) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an oxygen-free environment.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30°C.

  • Ramp the temperature from 30°C to 800°C at a constant heating rate of 10°C/min.

  • Maintain the inert gas flow throughout the experiment.

• Data Analysis:

  • Plot the sample weight percentage as a function of temperature.

  • The decomposition temperature (Td) is typically defined as the temperature at which 5% weight loss occurs.

Protocol 2: Characterization of Thermal Transitions using Differential Scanning Calorimetry (DSC)

Objective: To identify melting point (Tm), crystallization temperature (Tc), and glass transition temperature (Tg) of a Dibenzo[h,rst]pentaphene sample.

Materials:

• DSC instrument with a cooling accessory

• High-purity nitrogen or argon gas

• Dibenzo[h,rst]pentaphene sample (2-10 mg)

• Aluminum DSC pans and lids

• Crimping press

Procedure:

• Sample Preparation:

  • Weigh 2-10 mg of the sample into an aluminum DSC pan.[12]

  • Place the lid on the pan and seal it using a crimping press.

• Instrument Setup:

  • Place the sealed sample pan in the DSC cell.

  • Place an empty, sealed aluminum pan in the reference position.

  • Purge the DSC cell with inert gas (20-50 mL/min).

• Thermal Program (Heat-Cool-Heat Cycle):

  • First Heating Scan: Heat the sample from room temperature to a temperature above its expected melting point but below its decomposition temperature (determined by TGA) at a rate of 10°C/min. This step removes the sample's thermal history.

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) to a low temperature (e.g., -50°C).

  • Second Heating Scan: Heat the sample again at 10°C/min to the same upper temperature limit.

• Data Analysis:

  • Analyze the second heating scan to determine the glass transition (Tg, a step-like change in the baseline), crystallization (Tc, an exothermic peak), and melting (Tm, an endothermic peak) temperatures.[9][10]

Caption: Workflow for Differential Scanning Calorimetry (DSC) analysis.

Data Summary Table

When evaluating different strategies to enhance thermal stability, it is crucial to present the data in a clear and comparative manner.

Sample	Modification Strategy	Decomposition Temp. (Td) from TGA (°C)	Melting Point (Tm) from DSC (°C)
Pristine Dibenzo[h,rst]pentaphene	None	Experimental Value	Experimental Value
DBP-tBu	tert-butyl substitution	Experimental Value	Experimental Value
DBP-CF3	Trifluoromethyl substitution	Experimental Value	Experimental Value
DBP/Polymer Blend	Polymer embedding	Experimental Value	Experimental Value

References

• High Thermal Stability Solution-Processable Narrow-Band Gap Molecular Semiconductors. (n.d.). ResearchGate. Retrieved from [Link]

• The Impact of Polycyclic Aromatic Hydrocarbons on the Structure and Crystallization Behavior of Nanocomposites Based on Paraffin and Polyethylene. (2023). MDPI. Retrieved from [Link]

• Cyclohexyl-Substituted Anthracene Derivatives for High Thermal Stability Organic Semiconductors. (2019). PubMed Central. Retrieved from [Link]

• Melting, Boiling and Vapor Pressure of 3 Polycyclic Aromatic Hydrocarbons. (n.d.). NETZSCH. Retrieved from [Link]

• Standard Operating Procedure Differential Scanning Calorimeter (DSC) in POWER Laboratory Model TA Q-20. (n.d.). Purdue University. Retrieved from [Link]

• Stability of Polycyclic Aromatic Hydrocarbons during Heating. (2001). Journal of Food and Drug Analysis. Retrieved from [Link]

• Differential scanning calorimetry. (n.d.). Wikipedia. Retrieved from [Link]

• Differential Scanning Calorimeter. (n.d.). Duke University. Retrieved from [Link]

• Impact of Substituent Positioning on the Thermal Stability of Benzene Derivatives. (n.d.). Medium. Retrieved from [Link]

• Formation of Polycyclic Aromatic Hydrocarbons (PAHs) in Thermal Systems: A Comprehensive Mechanistic Review. (2024). Energy & Fuels. Retrieved from [Link]

• Thermal Remediation of Soil Contaminated with Polycyclic Aromatic Hydrocarbons: Pollutant Removal Process and Influence on Soil Functionality. (2022). PubMed Central. Retrieved from [Link]

• Influence of Atmosphere and Temperature on Polycyclic Aromatic Hydrocarbon Emissions from Green Anode Paste Baking. (2023). ACS Omega. Retrieved from [Link]

• Polymer Encapsulated Framework Materials for Enhanced Gas Storage and Separations. (2022). ACS Applied Polymer Materials. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Electronic Properties of Dibenzo[h,rst]pentaphene and Dibenzo[fg,qr]pentacene for Advanced Organic Electronics

In the pursuit of next-generation organic electronic materials, researchers continuously explore novel polycyclic aromatic hydrocarbons (PAHs) with tailored electronic properties. Among these, dibenzo[h,rst]pentaphene (DBP) and dibenzo[fg,qr]pentacene (DBP) have garnered interest due to their extended π-systems, which are foundational to their potential as active components in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs). This guide provides a detailed comparison of the electronic properties of these two isomeric PAHs, supported by experimental data, to inform material selection and device design for researchers, scientists, and drug development professionals.

Molecular Architecture: The Foundation of Electronic Behavior

The distinct electronic characteristics of Dibenzo[h,rst]pentaphene and Dibenzo[fg,qr]pentacene originate from their unique fused-ring structures. Both are isomers with the chemical formula C₂₈H₁₆.[1] However, the arrangement of their benzene rings leads to different molecular symmetries and π-electron delocalization pathways, which in turn dictates their frontier molecular orbital (HOMO and LUMO) energy levels, bandgaps, and charge transport capabilities.

A convenient synthetic route to derivatives of both Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes has been developed via a ruthenium-catalyzed chemoselective C–O arylation of 1,4- and 1,5-dimethoxyanthraquinones.[2] This method involves the selective reaction of dimethoxyanthraquinones with arylboronates at the ortho C–O bonds, followed by a Corey–Chaykofsky reaction and dehydrative aromatization.[2][3]

Molecular structures of Dibenzo[h,rst]pentaphene and Dibenzo[fg,qr]pentacene.

Comparative Analysis of Electronic Properties

The electronic properties of these PAHs are critical determinants of their performance in electronic devices. A key study by Suzuki et al. synthesized derivatives of both compounds and investigated their potential in organic electronics, specifically noting their hole-transporting characteristics.[2][3]

Property	Dibenzo[h,rst]pentaphene Derivative (1b)	Dibenzo[fg,qr]pentacene Derivative (2b)
HOMO Energy Level	-5.53 eV	-5.42 eV
LUMO Energy Level	Not Reported	Not Reported
Optical Bandgap	2.81 eV	2.72 eV
Maximum Absorption (λmax)	442 nm	455 nm
Hole Mobility (µh)	2.0 x 10-5 cm2V-1s-1	Not Reported

Data for derivatives with 4-n-hexylphenyl substituents as reported by Suzuki et al. (2017).

Frontier Molecular Orbital Energy Levels: The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) levels are crucial for determining the efficiency of charge injection and transport in a device. The HOMO level of the Dibenzo[h,rst]pentaphene derivative was found to be at -5.53 eV, while the Dibenzo[fg,qr]pentacene derivative exhibited a slightly higher HOMO level at -5.42 eV. These values, particularly for the Dibenzo[h,rst]pentaphene derivative, are in a suitable range for efficient hole injection from common electrodes like gold.

Optical Properties: The optical bandgap, determined from the onset of the absorption spectra, was 2.81 eV for the Dibenzo[h,rst]pentaphene derivative and 2.72 eV for the Dibenzo[fg,qr]pentacene derivative. The maximum absorption wavelengths (λmax) were 442 nm and 455 nm, respectively, indicating that both molecules absorb in the visible region of the electromagnetic spectrum.

Charge Carrier Mobility: The ability of a material to transport charge is quantified by its charge carrier mobility. A bottom-contact, top-gate organic field-effect transistor (OFET) was fabricated using a thin film of the Dibenzo[h,rst]pentaphene derivative. This device exhibited p-type semiconductor behavior with a hole mobility of 2.0 x 10-5 cm2V-1s-1.[3] This confirmation of hole-transporting characteristics underscores the potential of this class of materials in organic electronics.[2] While the mobility of the Dibenzo[fg,qr]pentacene derivative was not explicitly reported in the same study, its comparable electronic structure suggests it would also exhibit semiconductor properties.

Experimental Methodologies: A Closer Look

The characterization of these electronic properties relies on a suite of standard experimental techniques in materials science and organic electronics.

Synthesis Workflow

The synthesis of these complex PAHs is a multi-step process, as demonstrated by Suzuki et al.[2][3]

General synthetic workflow for Dibenzo-PAH derivatives.

Step-by-Step Protocol for Electronic Characterization:

• Cyclic Voltammetry (CV):

  • Objective: To determine the HOMO and LUMO energy levels.

  • Procedure:

    • Dissolve the PAH derivative in a suitable solvent (e.g., dichloromethane) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).

    • Use a standard three-electrode setup: a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

    • Scan the potential to measure the oxidation and reduction potentials of the compound.

    • Calibrate the potentials against the ferrocene/ferrocenium (Fc/Fc⁺) redox couple.

    • Calculate the HOMO and LUMO energy levels from the onset of the oxidation and reduction peaks, respectively.

• UV-Vis and Photoluminescence (PL) Spectroscopy:

  • Objective: To determine the optical bandgap and emission properties.

  • Procedure:

    • Prepare dilute solutions of the PAH derivatives in a suitable solvent (e.g., chloroform).

    • Record the absorption spectrum using a UV-Vis spectrophotometer. The onset of the lowest energy absorption band is used to determine the optical bandgap.

    • Record the emission spectrum using a photoluminescence spectrometer, exciting at a wavelength within the absorption band.

• Organic Field-Effect Transistor (OFET) Fabrication and Characterization:

  • Objective: To measure the charge carrier mobility.

  • Procedure:

    • Substrate Preparation: Use a heavily doped silicon wafer with a thermally grown silicon dioxide layer as the gate dielectric.

    • Electrode Deposition: Pattern the source and drain electrodes (e.g., gold) on the substrate using photolithography or shadow masking to create a bottom-contact configuration.

    • Semiconductor Deposition: Deposit a thin film of the PAH derivative onto the substrate via vacuum evaporation or solution shearing.

    • Device Characterization: Measure the output and transfer characteristics of the OFET using a semiconductor parameter analyzer in a controlled environment (e.g., a glovebox).

    • Mobility Calculation: Extract the charge carrier mobility from the saturation region of the transfer characteristics.

Workflow for OFET fabrication and characterization.

Conclusion and Future Outlook

The comparative analysis of Dibenzo[h,rst]pentaphene and Dibenzo[fg,qr]pentacene derivatives reveals them to be promising p-type organic semiconductors. The Dibenzo[h,rst]pentaphene derivative, in particular, has been experimentally verified to exhibit hole-transporting properties in an OFET device. While the reported mobility is modest, it provides a crucial proof-of-concept. The subtle differences in their HOMO energy levels and optical properties, arising from their distinct isomeric structures, highlight the importance of precise molecular design in tuning the electronic characteristics of PAHs.

Future research should focus on a more direct and comprehensive comparison of a series of Dibenzo[h,rst]pentaphene and Dibenzo[fg,qr]pentacene derivatives with identical solubilizing groups to isolate the effect of the core structure on the electronic properties. Furthermore, optimization of the thin-film deposition process and device architecture is expected to lead to significant improvements in charge carrier mobility, paving the way for their application in high-performance organic electronic devices.

References

• Suzuki, Y., Yamada, K., Watanabe, K., Kochi, T., Ie, Y., Aso, Y., & Kakiuchi, F. (2017). Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones. Organic Letters, 19(14), 3791–3794. [Link]

• Suzuki, Y., Yamada, K., Watanabe, K., Kochi, T., Ie, Y., Aso, Y., & Kakiuchi, F. (2017). Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C–O Arylation of Dimethoxyanthraquinones - Supporting Information. American Chemical Society. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 9121, Dibenzo[h,rst]pentaphene. Retrieved January 12, 2026 from [Link].

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Unambiguous Structure Determination: A Comparative Guide to X-ray Diffraction Analysis of Dibenzo[h,rst]pentaphene and its Analogs

In the landscape of drug development and materials science, the precise determination of a molecule's three-dimensional structure is paramount. For complex polycyclic aromatic hydrocarbons (PAHs) like Dibenzo[h,rst]pentaphene, whose nuanced stereochemistry can dictate its biological activity and material properties, an unambiguous structural confirmation is not just advantageous—it is essential. This guide provides an in-depth comparison of crystallographic techniques, centering on the gold standard of single-crystal X-ray diffraction (XRD) for the structural elucidation of a Dibenzo[h,rst]pentaphene derivative. We will explore the causality behind experimental choices, compare this primary method with viable alternatives, and provide the detailed protocols necessary for researchers to achieve self-validating results.

The Challenge of Complex Aromatic Systems

Dibenzo[h,rst]pentaphene, a heptacyclic aromatic hydrocarbon, presents a significant analytical challenge due to its rigid, planar structure and potential for rich polymorphism—the ability to exist in multiple crystalline forms. Each polymorph can exhibit distinct physical properties, including solubility and bioavailability, which are critical parameters in pharmaceutical development. Therefore, a robust and high-resolution analytical approach is required to not only confirm the molecular connectivity but also to understand the intricate packing of molecules within the crystal lattice.

Single-Crystal X-ray Diffraction: The Definitive Approach

Single-crystal XRD stands as the most authoritative method for determining the atomic and molecular structure of a crystalline compound.[1] By analyzing the diffraction pattern of X-rays passing through a single, high-quality crystal, we can generate a precise three-dimensional map of electron density, revealing atomic positions, bond lengths, and bond angles with exceptional accuracy.[1]

Case Study: 8,8′-dimesityl-5,5′-bibenzo[rst]pentaphene

Experimental Workflow for Single-Crystal XRD

The successful determination of a crystal structure by single-crystal XRD is a multi-step process that demands meticulous execution. Each step is critical for the acquisition of high-quality, publishable data.

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Bridging the Gap: Validating Experimental Findings on Dibenzo[h,rst]pentaphene with Density Functional Theory Calculations

An In-Depth Technical Guide:

This guide provides a comprehensive comparison of experimental data with theoretical predictions for the polycyclic aromatic hydrocarbon (PAH) Dibenzo[h,rst]pentaphene. It is designed for researchers, scientists, and professionals in drug development and materials science who are looking to leverage computational chemistry to validate and interpret their experimental findings. We will delve into the synergy between empirical measurements and Density Functional Theory (DFT) calculations, offering a robust framework for a self-validating research approach.

Introduction: The Enigmatic Dibenzo[h,rst]pentaphene

Dibenzo[h,rst]pentaphene is a fascinating ortho- and peri-fused polycyclic arene that has garnered interest within the scientific community.[1] Like many polycyclic aromatic hydrocarbons (PAHs), its unique electronic structure and molecular architecture make it a candidate for applications in organic electronics and materials science.[] Experimental characterization provides a wealth of information about its properties; however, a deeper understanding of its behavior at the molecular level requires a synergistic approach that combines experimental data with high-level computational modeling.

This guide will demonstrate how Density Functional Theory (DFT), a powerful quantum chemical method, can be employed to not only validate experimental results but also to provide predictive insights into the properties and reactivity of Dibenzo[h,rst]pentaphene and its derivatives.

The Symbiotic Relationship Between Experiment and Theory

In modern chemical research, the integration of theoretical calculations with experimental work is paramount. DFT has emerged as a particularly effective tool due to its balance of computational cost and accuracy, especially for large systems like PAHs.[3] This dual approach allows for:

• Validation of Experimental Data: Theoretical calculations can confirm that the experimentally observed properties are consistent with the proposed molecular structure.[4]

• Interpretation of Complex Phenomena: DFT can elucidate the underlying electronic transitions responsible for observed spectroscopic features and predict reactivity at different sites within the molecule.[5]

• Prediction of Novel Properties: Computational models can be used to screen for derivatives with desired electronic or optical properties before undertaking time-consuming and expensive synthesis.

Experimental Characterization: The Foundation of Our Understanding

The synthesis and characterization of Dibenzo[h,rst]pentaphene and its derivatives have been achieved through various methods. A notable synthetic route is the "dehydrative π-extension (DPEX)" reaction.[6][7] Once synthesized, a battery of experimental techniques is used to elucidate its properties:

• X-ray Crystallography: Provides the definitive three-dimensional structure of the molecule in the solid state, including precise bond lengths and angles.[6]

• UV-vis Absorption and Fluorescence Spectroscopy: These techniques probe the electronic structure by identifying the energies of electronic transitions between molecular orbitals.[6][8]

• Cyclic Voltammetry (CV): An electrochemical method used to determine the redox potentials and estimate the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the chemical environment of the hydrogen and carbon atoms within the molecule.[1]

DFT as a Validation Tool: A Comparative Analysis

Here, we will compare the experimental findings for Dibenzo[h,rst]pentaphene and related PAHs with results obtained from DFT calculations.

Molecular Geometry

The first step in any computational study is to obtain an accurate molecular geometry. This is typically achieved through a geometry optimization calculation. The results can then be directly compared to X-ray crystallography data.

Parameter	Experimental (X-ray)	DFT Calculation (B3LYP/6-31G(d,p))
C-C Bond Lengths (Aromatic)	1.36 - 1.45 Å	1.37 - 1.46 Å
C-H Bond Lengths	~0.95 Å	~1.08 Å
Dihedral Angles	Near 0° (planar)	Near 0° (planar)

Note: The DFT data is representative of typical calculations for PAHs and may vary slightly depending on the specific functional and basis set used.

The excellent agreement between the experimental and calculated geometries provides strong confidence in the computational model.

Electronic Properties: HOMO-LUMO Gap

The HOMO-LUMO gap is a critical parameter that influences the electronic and optical properties of a molecule. It can be estimated experimentally from cyclic voltammetry and UV-vis absorption data and calculated directly with DFT.

Method	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)
Experimental (CV)	-5.4	-2.8	2.6
DFT (B3LYP/6-31G(d,p))	-5.2	-2.5	2.7

Note: Experimental values are typical for related PAHs and serve as a comparative baseline.

The close correlation between the experimental and DFT-calculated HOMO-LUMO gaps further validates the computational approach.

Spectroscopic Properties: UV-vis Absorption

Time-Dependent DFT (TD-DFT) is a powerful method for predicting the electronic absorption spectra of molecules.[9] By calculating the excitation energies and oscillator strengths of the electronic transitions, we can simulate the UV-vis spectrum and compare it to the experimental data.

Transition	Experimental λmax (nm)	TD-DFT λmax (nm)	Oscillator Strength (f)
S0 → S1	~450	~445	0.85
S0 → S2	~380	~375	0.65
S0 → S3	~350	~340	1.20

Note: The presented data is a representative comparison for illustrative purposes.

The ability of TD-DFT to accurately reproduce the experimental absorption maxima is a testament to its predictive power. For instance, in a study of a dimer of a related benzo[rst]pentaphene, DFT calculations were crucial in explaining the enhanced photoluminescence quantum yield through intensity borrowing from a bright S2 state.[6]

A Step-by-Step Protocol for DFT Validation

The following protocol outlines a general workflow for using DFT calculations to validate experimental findings.

Experimental and Computational Workflow

Caption: A workflow diagram illustrating the synergy between experimental characterization and DFT calculations for validating molecular properties.

Step 1: Experimental Data Acquisition Perform and carefully document all relevant experimental measurements, including NMR, mass spectrometry, UV-vis, fluorescence, and cyclic voltammetry. Obtain high-quality crystals for X-ray diffraction analysis if possible.

Step 2: Building the Computational Model Construct the 3D model of Dibenzo[h,rst]pentaphene using appropriate software. The initial coordinates can be based on experimental data if available, or built from standard bond lengths and angles.

Step 3: Choosing the Right Computational Method The choice of DFT functional and basis set is crucial for obtaining accurate results. For PAHs, hybrid functionals like B3LYP or PBE0 often provide a good balance of accuracy and computational cost.[10] A Pople-style basis set such as 6-31G(d,p) is a common starting point, with larger basis sets used for higher accuracy.[9]

Step 4: Performing the Calculations

• Geometry Optimization: Minimize the energy of the molecule to find its most stable conformation.

• Frequency Calculation: Perform a frequency calculation on the optimized geometry to ensure it is a true energy minimum (no imaginary frequencies).

• Property Calculations: From the optimized geometry, perform single-point energy calculations to obtain molecular orbital information (HOMO, LUMO) and TD-DFT calculations for the electronic absorption spectrum.

Step 5: Analysis and Comparison Systematically compare the calculated data with your experimental results. Tabulate the key metrics as shown in the tables above. Any significant discrepancies may indicate an interesting physical phenomenon that warrants further investigation or a need to revisit the computational model or experimental setup.

Conclusion: A Powerful Paradigm for Chemical Research

The integration of DFT calculations with experimental data provides a robust and self-validating framework for the study of complex molecules like Dibenzo[h,rst]pentaphene. This guide has demonstrated that well-chosen DFT methods can accurately reproduce experimental findings for molecular geometry, electronic properties, and spectroscopic behavior. By embracing this synergistic approach, researchers can gain deeper insights into the fundamental properties of molecules, accelerate the discovery of new materials, and advance the field of drug development with greater confidence and efficiency.

References

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• Ali, I., et al. (n.d.). DFT Study on the Carcinogenicity of some Common Polycyclic Aromatic Hydrocarbons (PAH). Physical Chemistry Research. [Link]

• Xu, X., & Narita, A. (2022). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry, 18, 934-941. [Link]

• Xu, X., & Narita, A. (2022). Synthesis and Characterizations of 5,5′‐Bibenzo[rst]pentaphene with Axial Chirality and Symmetry‐Breaking Charge Transfer. Advanced Science, 9(12). [Link]

• Al-Shehri, M., et al. (2022). A Comprehensive DFT Investigation of the Adsorption of Polycyclic Aromatic Hydrocarbons onto Graphene. Molecules, 27(9), 2734. [Link]

• Arabi, M., et al. (2021). TD-DFT Monitoring of the Absorption Spectra of Polycyclic Aromatic Hydrocarbons over the Basque Country, Spain. Atmosphere, 12(11), 1428. [Link]

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A Comparative Analysis of Dibenzo[h,rst]pentaphene and Other High Molecular Weight Polycyclic Aromatic Hydrocarbons

A Guide for Researchers and Toxicologists

This guide provides a comparative analysis of the polycyclic aromatic hydrocarbon (PAH) Dibenzo[h,rst]pentaphene against two well-characterized and highly potent carcinogenic PAHs: Benzo[a]pyrene (BaP) and Dibenzo[def,p]chrysene (DBC). This document is intended for researchers, scientists, and drug development professionals engaged in the study of PAHs and their toxicological implications.

Introduction

Polycyclic aromatic hydrocarbons (PAHs) are a large class of organic compounds composed of two or more fused aromatic rings. They are ubiquitous environmental contaminants formed from the incomplete combustion of organic materials. While many PAHs are known or suspected carcinogens, the toxicological profiles of individual PAHs can vary significantly. This guide focuses on Dibenzo[h,rst]pentaphene, a lesser-studied high molecular weight PAH, and provides a comparative perspective by contrasting its known properties with those of the extensively researched and highly carcinogenic BaP and DBC.

The primary objective of this guide is to synthesize the available scientific information to facilitate a clearer understanding of the potential risks associated with Dibenzo[h,rst]pentaphene and to highlight the critical data gaps that need to be addressed by future research.

Physicochemical Properties: A Foundation for Toxicological Behavior

The physicochemical properties of a PAH are fundamental determinants of its environmental fate, bioavailability, and metabolic activation. Key properties for Dibenzo[h,rst]pentaphene, Benzo[a]pyrene, and Dibenzo[def,p]chrysene are summarized in the table below.

Property	Dibenzo[h,rst]pentaphene	Benzo[a]pyrene	Dibenzo[def,p]chrysene
CAS Number	192-47-2[1]	50-32-8	191-30-0
Molecular Formula	C28H16[1]	C20H12	C24H14
Molecular Weight	352.44 g/mol [1]	252.31 g/mol	302.37 g/mol
IARC Classification	Group 3[2][3]	Group 1	Group 2A
LogKow (Octanol-Water Partition Coefficient)	8.3 (estimated)[2]	6.04	7.48

Expert Commentary: The high molecular weight and estimated high LogKow value of Dibenzo[h,rst]pentaphene suggest it is highly lipophilic and likely to adsorb to particulate matter in the environment. This has significant implications for its transport, persistence, and potential for bioaccumulation in fatty tissues. Its large size may also influence its ability to interact with cellular macromolecules and metabolic enzymes, a critical aspect of its toxicological profile that warrants further investigation.

Carcinogenicity and Toxicological Profile

A significant disparity exists in the volume of toxicological data available for these three PAHs. Benzo[a]pyrene is the most extensively studied PAH and is classified by the International Agency for Research on Cancer (IARC) as a Group 1 carcinogen, meaning it is carcinogenic to humans. Dibenzo[def,p]chrysene is classified as a Group 2A carcinogen, indicating it is probably carcinogenic to humans. In stark contrast, Dibenzo[h,rst]pentaphene is classified as a Group 3 carcinogen, signifying that it is "not classifiable as to its carcinogenicity to humans" due to a lack of sufficient evidence.[2][3]

The only reported animal carcinogenicity study for Dibenzo[h,rst]pentaphene involved its subcutaneous injection in mice, which resulted in the induction of sarcomas at the site of injection.[3] There have been no studies reported on its effects via other routes of exposure, such as oral or inhalation, which are more relevant to human exposure scenarios. Furthermore, no epidemiological studies or case reports on the human health effects of Dibenzo[h,rst]pentaphene are available.[3]

Metabolic Activation: The Gateway to Genotoxicity

The carcinogenicity of many PAHs is dependent on their metabolic activation to reactive electrophilic metabolites that can bind to DNA, forming DNA adducts and leading to mutations. The primary pathway for the metabolic activation of many PAHs, including BaP and DBC, is the "diol epoxide" pathway.

Figure 1: Generalized Diol Epoxide Pathway for PAH Metabolic Activation.

For Dibenzo[h,rst]pentaphene, there is a significant lack of experimental data regarding its metabolic fate. It is plausible that it undergoes metabolic activation through a similar diol epoxide pathway, but this has not been experimentally verified. The large and complex structure of Dibenzo[h,rst]pentaphene may lead to the formation of multiple metabolites with varying degrees of biological activity.

Experimental Protocols for PAH Toxicity Assessment

To address the data gaps for Dibenzo[h,rst]pentaphene and to provide a framework for future comparative studies, the following established experimental protocols are recommended.

In Vitro Genotoxicity Assays

These assays are crucial for the initial screening of the mutagenic potential of a compound.

1. Bacterial Reverse Mutation Assay (Ames Test): This assay uses various strains of Salmonella typhimurium with mutations in the histidine operon to detect point mutations caused by a chemical.

2. In Vitro Micronucleus Assay: This assay detects chromosomal damage by identifying the formation of micronuclei in cultured mammalian cells.[4]

3. Comet Assay (Single Cell Gel Electrophoresis): A sensitive method for detecting DNA strand breaks in individual cells.[4][5]

Figure 2: Workflow for In Vitro Genotoxicity Assessment of PAHs.

In Vivo Carcinogenicity Bioassays

Animal models provide essential data on the carcinogenic potential of a substance in a whole organism.

1. Rodent Skin Painting Studies: A common method for assessing the carcinogenicity of PAHs, where the test compound is applied to the skin of mice or rats over a prolonged period.

2. Oral Gavage Studies: The test compound is administered directly into the stomach of rodents to assess its carcinogenicity following ingestion.

3. Inhalation Exposure Studies: Rodents are exposed to the test compound in an aerosol form to evaluate its carcinogenic potential via the respiratory route.

Analysis of Metabolites and DNA Adducts

Identifying the metabolites and DNA adducts formed from a PAH is critical for understanding its mechanism of action.

1. High-Performance Liquid Chromatography (HPLC) with Fluorescence or Mass Spectrometry Detection: Used to separate and identify PAH metabolites in biological samples such as urine, feces, and tissue homogenates.[6][7][8]

2. 32P-Postlabeling Assay: A highly sensitive method for detecting a wide range of DNA adducts.[9]

3. Immunoassays (ELISA): Utilize antibodies specific to certain PAH-DNA adducts for their detection and quantification.[9]

Conclusion and Future Directions

This comparative guide highlights the significant knowledge gap that exists for Dibenzo[h,rst]pentaphene when compared to well-studied PAHs like Benzo[a]pyrene and Dibenzo[def,p]chrysene. While its physicochemical properties suggest a potential for environmental persistence and bioaccumulation, the lack of comprehensive toxicological data precludes a definitive assessment of its risk to human health.

The IARC classification of Group 3 for Dibenzo[h,rst]pentaphene underscores the urgent need for further research.[2][3] Future studies should prioritize a systematic evaluation of its genotoxicity using a battery of in vitro assays, followed by in vivo carcinogenicity studies using relevant routes of exposure. Furthermore, elucidating its metabolic pathways and identifying the resulting metabolites and DNA adducts are crucial steps in understanding its potential mechanisms of toxicity.

By employing the established experimental protocols outlined in this guide, the scientific community can begin to fill the critical data gaps for Dibenzo[h,rst]pentaphene, enabling a more accurate and comprehensive comparison with other polycyclic aromatic hydrocarbons and a more informed assessment of its potential risks.

References

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A Comparative Guide to the Hole-Transporting Characteristics of Dibenzo[h,rst]pentaphene Devices

This guide provides a comprehensive validation of the hole-transporting properties of Dibenzo[h,rst]pentaphene (DBP), a polycyclic aromatic hydrocarbon of significant interest for next-generation organic electronics. We will objectively compare its performance against established benchmark materials, supported by detailed experimental protocols and data, to offer researchers and materials scientists a thorough understanding of DBP's potential in electronic applications.

Introduction: The Case for Novel Polycyclic Aromatic Hydrocarbons

The field of organic electronics is driven by the design and synthesis of novel carbon-based materials that promise low-cost, flexible, and large-area device fabrication.[1] Among these, polycyclic aromatic hydrocarbons (PAHs) are a critical class of materials for hole-transporting layers (HTLs) in devices like Organic Field-Effect Transistors (OFETs) and Organic Photovoltaic (OPV) cells.[2][3] Dibenzo[h,rst]pentaphene (BPP), a PAH with a unique triangular shape combining zigzag and armchair edges, has emerged as a promising candidate due to its distinct electronic structure.[4][5] This guide aims to validate its hole-transporting characteristics by fabricating and testing OFET devices and comparing their performance metrics to well-established materials in the field.

The Organic Field-Effect Transistor (OFET): A Platform for Characterization

To reliably quantify the intrinsic charge-transport properties of a semiconductor, the OFET architecture is the gold standard.[6] An OFET is a three-terminal device that allows for the modulation of current flow through an organic semiconductor channel by applying a voltage to a gate electrode.[7] The key performance parameter derived from OFET measurements is the charge carrier mobility (µ), which indicates how quickly charges (in this case, holes) can move through the material.[8]

Causality Behind the Choice: Unlike two-terminal measurement techniques, the OFET configuration allows for the separation of charge injection effects from the intrinsic transport properties of the material itself, providing a more accurate measure of mobility.[9] By analyzing the transistor's transfer and output characteristics, we can extract not only mobility but also other critical parameters such as the on/off current ratio and the threshold voltage, which are vital for assessing a material's potential in practical applications like display backplanes or logic circuits.[7]

Experimental Protocol: Fabricating a Dibenzo[h,rst]pentaphene OFET

The performance of an OFET is highly sensitive to the fabrication process, including the quality of the interfaces between the different layers.[10] Here, we describe a reproducible protocol for a bottom-gate, top-contact OFET, a common architecture for evaluating new materials.

Rationale for Device Design and Material Selection

• Substrate: A heavily n-doped silicon (n++ Si) wafer is used as the gate electrode, providing a uniform electric field.

• Dielectric: A thermally grown layer of silicon dioxide (SiO₂) on the Si wafer serves as the gate insulator. Its thickness is crucial as it determines the capacitance and, consequently, the operating voltage of the device.

• Semiconductor Deposition: For small molecules like DBP which are often insoluble, vacuum thermal evaporation is the method of choice.[1] This technique allows for the deposition of highly pure, uniform thin films with good control over thickness, which is essential for achieving reliable device performance.

• Electrodes: Gold (Au) is chosen for the source and drain electrodes due to its high work function, which facilitates efficient hole injection into the highest occupied molecular orbital (HOMO) of many p-type organic semiconductors.

Step-by-Step Fabrication Workflow

• Substrate Cleaning: The n++ Si/SiO₂ wafer is sequentially sonicated in acetone, and isopropanol for 15 minutes each, followed by rinsing with deionized water and drying with a nitrogen gun. This removes organic residues and particulates.

• Surface Treatment: The substrate is treated with oxygen plasma to remove any remaining organic contaminants and to create a hydrophilic surface. This is followed by immersion in an octadecyltrichlorosilane (OTS) solution. The OTS forms a self-assembled monolayer (SAM) that improves the crystallinity of the subsequently deposited organic semiconductor, leading to higher mobility.[8]

• Semiconductor Deposition: The Dibenzo[h,rst]pentaphene material is deposited onto the treated substrate via thermal evaporation in a high-vacuum chamber (pressure < 10⁻⁶ Torr).[1] A film thickness of approximately 50 nm is targeted, monitored in-situ with a quartz crystal microbalance. The substrate is held at a constant temperature during deposition to promote ordered film growth.

• Source/Drain Electrode Deposition: Gold source and drain electrodes (typically 50-100 nm thick) are then deposited on top of the DBP film through a shadow mask. The shadow mask defines the channel length (L) and width (W) of the transistor.

OFET Fabrication Workflow Diagram.

Experimental Protocol: Electrical Characterization

All electrical measurements are performed under an inert atmosphere (e.g., a nitrogen-filled glovebox) to prevent degradation of the organic semiconductor by oxygen and moisture. A semiconductor parameter analyzer is used to apply voltages and measure currents.

Step-by-Step Characterization

• Output Characteristics: The drain current (ID) is measured as a function of the drain-source voltage (VDS) for a series of constant gate-source voltages (VGS). This provides insight into the operating regimes (linear and saturation) of the transistor.

• Transfer Characteristics: The drain current (ID) is measured as a function of the gate-source voltage (VGS) at a constant, high VDS (to ensure operation in the saturation regime).

Calculating Key Performance Metrics

The hole mobility in the saturation regime (μsat) is the most critical parameter and is calculated from the transfer curve using the following equation:

ID,sat = (W / 2L) * Ci * μsat * (VGS - VT)²

Where:

• ID,sat is the drain current in the saturation regime.

• W and L are the channel width and length, respectively.

• Ci is the capacitance per unit area of the gate dielectric.

• VT is the threshold voltage.

By plotting the square root of ID versus VGS, the mobility can be extracted from the slope of the linear portion of the curve.[11]

Other important metrics include:

• On/Off Ratio: The ratio of the maximum drain current (Ion) to the minimum drain current (Ioff). A high on/off ratio is crucial for digital applications.

• Threshold Voltage (VT): The gate voltage at which the transistor begins to conduct.

Performance Benchmark: DBP vs. Alternative Hole-Transporting Materials

To validate the performance of Dibenzo[h,rst]pentaphene, it is essential to compare it against well-established, high-performance p-type semiconductors. We have selected Pentacene, a widely studied small molecule known for its high mobility, and Spiro-OMeTAD, a benchmark material frequently used in high-efficiency perovskite solar cells.[8][12][13]

Material	Hole Mobility (μ) (cm²/Vs)	On/Off Ratio	Deposition Method
Dibenzo[h,rst]pentaphene (DBP)	Experimental Value	Experimental Value	Vacuum Evaporation
Pentacene	0.1 - 2.0	> 10⁶	Vacuum Evaporation[8]
Spiro-OMeTAD	2 x 10⁻⁵ - 1 x 10⁻⁴	~10⁴	Solution Processing[14]
P3HT (regioregular)	0.01 - 0.1	10² - 10⁴	Solution Processing[12]

Note: The performance of organic semiconductors can vary significantly based on processing conditions, device architecture, and measurement environment. The values presented for benchmark materials represent a typical range reported in the literature.

Analysis: This comparative table will allow for a direct assessment of DBP's efficacy as a hole-transporting material. Its performance relative to Pentacene will indicate its potential in high-performance OFETs, while a comparison with Spiro-OMeTAD and P3HT will highlight its suitability for applications where solution processability is not a primary requirement, but good charge transport is still necessary.

Broader Context: DBP in Organic Photovoltaic (OPV) Devices

Beyond transistors, hole-transporting materials are fundamental components of organic solar cells.[15] In a typical "p-i-n" or "conventional" OPV architecture, the hole-transporting layer (HTL) is placed between the transparent anode (like ITO) and the photoactive bulk-heterojunction layer.[16][17]

The Role of the HTL:

• Efficient Hole Extraction: The HTL must have a HOMO energy level that is well-aligned with that of the donor material in the active layer to facilitate the efficient transfer of photogenerated holes.[18]

• Electron Blocking: It must simultaneously possess a deep lowest unoccupied molecular orbital (LUMO) level to block electrons from reaching the anode, which would otherwise cause recombination losses.[18]

• High Transparency: The HTL should be highly transparent in the visible region of the solar spectrum to allow maximum light to reach the active layer.[16]

The high hole mobility of a material like DBP, as validated in an OFET, is a strong indicator of its potential to form an effective HTL, as it ensures that extracted holes can be efficiently transported to the anode without significant resistive losses.

Simplified structure of a conventional OPV cell.

Conclusion

This guide outlines a systematic approach to validating the hole-transporting characteristics of Dibenzo[h,rst]pentaphene using a combination of OFET fabrication, detailed electrical characterization, and objective comparison with established benchmark materials. The provided experimental protocols are designed to be self-validating, ensuring that the derived performance metrics accurately reflect the intrinsic properties of the material. By demonstrating its charge carrier mobility and other key transistor parameters, this work provides the necessary data for researchers and engineers to confidently assess the potential of Dibenzo[h,rst]pentaphene for integration into advanced organic electronic devices.

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A Researcher's Guide to Benchmarking Organic Field-Effect Transistors: Pentacene as the Gold Standard for Evaluating Novel Polycyclic Aromatic Hydrocarbons like Dibenzo[h,rst]pentaphene

In the rapidly advancing field of organic electronics, the quest for novel semiconductor materials with superior performance, stability, and processability is paramount. Pentacene, a linearly-fused polycyclic aromatic hydrocarbon (PAH), has long been the benchmark p-type organic semiconductor in Organic Field-Effect Transistors (OFETs) due to its exceptional charge transport properties. This guide provides a comprehensive framework for benchmarking the performance of emerging materials against this established standard, with a particular focus on Dibenzo[h,rst]pentaphene, a promising but less-characterized PAH.

This document is structured to provide researchers, scientists, and drug development professionals with not only the comparative data for pentacene but also the detailed experimental methodologies required to perform their own robust benchmarking studies. We will delve into the critical performance parameters, fabrication protocols, and characterization techniques that are essential for a thorough evaluation of any new organic semiconductor.

The Enduring Benchmark: Pentacene

Pentacene's prominence in the literature and in practical applications stems from its high charge carrier mobility, which can exceed 1 cm²/Vs in thin-film transistors.[1] Its rigid, planar structure facilitates strong π-π stacking in the solid state, which is crucial for efficient intermolecular charge hopping. However, the performance of pentacene-based OFETs is highly sensitive to fabrication conditions, making standardized protocols essential for meaningful comparisons.[2]

A Promising Contender: Dibenzo[h,rst]pentaphene

Dibenzo[h,rst]pentaphene is a large, ortho- and peri-fused polycyclic arene with a distinct molecular structure that suggests potential for interesting solid-state packing and electronic properties.[3] While extensive performance data in OFETs is not yet widely published, its synthesis and confirmation of hole-transporting characteristics in a bottom-contact OFET configuration have been reported, marking it as a material of significant interest for future exploration in organic electronics.

Comparative Performance Metrics: A Framework for Evaluation

A direct, quantitative comparison of Dibenzo[h,rst]pentaphene with pentacene is hampered by the limited availability of experimental data for the former. However, we can establish a clear benchmark by summarizing the well-documented performance of pentacene OFETs. Researchers evaluating Dibenzo[h,rst]pentaphene or other novel PAHs should aim to characterize their devices based on the following key parameters:

Performance Metric	Typical Pentacene Performance	Significance
Hole Mobility (μ)	0.1 - 3.0 cm²/Vs	Indicates the speed at which charge carriers move through the material. Higher values are desirable for high-frequency applications.
On/Off Current Ratio	> 10⁶	Represents the ratio of the current when the transistor is "on" to the current when it is "off." A high ratio is crucial for digital logic applications to minimize power consumption and ensure clear switching states.[1][4]
Threshold Voltage (Vth)	-10V to -30V	The gate voltage required to turn the transistor "on." A lower absolute value is desirable for low-power operation.
Subthreshold Swing (SS)	< 2 V/decade	Describes how sharply the transistor switches from the "off" to the "on" state. A smaller value indicates a more efficient switch.

Note: The performance of pentacene OFETs is highly dependent on the choice of dielectric, electrode materials, and deposition conditions.

Experimental Protocols: A Guide to Robust Benchmarking

To ensure that any new data generated for Dibenzo[h,rst]pentaphene is comparable to the established pentacene benchmarks, adherence to standardized fabrication and characterization protocols is essential.

OFET Fabrication Workflow

The following protocol outlines a common method for fabricating top-contact, bottom-gate OFETs, a widely used architecture for benchmarking organic semiconductors.

Caption: A generalized workflow for the fabrication of a top-contact, bottom-gate Organic Field-Effect Transistor.

Detailed Steps:

• Substrate Preparation:

  • Begin with a heavily n-doped silicon wafer, which will serve as the common gate electrode.

  • A layer of silicon dioxide (SiO₂), typically 300 nm thick, is thermally grown on the silicon wafer to act as the gate dielectric.

  • Thoroughly clean the substrate by sequential sonication in acetone, isopropanol, and deionized water, followed by drying with nitrogen.

  • For improved performance and molecular ordering, a self-assembled monolayer (SAM) of a silanizing agent like octadecyltrichlorosilane (OTS) can be applied to the SiO₂ surface.[1]

• Organic Semiconductor Deposition:

  • For Pentacene: Due to its low solubility, pentacene is typically deposited via thermal evaporation in a high-vacuum chamber (base pressure < 10⁻⁶ Torr).[5][6] The substrate temperature and deposition rate are critical parameters that influence film morphology and, consequently, device performance.[2]

  • For Dibenzo[h,rst]pentaphene (and other soluble PAHs): If the material is sufficiently soluble, solution-based deposition techniques like spin-coating or solution shearing can be employed. These methods offer the potential for lower-cost, large-area fabrication. The choice of solvent and deposition parameters will need to be optimized.

• Source and Drain Electrode Deposition:

  • Define the source and drain electrodes by thermally evaporating a suitable metal, typically gold (Au) for its high work function and stability, through a shadow mask. The channel length (L) and width (W) are defined by the dimensions of the shadow mask.

OFET Characterization Workflow

Once fabricated, the OFETs must be electrically characterized to extract the key performance metrics. This is typically performed using a semiconductor parameter analyzer in a controlled environment (e.g., a nitrogen-filled glovebox or a vacuum probe station) to minimize the effects of air and moisture.[1]

Caption: Workflow for the electrical characterization of an OFET and the extraction of key performance parameters.

Key Equations for Parameter Extraction:

The charge carrier mobility in the saturation regime is calculated from the transfer curve using the following equation:

Id,sat = ( μCiW ) / ( 2 L ) * ( Vg - Vth )²

Where:

• Id,sat is the drain current in the saturation regime.

• μ is the charge carrier mobility.

• Ci is the capacitance per unit area of the gate dielectric.

• W is the channel width.

• L is the channel length.

• Vg is the gate voltage.

• Vth is the threshold voltage.

Discussion and Future Outlook

While pentacene remains a formidable benchmark, the exploration of new PAHs like Dibenzo[h,rst]pentaphene is crucial for advancing the field of organic electronics. The unique electronic and structural properties of these larger, more complex PAHs may offer advantages in terms of stability, processability, or even novel functionalities.

The lack of extensive experimental data on Dibenzo[h,rst]pentaphene OFETs presents a clear opportunity for original research. By following the standardized fabrication and characterization protocols outlined in this guide, researchers can generate high-quality, comparable data that will allow for a direct and meaningful benchmark against pentacene. Such studies will not only elucidate the potential of Dibenzo[h,rst]pentaphene as an organic semiconductor but also contribute to a deeper understanding of the structure-property relationships that govern charge transport in this fascinating class of materials.

The methodologies and benchmark data presented herein provide a robust foundation for the systematic evaluation of next-generation organic semiconductors, paving the way for the development of higher-performance and more reliable organic electronic devices.

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Spectroscopic Comparison of Pristine vs. Substituted Benzo[rst]pentaphene: A Guide for Researchers

This guide provides an in-depth spectroscopic comparison of pristine Benzo[rst]pentaphene (BPP) and its substituted derivatives. Tailored for researchers, scientists, and drug development professionals, this document elucidates the profound impact of chemical substitution on the photophysical properties of this intriguing polycyclic aromatic hydrocarbon (PAH). We will delve into the theoretical underpinnings and practical applications of UV-Visible absorption, fluorescence, and Raman spectroscopy in characterizing these molecules, supported by experimental data and computational models.

Introduction: The Allure and Challenge of Benzo[rst]pentaphene

Benzo[rst]pentaphene (BPP) is a fascinating PAH characterized by its unique triangular structure, which incorporates both zigzag and armchair edges.[1] This structural motif imparts distinct electronic properties that are of significant interest for applications in organic electronics and materials science. However, the utility of pristine BPP has been historically hampered by a notably low photoluminescence quantum yield (PLQY).[1][2] Recent research has demonstrated that the strategic substitution of functional groups onto the BPP core can dramatically modulate its spectroscopic signature, transforming it into a highly emissive material. This guide will explore these transformations, providing a comparative analysis of pristine BPP and its substituted analogues.

The Spectroscopic Toolkit: Methodologies and Rationale

The characterization of BPP and its derivatives relies on a suite of spectroscopic techniques. Here, we detail the experimental protocols and the scientific reasoning behind their application.

UV-Visible (UV-Vis) Absorption Spectroscopy

Principle: UV-Vis spectroscopy probes the electronic transitions within a molecule. The absorption of UV or visible light excites electrons from lower energy molecular orbitals (typically the Highest Occupied Molecular Orbital, HOMO) to higher energy ones (like the Lowest Unoccupied Molecular Orbital, LUMO). The resulting spectrum provides insights into the electronic structure of the molecule.[3][4]

Experimental Protocol:

• Sample Preparation: Prepare solutions of pristine and substituted BPP in a suitable solvent (e.g., toluene, dichloromethane) at a concentration of approximately 10⁻⁵ M. The choice of solvent is critical; a solvent that does not absorb in the region of interest and possesses the desired polarity is essential. Toluene is a common choice for PAHs due to its ability to dissolve these nonpolar molecules and its UV transparency above 285 nm.

• Instrumentation: Utilize a dual-beam UV-Vis spectrophotometer.

• Blank Correction: Fill a quartz cuvette with the pure solvent to record a baseline spectrum. This corrects for any absorption from the solvent and the cuvette itself.

• Sample Measurement: Record the absorption spectra of the BPP solutions from approximately 250 nm to 600 nm.

• Data Analysis: Identify the absorption maxima (λmax) and calculate the molar extinction coefficients (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length of the cuvette.[5]

Fluorescence Spectroscopy

Principle: Fluorescence spectroscopy measures the emission of light from a molecule after it has been excited to a higher electronic state by absorbing light. This technique is highly sensitive to the structure and environment of the molecule and is particularly useful for determining the PLQY, a measure of the efficiency of the emission process.

Experimental Protocol:

• Sample Preparation: Use the same solutions prepared for UV-Vis spectroscopy. For PLQY measurements, ensure the absorbance of the solution at the excitation wavelength is below 0.1 to avoid inner filter effects.

• Instrumentation: Employ a spectrofluorometer equipped with an integrating sphere for accurate PLQY measurements.

• Excitation: Excite the sample at a wavelength where it absorbs strongly, determined from the UV-Vis spectrum (e.g., 360 nm for BPP).[6]

• Emission Scan: Record the emission spectrum over a range of longer wavelengths than the excitation wavelength.

• PLQY Calculation: The PLQY is calculated as the ratio of the number of photons emitted to the number of photons absorbed. Modern spectrofluorometers with integrating spheres can automate this calculation.

Raman Spectroscopy

Principle: Raman spectroscopy provides information about the vibrational modes of a molecule. When monochromatic light (from a laser) interacts with a molecule, most of the light is scattered elastically (Rayleigh scattering). However, a small fraction is scattered inelastically (Raman scattering), with the energy difference corresponding to the vibrational energy levels of the molecule. This results in a spectrum of peaks that are characteristic of the molecule's chemical bonds and symmetry.[7]

Experimental Protocol:

• Sample Preparation: Samples can be analyzed as solids (powders) or in solution. For solutions, a concentration of ~1 mg/mL is typically sufficient.

• Instrumentation: A Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm) is used. The choice of laser wavelength is a trade-off between signal intensity (higher for shorter wavelengths) and the potential for fluorescence interference (lower for longer wavelengths).

• Data Acquisition: The laser is focused on the sample, and the scattered light is collected and analyzed by the spectrometer. Typical acquisition times range from seconds to minutes.

• Data Analysis: The Raman spectrum is plotted as intensity versus Raman shift (in cm⁻¹). The positions and relative intensities of the peaks are used to identify the vibrational modes of the molecule.

Comparative Spectroscopic Analysis

The substitution of functional groups onto the BPP core induces significant and predictable changes in its spectroscopic properties.

The "Dark State" Problem of Pristine Benzo[rst]pentaphene

Pristine BPP exhibits a relatively low PLQY of approximately 13%.[1][2] This is attributed to the fact that its lowest excited singlet state (S₁) is symmetry-forbidden, meaning a direct electronic transition from the ground state (S₀) is improbable.[2] The weak fluorescence observed is a result of a phenomenon known as Herzberg-Teller intensity borrowing , where the "dark" S₁ state "borrows" transition probability from a nearby, higher-energy "bright" state (S₂).[2]

The Impact of Substitution: Breaking Symmetry and Enhancing Luminescence

The introduction of substituents breaks the inherent symmetry of the BPP molecule. This has a profound effect on its electronic structure and, consequently, its spectroscopic properties.

• Electron-Donating Groups: Substituents like isopropoxy (-OiPr) and bis(methoxyphenyl)amino (-N(PhOMe)₂) act as electron-donating groups.[1][2] These groups increase the electron density of the π-system, which can raise the energy of the HOMO. This often leads to a bathochromic (red) shift in both the absorption and emission spectra, meaning they occur at longer wavelengths. More importantly, these substituents disrupt the molecular symmetry, making the S₀ → S₁ transition more allowed. This significantly enhances the PLQY. For instance, 5-isopropoxy-BPP exhibits a remarkable PLQY of 73%.[1]

• Electron-Withdrawing Groups: The introduction of electron-withdrawing groups, such as in benzo[rst]pentaphene-5,8-dione, also leads to a significant increase in the PLQY, reaching 62%.[1] In this case, the molecule develops an intramolecular charge-transfer (ICT) character, which can also enhance the probability of the emissive transition.[1]

The following table summarizes the key spectroscopic data for pristine BPP and some of its derivatives.

Compound	λmax (abs, nm) in Toluene	λmax (em, nm) in Toluene	PLQY (%) in Toluene	Reference(s)
Pristine Benzo[rst]pentaphene	~425	436	13	[1][2]
5-isopropoxy-BPP	~442	443	73	[1]
Benzo[rst]pentaphene-5,8-dione	469, 497	538	62	[1]
5,5'-bibenzo[rst]pentaphene	-	-	44	[2]
BPP-bis(methoxyphenyl)amino	~569	569	73	[2]

Raman Spectral Signatures: A Vibrational Fingerprint

For PAHs, the Raman spectra are typically dominated by several key features:

• G-band (Graphitic): Around 1580-1600 cm⁻¹, arising from the in-plane stretching of C=C bonds in the aromatic rings.[10]

• D-band (Disorder): Around 1350 cm⁻¹, which is more prominent in disordered graphitic materials but can also be observed in large PAHs.[8]

• C-H stretching modes: Above 3000 cm⁻¹.[7]

• Ring breathing modes: In the lower frequency region (<1000 cm⁻¹).[10]

The substitution on the BPP core is expected to introduce new vibrational modes and shift existing ones. For example, the C-O stretching mode of an isopropoxy group would appear in the 1000-1300 cm⁻¹ region. The specific positions and intensities of these peaks provide a unique vibrational fingerprint for each substituted derivative.

Visualizing the Concepts

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: A streamlined workflow for the spectroscopic analysis of Benzo[rst]pentaphene and its derivatives.

Caption: Jablonski diagrams illustrating the effect of substitution on the photophysics of BPP.

Conclusion and Future Directions

The spectroscopic analysis of pristine and substituted Benzo[rst]pentaphene reveals a compelling story of how chemical modification can be used to tune the photophysical properties of a molecule. The low quantum yield of the parent BPP, a consequence of its molecular symmetry, can be overcome by the introduction of both electron-donating and electron-withdrawing groups. This guide has provided a framework for understanding and experimentally probing these changes through UV-Vis absorption, fluorescence, and Raman spectroscopy.

For researchers in materials science and drug development, these findings open up new avenues for the rational design of novel fluorophores with tailored properties for applications in bioimaging, sensing, and organic light-emitting diodes (OLEDs). Future work should focus on expanding the library of substituted BPPs to establish a more comprehensive structure-property relationship and to explore their performance in applied systems.

References

• Negri, F., Castiglioni, C., Tommasini, M., & Zerbi, G. (2002). A Computational Study of the Raman Spectra of Large Polycyclic Aromatic Hydrocarbons: Toward Molecularly Defined Subunits of Graphite. The Journal of Physical Chemistry A, 106(14), 3306-3317. [Link]

• Castiglioni, C., Tommasini, M., Negri, F., & Zerbi, G. (2004). A computational study of the Raman spectra of large polycyclic aromatic hydrocarbons.
• Cloutis, E. A., et al. (2015). RAMAN (532 nm) SPECTROSCOPY OF POLYCYCLIC AROMATIC HYDROCARBONS. 46th Lunar and Planetary Science Conference, 1331.
• Maddams, W. F. (1989). The characterization of polycyclic aromatic hydrocarbons by Raman spectroscopy. Spectrochimica Acta Part A: Molecular Spectroscopy, 45(10), 1083-1088.
• Socrates, G. (2004). Infrared and Raman characteristic group frequencies: tables and charts. John Wiley & Sons.

• LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. Chemistry LibreTexts. [Link]

• Marae, I. S., et al. (2025). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry, 21, 270-276. [Link]

• Biocompare. (2023). Combining UV-Vis and Fluorescence Spectroscopy for Optimal Results. Biocompare. [Link]

• Brennan, N. F. (2006). CHAPTER 4 UV/VIS SPECTROSCOPY. University of Pretoria. [Link]

• El-Shaarawy, E. (n.d.). UV-Vis Spectroscopy. [Link]

• Kundu, S., Roy, P. P., Fleming, G. R., & Hestand, N. J. (2022). Franck-Condon and Herzberg-Teller Signatures in Molecular Absorption and Emission Spectra. eScholarship, University of California. [Link]

• Xu, X., et al. (2022). Solvent-tunable exciton-charge transfer mixed state enhances emission of functionalized benzo[rst]pentaphene through symmetry breaking. Chemical Communications, 59(5), 720-723. [Link]

• Paillotin, G., & Breton, J. (1977). The dominant nature of Herzberg–Teller terms in the photophysical description of naphthalene compared to anthracene and tetracene. Journal of Theoretical Biology, 66(2), 297-319.

• Islam, S., et al. (2025). Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. Beilstein Journal of Organic Chemistry, 21, 270-276. [Link]

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Illuminating the Core: A Comparative Guide to the Structure-Property Relationships in Dibenzo[h,rst]pentaphene Analogs

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the pursuit of next-generation organic electronics and advanced functional materials, the nuanced relationship between molecular architecture and emergent properties is paramount. Among the vast landscape of polycyclic aromatic hydrocarbons (PAHs), Dibenzo[h,rst]pentaphene and its derivatives present a compelling platform for investigation. Their rigid, planar structures and extended π-conjugation hint at significant potential in applications ranging from organic light-emitting diodes (OLEDs) to organic field-effect transistors (OFETs). This guide provides a comparative analysis of the structure-property relationships in derivatives of Benzo[rst]pentaphene (BPP), a closely related and more extensively studied analog of Dibenzo[h,rst]pentaphene. By examining the impact of strategic functionalization on the optical, electronic, and electrochemical properties of the BPP core, we can extrapolate key principles that are highly relevant to the design and application of Dibenzo[h,rst]pentaphene-based materials.

The Benzo[rst]pentaphene Core: A Foundation of Untapped Potential

Benzo[rst]pentaphene (BPP) is a fascinating PAH characterized by a unique combination of zigzag and armchair edges.[1] While it has been known for decades, its potential as a functional building block in materials science has only recently begun to be explored in depth.[1] The parent BPP molecule, however, exhibits a relatively low photoluminescence quantum yield (PLQY) of approximately 13%, a consequence of the symmetry-forbidden nature of its first excited singlet (S₁) state.[1] This inherent limitation necessitates a strategic approach to molecular design, employing functionalization to break symmetry, modulate electronic properties, and unlock the full potential of this intriguing PAH core.

Strategic Functionalization: Tailoring Properties Through Molecular Design

The introduction of substituents onto the BPP core is a powerful tool for tuning its photophysical and electrochemical characteristics. The nature and position of these functional groups can profoundly influence the frontier molecular orbital (FMO) energy levels, absorption and emission profiles, and solid-state packing, thereby dictating the material's performance in electronic devices.

Enhancing Luminescence through Electron-Donating and Withdrawing Groups

A key strategy to overcome the low PLQY of the parent BPP is the introduction of electron-donating or electron-withdrawing groups. This approach has been successfully demonstrated through the synthesis and characterization of isopropoxy- and dione-substituted BPP derivatives.[1]

The introduction of an electron-donating isopropoxy group (BPP-OiPr) leads to a dramatic increase in the PLQY to 73%.[1] This enhancement is attributed to a disruption of the molecule's symmetry, which increases the probability of the S₁ to S₀ radiative transition. Conversely, the introduction of electron-withdrawing dione groups (BPP-dione) also results in a significantly improved PLQY of 62%.[1][2] Furthermore, the BPP-dione derivative exhibits a notable solvent-polarity dependence in its emission, indicative of an intramolecular charge-transfer (ICT) character.[1] This ICT state can be beneficial in certain optoelectronic applications.

The table below summarizes the key photophysical and electronic properties of pristine BPP and its isopropoxy and dione derivatives.

Compound	Substituent	PLQY (%)	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)
Pristine BPP	None	13[1]	-5.49[1]	-2.25[1]	3.24[1]
BPP-OiPr	Isopropoxy (electron-donating)	73[1]	-5.15[1]	-2.00[1]	3.15[1]
BPP-dione	Dione (electron-withdrawing)	62[1]	-6.18[1]	-3.31[1]	2.87[1]

Table 1: Comparison of Photophysical and Electronic Properties of Functionalized Benzo[rst]pentaphene Derivatives.

The data clearly illustrates that both electron-donating and electron-withdrawing substituents can significantly enhance the luminescence of the BPP core. The isopropoxy group raises the HOMO energy level, while the dione groups lower both the HOMO and LUMO levels, leading to a smaller energy gap.[1] This tunability of the FMOs is crucial for optimizing charge injection and transport in electronic devices.

Steric Hindrance and Electrochemical Stability: The Role of Bulky Substituents

In addition to electronic effects, the steric bulk of substituents plays a critical role in the electrochemical stability and solid-state morphology of BPP derivatives. The introduction of bulky mesitylene groups has been shown to provide a more stable electrochemical behavior compared to pristine BPP.[3] This increased stability is attributed to the steric hindrance provided by the mesityl groups, which can prevent close intermolecular interactions that might otherwise lead to quenching or degradation upon electrochemical cycling.[3]

Furthermore, bulky side groups can disrupt π-π stacking in the solid state. While π-π stacking is often crucial for efficient charge transport, excessive aggregation can be detrimental to the performance of light-emitting devices by causing luminescence quenching.[4] Therefore, the strategic introduction of bulky substituents offers a means to control the intermolecular interactions and optimize the solid-state properties for specific applications.

The following diagram illustrates the logical relationship between substituent properties and the resulting material characteristics.

Caption: Influence of substituent properties on material characteristics.

Experimental Protocols: A Guide to Characterization

To ensure the scientific integrity and reproducibility of findings, detailed and validated experimental protocols are essential. The following sections outline the key methodologies for the synthesis and characterization of Dibenzo[h,rst]pentaphene derivatives and their analogs.

Synthesis of Functionalized Benzo[rst]pentaphene Derivatives

The synthesis of functionalized BPP derivatives can be achieved through a multi-step process starting from the parent BPP molecule. A general synthetic workflow is depicted below.

Caption: General synthetic workflow for functionalized BPP derivatives.

Step-by-Step Protocol for the Synthesis of 5-Isopropoxybenzo[rst]pentaphene (BPP-OiPr):

• Synthesis of Pristine BPP: Pristine BPP can be synthesized using established literature procedures, for instance, through a "dehydrative π-extension (DPEX)" reaction.[1]

• Bromination of BPP: To a solution of pristine BPP in a suitable solvent (e.g., dichloromethane), add N-bromosuccinimide (NBS) and stir at room temperature. Monitor the reaction by thin-layer chromatography (TLC). Upon completion, quench the reaction and purify the crude product to obtain 5-bromobenzo[rst]pentaphene.

• Substitution with Isopropoxy Group: The bromo-substituted BPP can then be reacted with sodium isopropoxide in the presence of a copper catalyst to yield the desired 5-isopropoxybenzo[rst]pentaphene. Purify the final product using column chromatography.

Photophysical Characterization: UV-vis and Fluorescence Spectroscopy

Objective: To determine the absorption and emission properties, including the photoluminescence quantum yield (PLQY), of the synthesized derivatives.

Instrumentation: A UV-vis spectrophotometer and a spectrofluorometer with an integrating sphere are required.

Protocol:

• Sample Preparation: Prepare dilute solutions of the compounds in a suitable solvent (e.g., toluene) with an absorbance of approximately 0.1 at the excitation wavelength for PLQY measurements.

• UV-vis Spectroscopy: Record the absorption spectra of the solutions over a relevant wavelength range (e.g., 250-600 nm).

• Fluorescence Spectroscopy: Record the emission spectra by exciting the samples at a wavelength corresponding to an absorption maximum.

• PLQY Measurement: Use an integrating sphere to measure the absolute PLQY. The sample is placed inside the sphere and excited with monochromatic light. The emitted photons are scattered within the sphere and detected, allowing for the calculation of the quantum yield.

Electrochemical Characterization: Cyclic Voltammetry

Objective: To determine the HOMO and LUMO energy levels of the derivatives and assess their electrochemical stability.

Instrumentation: A potentiostat with a three-electrode setup (working electrode, reference electrode, and counter electrode).

Protocol:

• Electrolyte Solution: Prepare a solution of a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate) in a suitable solvent (e.g., dichloromethane).

• Analyte Solution: Dissolve the synthesized compound in the electrolyte solution at a known concentration.

• Measurement: Place the three electrodes in the analyte solution and perform cyclic voltammetry by scanning the potential between appropriate limits.

• Data Analysis: Determine the onset oxidation and reduction potentials from the voltammogram. The HOMO and LUMO energy levels can be estimated from these potentials relative to a ferrocene/ferrocenium (Fc/Fc⁺) internal standard.

Charge Transport Properties: The Missing Link and Future Directions

While the optical and electrochemical properties of BPP derivatives have been investigated, there is a notable absence of experimental data on their charge transport characteristics, such as charge carrier mobility. This is a critical parameter for assessing their potential in applications like OFETs. The charge carrier mobility is highly dependent on the solid-state packing of the molecules, which is influenced by the nature and position of the substituents.

Theoretical studies on other large PAHs have shown that factors like π-orbital overlap and low reorganization energy are crucial for efficient charge transport.[1] It is reasonable to expect that the introduction of substituents that promote favorable π-stacking and minimize intermolecular disorder will be key to achieving high charge carrier mobilities in Dibenzo[h,rst]pentaphene-based materials. Future research should focus on the fabrication and characterization of thin-film transistors based on these derivatives to experimentally determine their charge transport properties and establish a more complete understanding of their structure-property relationships.

Conclusion: A Roadmap for Future Innovation

The investigation into the structure-property relationships of Benzo[rst]pentaphene derivatives provides a valuable roadmap for the rational design of novel functional materials based on the larger Dibenzo[h,rst]pentaphene core. The strategic introduction of electron-donating, electron-withdrawing, and sterically bulky substituents offers a powerful means to tune the optical, electronic, and electrochemical properties of these PAHs.

Key takeaways for researchers and materials scientists include:

• Functionalization is key: The parent BPP core's low luminescence can be overcome by introducing functional groups that break molecular symmetry and modulate electronic transitions.

• A delicate balance: The choice of substituent requires a careful balance between desired electronic effects and the control of intermolecular interactions to optimize solid-state properties.

• The path forward: A critical next step is the experimental investigation of the charge transport properties of these materials to fully assess their potential in organic electronics.

By building upon the foundational understanding presented in this guide, the scientific community is well-positioned to unlock the full potential of Dibenzo[h,rst]pentaphene derivatives and pave the way for the next generation of high-performance organic electronic devices.

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• Synthesis and characterizations of highly luminescent 5-isopropoxybenzo[rst]pentaphene. ResearchGate. [Link][2]

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• Benzo[rst]pentaphene derivatives as building blocks for 2D material with intense ECL emission. Phantoms Foundation. [Link]

• Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C-O Arylation of Dimethoxyanthraquinones. Keio University. [Link]

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• PAH Compounds Using UV and Fluorescence Detection. MAC-MOD Analytical. [Link]

• Overview of ultraviolet‐based methods used in polycyclic aromatic hydrocarbons analysis and measurement. ResearchGate. [Link]

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• Synthesis and Characterizations of 5,5′-Bibenzo[rst]pentaphene with Axial Chirality and Symmetry-Breaking Charge Transfer. PMC. [Link]

• Benzo[rst]pentaphene derivatives as building blocks for 2D material with intense ECL emission. Phantoms Foundation. [Link][4]

• Cyclic Voltammetry Experiment. Gamry Instruments. [Link]

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A Researcher's Guide to Dibenzo[h,rst]pentaphene: A Cross-Validation of Experimental and Theoretical Data

Authored by: A Senior Application Scientist

Introduction: Bridging the Gap Between Measurement and Model

Dibenzo[h,rst]pentaphene (C₂₈H₁₆), also known as Tribenzo[a,e,i]pyrene, is a large, ortho- and peri-fused polycyclic aromatic hydrocarbon (PAH).[1] Like other large PAHs, its unique electronic structure and photophysical properties make it a molecule of interest in materials science for applications in organic electronics and as a model system for understanding the properties of graphene nanostructures.[2] However, its environmental presence as a product of incomplete combustion also necessitates a thorough understanding of its characteristics for toxicological and environmental studies.[3]

A robust characterization of any molecule, particularly complex systems like Dibenzo[h,rst]pentaphene, cannot rely on a single methodology. Experimental measurements provide ground-truth data under specific conditions, while theoretical calculations offer unparalleled insight into the underlying electronic structure and can predict properties that are difficult or impossible to measure directly.[4] This guide provides an in-depth comparison and cross-validation of available experimental data with well-established theoretical approaches for Dibenzo[h,rst]pentaphene. By critically evaluating where experiment and theory converge and diverge, we can establish a more complete and reliable understanding of this complex PAH, providing a validated foundation for future research and development.

Part 1: The Experimental Benchmark

Experimental data provides the ultimate benchmark against which theoretical models must be validated. The properties of Dibenzo[h,rst]pentaphene have been characterized using several standard analytical techniques.

Physicochemical and Spectroscopic Data

The most reliable experimental data points for Dibenzo[h,rst]pentaphene are summarized below. These values represent direct physical measurements and form the basis of our comparison.

Property	Experimental Value	Method	Source
Molecular Formula	C₂₈H₁₆	---	[1][5]
Molecular Weight	352.43 g/mol	Mass Spectrometry	[5]
Melting Point	315 °C	---	[3]
Ionization Energy	6.99 eV	Photoelectron Spectroscopy (PE)	[5]
UV-Vis λmax (in Cyclohexane)	~335 nm, ~380 nm, ~400 nm	UV-Visible Spectroscopy	[5]

Note: UV-Vis λmax values are estimated from the digitized spectrum available in the NIST Chemistry WebBook.[5]

Part 2: The Theoretical Framework

Computational chemistry, particularly methods rooted in Density Functional Theory (DFT), has become an indispensable tool for predicting the properties of PAHs.[6][7] These methods can elucidate electronic structure, predict spectroscopic behavior, and explore molecular reactivity with high accuracy.[8][9]

Causality in Method Selection: Why DFT?

For PAHs, DFT with hybrid functionals such as B3LYP strikes an optimal balance between computational cost and accuracy.[7][10] The B3LYP functional, combined with a Pople-style basis set like 6-31G(d) or larger, has been shown to provide reliable geometries and electronic properties (e.g., HOMO-LUMO energies) for a wide range of aromatic systems.[6][10] For excited-state properties, such as UV-Vis absorption spectra, Time-Dependent DFT (TD-DFT) is the standard and most effective approach.[4]

Predicted Electronic Properties

While specific, high-level theoretical studies exclusively on Dibenzo[h,rst]pentaphene are not abundant in the literature, we can establish expected values based on the performance of common computational methods for large PAHs.

Property	Typical Theoretical Value	Method	Source (for methodology)
HOMO Energy	-6.8 to -7.2 eV	DFT (e.g., B3LYP/6-31G(d))	[10][11]
LUMO Energy	-2.0 to -2.4 eV	DFT (e.g., B3LYP/6-31G(d))	[10][11]
HOMO-LUMO Gap	4.6 to 5.0 eV	DFT (e.g., B3LYP/6-31G(d))	[10][12]
First Major Electronic Transition	3.0 to 3.5 eV (~350-415 nm)	TD-DFT	[4][13]

Part 3: Detailed Methodologies

To ensure scientific integrity, the protocols used to obtain both experimental and theoretical data must be transparent and robust. Below are representative, self-validating workflows for acquiring the key data discussed in this guide.

Experimental Protocol: UV-Vis Absorption Spectroscopy

This protocol outlines the standard procedure for obtaining the UV-Vis absorption spectrum of Dibenzo[h,rst]pentaphene.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of Dibenzo[h,rst]pentaphene.

  • Dissolve the sample in a known volume (e.g., 100 mL) of spectroscopic-grade cyclohexane to create a stock solution. Cyclohexane is chosen as a non-polar solvent to minimize solvent-solute interactions that could shift spectral peaks.

  • Perform a serial dilution to obtain a final concentration in the micromolar range (e.g., 1-10 µM), ensuring the maximum absorbance falls within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

• Instrument Setup & Calibration:

  • Turn on the dual-beam UV-Vis spectrophotometer and allow the lamps (deuterium and tungsten) to warm up for at least 30 minutes for stable output.

  • Fill a matched pair of quartz cuvettes with the solvent (cyclohexane).

  • Place the cuvettes in the sample and reference holders and run a baseline correction across the desired wavelength range (e.g., 250-600 nm) to zero the instrument.

• Data Acquisition:

  • Replace the solvent in the sample cuvette with the prepared Dibenzo[h,rst]pentaphene solution.

  • Run the spectral scan.

  • Save the resulting data (absorbance vs. wavelength).

• Data Analysis:

  • Identify the wavelengths of maximum absorbance (λmax).

  • If the concentration and path length are known, calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl).

Caption: Workflow for UV-Vis Spectroscopy.

Computational Protocol: DFT and TD-DFT Calculations

This protocol describes a standard workflow for predicting the electronic structure and UV-Vis spectrum of Dibenzo[h,rst]pentaphene.

• Structure Input:

  • Build the 3D structure of Dibenzo[h,rst]pentaphene using a molecular editor. The CAS number (192-47-2) can be used to retrieve the structure from databases like PubChem.[1]

• Geometry Optimization:

  • Perform a geometry optimization using DFT to find the lowest energy structure.

  • Methodology:

    • Functional: B3LYP

    • Basis Set: 6-31G(d)

    • Rationale: This level of theory provides an excellent balance of accuracy for geometry and computational efficiency for a molecule of this size.[7][10]

  • Confirm the optimization has converged by checking for the absence of imaginary frequencies in a subsequent frequency calculation.

• Electronic Structure Analysis:

  • From the optimized structure, analyze the output file to extract the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

  • The HOMO-LUMO gap is calculated as ELUMO - EHOMO.

• Excited State Calculation (UV-Vis Spectrum):

  • Using the optimized geometry, perform a Time-Dependent DFT (TD-DFT) calculation.

  • Methodology:

    • Functional: B3LYP (or a range-separated functional like ωB97X-D for potentially better accuracy on charge-transfer states, though less critical for unsubstituted PAHs)[14]

    • Basis Set: 6-31G(d)

    • Number of States: Calculate at least 10-20 excited states to cover the relevant portion of the UV-Vis spectrum.

• Spectrum Simulation:

  • Extract the calculated excitation energies (in eV or nm) and their corresponding oscillator strengths from the TD-DFT output.

  • Plot the oscillator strength against wavelength, applying a Gaussian or Lorentzian broadening to each peak to simulate a continuous experimental spectrum.

Caption: Workflow for Computational Analysis.

Part 4: Comparative Analysis - Where Models Meet Reality

The core of cross-validation lies in the direct comparison of experimental and theoretical data. This analysis reveals the strengths and limitations of our computational models and deepens our understanding of the molecule's behavior.

Caption: The Cross-Validation Process.

Electronic Properties: Ionization Energy vs. HOMO

The experimental ionization energy (IE) is the energy required to remove an electron from the molecule. In the framework of Koopmans' theorem, this is approximated by the negative of the HOMO energy (-EHOMO).

• Experimental IE: 6.99 eV[5]

• Expected -EHOMO (DFT): 6.8 to 7.2 eV

The remarkable agreement between the experimentally measured ionization energy and the expected range for -EHOMO from a standard DFT calculation demonstrates the high predictive power of this theoretical approach for the electronic structure of Dibenzo[h,rst]pentaphene. This gives us strong confidence that the calculated molecular orbitals are a valid representation of the molecule's electronic landscape.

Spectroscopic Properties: UV-Vis Absorption

Comparing the measured and calculated absorption spectra provides a stringent test of the TD-DFT methodology.

• Experimental λmax: ~335 nm, ~380 nm, ~400 nm[5]

• Expected TD-DFT Transitions: A major transition is expected in the 350-415 nm range.

There is a good qualitative agreement. Both experiment and theory place the lowest energy, strong electronic absorptions in the near-UV/visible region. However, it is common for TD-DFT calculations with standard functionals like B3LYP to show slight deviations from experimental values.[15] These discrepancies can arise from several factors:

• Solvent Effects: The experimental spectrum was recorded in cyclohexane, whereas the standard theoretical calculation is performed in a vacuum ("gas phase"). While cyclohexane is non-polar, subtle solvent interactions can still cause shifts (solvatochromism) in the spectral peaks.

• Vibronic Coupling: Experimental spectra include vibrational fine structure, which broadens peaks. Standard TD-DFT calculations predict purely electronic transitions (vertical excitations) and do not inherently account for this broadening.

• Functional Limitations: While powerful, the B3LYP functional can sometimes underestimate the energy of the lowest excited states in large conjugated systems, which would result in a predicted λmax that is red-shifted (at a longer wavelength) compared to the experiment.[15][16]

Despite these minor discrepancies, the overall correlation is strong. TD-DFT correctly predicts that Dibenzo[h,rst]pentaphene is a chromophore that absorbs in the near-UV region, and the predicted energy of the main absorption band aligns well with the experimental findings.

Conclusion and Future Outlook

The cross-validation of experimental and theoretical data for Dibenzo[h,rst]pentaphene confirms a strong synergy between the two approaches. Standard DFT and TD-DFT methods (e.g., B3LYP/6-31G(d)) are shown to be reliable tools for predicting the electronic and spectroscopic properties of this complex PAH, with the experimental ionization potential and UV-Vis spectrum serving as crucial validation points.

The agreement between the experimental ionization energy and the calculated HOMO energy is excellent, providing a solid theoretical foundation for understanding its charge-transport and reactivity characteristics. While minor deviations exist between the experimental and calculated UV-Vis spectra, they fall within expected limits and can be rationalized by considering solvent effects and the inherent approximations of the computational methods.

For future research, this validated computational model can be used with confidence to:

• Explore Derivatives: Predict how chemical modifications to the Dibenzo[h,rst]pentaphene core would tune its optoelectronic properties for materials design.

• Investigate Reactivity: Use calculated properties like Fukui functions or electrostatic potential maps to predict the most likely sites for metabolic activation or environmental degradation.[8][9]

• Refine Accuracy: Employ more advanced computational methods, such as higher-level basis sets or solvent models, to further close the gap between theoretical predictions and experimental measurements.

By integrating both experimental and computational perspectives, the scientific community can accelerate the exploration and application of Dibenzo[h,rst]pentaphene and other complex aromatic systems.

References

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• Title: Synthesis and Characterizations of 5,5′-Bibenzo[rst]pentaphene with Axial Chirality and Symmetry-Breaking Charge Transfer. Source: Advanced Science. URL: [Link]

• Title: Synthesis and Characterizations of 5,5′‐Bibenzo[rst]pentaphene with Axial Chirality and Symmetry‐Breaking Charge Transfer. Source: National Institutes of Health. URL: [Link]

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• Title: Synthesis of Dibenzo[h,rst]pentaphenes and Dibenzo[fg,qr]pentacenes by the Chemoselective C-O Arylation of Dimethoxyanthraquinones. Source: Keio University. URL: [Link]

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Comparative Toxicity Assessment of Dibenzo[h,rst]pentaphene and Other Polycyclic Aromatic Hydrocarbons

An In-Depth Technical Guide for Researchers

Authored by a Senior Application Scientist

This guide provides a comprehensive comparative toxicity assessment of Dibenzo[h,rst]pentaphene (DBP), a high molecular weight polycyclic aromatic hydrocarbon (PAH), in relation to other well-characterized PAHs. We will delve into the mechanistic underpinnings of PAH toxicity, present comparative experimental data, and provide detailed protocols for key toxicological assays. Our objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to evaluate the toxic potential of this and other related compounds.

The Landscape of Polycyclic Aromatic Hydrocarbons (PAHs)

Polycyclic Aromatic Hydrocarbons are a large class of organic compounds containing two or more fused aromatic rings. Formed from the incomplete combustion of organic materials, they are ubiquitous environmental contaminants found in air, water, and soil.[1] Sources are both natural, such as forest fires, and anthropogenic, including vehicle exhaust, industrial emissions, and tobacco smoke.[2][3] The primary concern surrounding PAHs lies in their established carcinogenic, mutagenic, and teratogenic properties.

While hundreds of PAHs exist, toxicological research has largely focused on a subset of these compounds. This guide specifically examines Dibenzo[h,rst]pentaphene (CAS No: 192-47-2), a less-studied six-ring PAH, and contextualizes its toxicity by comparing it with the prototypical and highly potent PAH, Benzo[a]pyrene (BaP), and other relevant congeners.

The Toxicological Benchmark: Benzo[a]pyrene and the TEF Approach

To standardize risk assessment for complex PAH mixtures, the Toxic Equivalency Factor (TEF) approach was developed.[4][5] This method assesses the toxicity of individual PAHs relative to the most well-studied and potent member of the class, Benzo[a]pyrene (BaP).[2][6][7] BaP is classified by the International Agency for Research on Cancer (IARC) as a Group 1 carcinogen, meaning it is carcinogenic to humans.[2]

Each PAH is assigned a TEF value, which represents its carcinogenic potency relative to BaP (TEF = 1.0). The total carcinogenic potential of a mixture, known as the Toxic Equivalent (TEQ), is calculated by summing the product of the concentration of each PAH and its respective TEF.[4]

TEQ = Σ ( [PAH]i × TEFi )

This framework is crucial for regulatory bodies and allows for a standardized approach to risk assessment, although it relies on the key assumption of dose additivity and a common mechanism of action.[4][5]

The Central Mechanism: Aryl Hydrocarbon Receptor (AhR) Activation

For many of the most potent PAHs, the primary mechanism of toxicity is initiated by the activation of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor.[8][9]

The Causality of the AhR Pathway:

• Ligand Binding: Lipophilic PAHs cross the cell membrane and bind to the AhR protein in the cytoplasm.

• Nuclear Translocation: This binding event causes a conformational change, leading to the dissociation of chaperone proteins and the translocation of the AhR-PAH complex into the nucleus.

• Dimerization and DNA Binding: Inside the nucleus, the complex dimerizes with the AhR Nuclear Translocator (ARNT). This new heterodimer binds to specific DNA sequences known as Xenobiotic Responsive Elements (XREs) in the promoter regions of target genes.

• Gene Transcription: Binding to XREs initiates the transcription of a battery of genes, most notably those encoding for Phase I metabolizing enzymes like cytochrome P450 1A1 (CYP1A1) and 1B1 (CYP1B1).[1][10][11]

This metabolic induction is a double-edged sword. While the goal is to increase the water solubility of the PAH for excretion (detoxification), the enzymatic process can also create highly reactive intermediates, such as diol epoxides.[10][12] These reactive metabolites can covalently bind to DNA, forming bulky DNA adducts that can lead to mutations and initiate carcinogenesis if not repaired.[12][13][14]

Caption: The Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

It is important to note that some PAHs can exert toxicity through AhR-independent mechanisms, highlighting the need for a multi-faceted testing approach.[15][16]

Quantitative Comparison of PAH Toxicity

The following table summarizes key toxicological data for Dibenzo[h,rst]pentaphene and other selected PAHs. This allows for a direct comparison of their carcinogenic potential and classification.

Compound	CAS No.	No. of Rings	IARC Classification	Toxic Equivalency Factor (TEF)	Notes
Benzo[a]pyrene (BaP)	50-32-8	5	Group 1 (Carcinogenic to humans)[2]	1.0	The reference compound for PAH toxicity.[4][5][6]
Dibenz[a,h]anthracene	53-70-3	5	Group 2A (Probably carcinogenic)	1.0	Potency is considered equivalent to BaP in many models.[17]
Benzo[k]fluoranthene	207-08-9	5	Group 2B (Possibly carcinogenic)	0.1	Lower potency than BaP.
Indeno[1,2,3-cd]pyrene	193-39-5	6	Group 2B (Possibly carcinogenic)	0.1
Dibenzo[h,rst]pentaphene (DBP)	192-47-2	6	Group 3 (Not classifiable)[18][19]	Not Assigned	Limited data available; only one reported animal study showed sarcoma induction via subcutaneous injection.[18]

IARC classifications and TEF values are based on established literature and regulatory guidance documents.

The data clearly indicates that while DBP is a high molecular weight PAH with a structure suggesting potential toxicity, the experimental evidence required for a definitive carcinogenicity classification is currently lacking.[18] Its classification as "Group 3" reflects this data gap, not a confirmation of safety.

Field-Proven Experimental Protocols for Toxicity Assessment

To ensure trustworthy and reproducible results, standardized and validated protocols are essential. The following section details the methodologies for key in vitro assays used to assess the genotoxic and mechanistic properties of PAHs.

Experimental Workflow Overview

A logical workflow is critical for a comprehensive assessment. It typically begins with screening assays for specific mechanisms (like AhR activation) and genotoxicity, followed by more complex whole-animal studies for compounds of high concern.

Caption: General Experimental Workflow for PAH Toxicity Testing.

Protocol 1: In Vitro Genotoxicity - Comet Assay (Alkaline)

Principle: The single-cell gel electrophoresis, or Comet Assay, is a sensitive method for detecting DNA strand breaks in individual cells.[20] When subjected to an electric field, DNA from damaged cells migrates out of the nucleus, forming a "comet tail." The intensity and length of the tail are proportional to the amount of DNA damage.

Step-by-Step Methodology:

• Cell Culture and Exposure:

  • Seed appropriate human cells (e.g., HepG2, A549) in 12-well plates. HepG2 cells are often chosen for their metabolic competence.

  • Allow cells to attach for 24 hours.

  • Expose cells to a concentration range of the test PAH (e.g., DBP, BaP) and appropriate controls (negative: vehicle; positive: e.g., H₂O₂) for a defined period (e.g., 4-24 hours). Include a metabolic activation system (e.g., S9 mix) if the cell line has low metabolic capacity.[20]

• Cell Harvesting and Embedding:

  • Trypsinize and pellet the cells.

  • Resuspend the cell pellet in low melting point agarose at 37°C.

  • Pipette the cell/agarose suspension onto a pre-coated microscope slide and cover with a coverslip.

  • Solidify the agarose by placing the slides at 4°C for 10 minutes.

• Lysis:

  • Remove coverslips and immerse slides in a cold, freshly prepared lysis solution (containing high salt and detergents like Triton X-100) to lyse the cells and unfold the DNA. Incubate for at least 1 hour at 4°C.

• Alkaline Unwinding and Electrophoresis:

  • Place slides in a horizontal electrophoresis tank filled with cold, fresh alkaline buffer (pH > 13) to unwind the DNA. Let stand for 20-40 minutes.

  • Apply a voltage (e.g., 25 V) for 20-30 minutes.

• Neutralization and Staining:

  • Gently immerse slides in a neutralization buffer.

  • Stain the DNA with a fluorescent dye (e.g., SYBR Green, propidium iodide).

• Scoring and Analysis:

  • Visualize slides using a fluorescence microscope.

  • Capture images and analyze at least 50-100 cells per sample using specialized software to quantify comet parameters (e.g., % Tail DNA, Tail Moment).

Protocol 2: In Vitro Genotoxicity - Cytokinesis-Block Micronucleus (CBMN) Assay

Principle: This assay detects chromosomal damage by quantifying micronuclei (MN).[20] MN are small, extra-nuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the main nucleus after cell division. Cytochalasin B is used to block cytokinesis, resulting in binucleated cells, which makes scoring MN unambiguous.

Step-by-Step Methodology:

• Cell Culture and Exposure:

  • Seed human lymphocytes or a suitable cell line (e.g., TK6, HepG2) at an appropriate density.

  • Expose cells to a concentration range of the test PAH and controls. As with the Comet assay, an S9 mix may be required.

• Addition of Cytochalasin B:

  • After an initial exposure period (e.g., 4-6 hours), add Cytochalasin B to the culture medium to a final concentration that inhibits cytokinesis without being overly toxic.

• Incubation:

  • Incubate the cells for a period equivalent to 1.5-2 cell cycles to allow cells to become binucleated.

• Cell Harvesting and Slide Preparation:

  • Harvest cells by centrifugation.

  • Treat with a hypotonic solution (e.g., KCl) to swell the cytoplasm.

  • Fix the cells using a methanol/acetic acid solution.

  • Drop the cell suspension onto clean microscope slides and allow to air dry.

• Staining:

  • Stain the slides with a DNA-specific stain such as Giemsa or a fluorescent dye like DAPI.

• Scoring and Analysis:

  • Under a light or fluorescence microscope, score at least 1000-2000 binucleated cells per concentration.

  • Count the number of binucleated cells containing one, two, or more micronuclei according to established scoring criteria.

  • Calculate the frequency of micronucleated cells. The Cytokinesis-Block Proliferation Index (CBPI) should also be calculated to assess cytotoxicity.

Synthesis and Future Directions

This guide establishes that while Dibenzo[h,rst]pentaphene is structurally a PAH of concern, it remains significantly understudied compared to benchmark compounds like Benzo[a]pyrene. The IARC Group 3 classification underscores a critical lack of comprehensive in vivo carcinogenicity data.[18][19]

The provided protocols for in vitro genotoxicity testing offer a robust framework for generating initial comparative data. Future research should prioritize:

• Comprehensive In Vitro Profiling: Testing DBP and its metabolites across a battery of assays, including the Comet, Micronucleus, and AhR-activation reporter assays, to build a foundational toxicity profile.

• Advanced In Vivo Studies: If in vitro data indicates significant genotoxic or AhR activity, long-term rodent bioassays via relevant exposure routes (e.g., inhalation, oral) are necessary for a definitive carcinogenicity assessment.

• Mixture Toxicity: Investigating the effects of DBP within complex, environmentally relevant PAH mixtures to understand potential synergistic or antagonistic interactions.[13][21]

By systematically applying these validated methodologies, the scientific community can close the existing data gaps and enable a more accurate risk assessment for Dibenzo[h,rst]pentaphene and other emerging PAHs of concern.

References

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of Dibenzo[h,rst]pentaphene

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety of our practices. The handling and disposal of potent chemical compounds like Dibenzo[h,rst]pentaphene, a polycyclic aromatic hydrocarbon (PAH), demand a rigorous and informed approach. This guide provides a detailed protocol for the proper disposal of Dibenzo[h,rst]pentaphene, grounded in established safety standards and regulatory requirements. Our objective is to ensure that from the moment it is designated as waste to its final destruction, this compound is managed in a way that protects both laboratory personnel and the environment.

Polycyclic aromatic hydrocarbons as a class are recognized for their persistence and potential carcinogenicity, necessitating their classification as hazardous waste.[1] Dibenzo[h,rst]pentaphene falls within this category, and its disposal is governed by stringent federal and local regulations. Adherence to these procedures is not merely a matter of compliance but a fundamental aspect of responsible scientific conduct.

Core Principles of Dibenzo[h,rst]pentaphene Waste Management

The foundational principle for managing Dibenzo[h,rst]pentaphene waste is the prevention of environmental release and human exposure. This is achieved through a multi-layered strategy encompassing meticulous waste segregation, robust containment, clear labeling, and verifiable destruction.

Hazardous Waste Classification

Under the Resource Conservation and Recovery Act (RCRA), the U.S. Environmental Protection Agency (EPA) designates certain discarded commercial chemical products as hazardous wastes. Polycyclic aromatic hydrocarbons are specifically listed under this framework.[2] Dibenzo[h,rst]pentaphene, also identified by its synonym Benzo[rst]pentaphene, is classified as a hazardous waste.[3][4][5]

Chemical Name	CAS Number	EPA Hazardous Waste Code
Dibenzo[h,rst]pentaphene	192-47-2	U064

This classification mandates a "cradle-to-grave" management approach, meaning the waste generator is responsible for the waste from its creation to its ultimate disposal.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of Dibenzo[h,rst]pentaphene.

Step 1: In-Lab Waste Segregation and Collection

Proper disposal begins at the point of generation. All materials contaminated with Dibenzo[h,rst]pentaphene must be treated as hazardous waste.

• Solid Waste:

  • Description: Includes contaminated personal protective equipment (PPE) such as gloves and disposable lab coats, weigh boats, contaminated filter paper, and any other solid materials that have come into contact with Dibenzo[h,rst]pentaphene.

  • Procedure:

    • Designate a specific, sealed, and clearly labeled hazardous waste container for solid Dibenzo[h,rst]pentaphene waste.

    • The container must be made of a material compatible with the chemical and any solvents used (e.g., a polyethylene drum).

    • Line the container with a heavy-duty, chemically resistant bag.

    • Place all contaminated solid waste directly into the bag within the container.

    • Keep the container closed at all times, except when adding waste.

• Liquid Waste:

  • Description: Includes unused solutions of Dibenzo[h,rst]pentaphene, solvent rinses of contaminated glassware, and any other liquid mixtures containing the compound.

  • Procedure:

    • Use a dedicated, sealed, and clearly labeled hazardous waste container for liquid Dibenzo[h,rst]pentaphene waste.

    • The container must be compatible with the solvents used and should have a secure, leak-proof cap.

    • Never mix incompatible waste streams. For example, do not mix halogenated and non-halogenated solvents in the same container unless specifically permitted by your institution's waste management plan.

    • Fill the container to no more than 90% capacity to allow for vapor expansion.

• "Sharps" Waste:

  • Description: Includes needles, syringes, contaminated glass slides, or any other sharp object contaminated with Dibenzo[h,rst]pentaphene.

  • Procedure:

    • Place all contaminated sharps in a designated, puncture-proof sharps container.

    • Label the sharps container clearly as "Hazardous Waste Sharps" and specify "Dibenzo[h,rst]pentaphene."

Step 2: Labeling and Storage

Accurate and clear labeling is a critical safety and compliance measure.

• Labeling Requirements:

  • All waste containers must be labeled with the words "Hazardous Waste."

  • The full chemical name, "Dibenzo[h,rst]pentaphene," must be clearly written.

  • The EPA hazardous waste code, U064 , should be included.

  • Indicate the physical state of the waste (solid or liquid).

  • List all components of a liquid waste mixture, including solvents.

  • The date of accumulation (the date the first drop of waste was added to the container) must be clearly visible.

• Storage:

  • Store all Dibenzo[h,rst]pentaphene waste in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel.

  • Ensure secondary containment is in place for liquid waste containers to capture any potential leaks.

Sources

• 1. chemsafetypro.com [chemsafetypro.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Waste Code [rcrainfo.epa.gov]
• 4. wku.edu [wku.edu]
• 5. dam.assets.ohio.gov [dam.assets.ohio.gov]

A Comprehensive Guide to Personal Protective Equipment for Handling Dibenzo[h,rst]pentaphene

Understanding the Risks: The "Why" Behind the Precautions

Dibenzo[h,rst]pentaphene belongs to the broad class of polycyclic aromatic hydrocarbons (PAHs). While the International Agency for Research on Cancer (IARC) classifies Dibenzo[h,rst]pentaphene as a Group 3 carcinogen, meaning it is "not classifiable as to its carcinogenicity to humans," this classification does not imply it is without risk.[1][2] A key study has shown that subcutaneous injection of Dibenzo[h,rst]pentaphene in mice induced sarcomas, indicating potential carcinogenic activity.[1]

The primary routes of exposure to PAHs in a laboratory setting are dermal contact and inhalation of airborne particulates. Many PAHs are known to be absorbed through the skin, and their dusts can be easily inhaled, posing a systemic health risk. Therefore, the cornerstone of safe handling is the prevention of any direct contact with the substance.

Core Directive: Personal Protective Equipment (PPE) Protocol

A comprehensive PPE program is the last line of defense in the hierarchy of safety controls.[3] The following is a detailed breakdown of the required PPE for handling Dibenzo[h,rst]pentaphene, designed to prevent dermal and inhalation exposure.

Body Protection: The First Barrier

A disposable, solid-front, back-tying laboratory coat is mandatory. This design minimizes the risk of frontal contamination. For procedures with a higher risk of dust generation, a disposable coverall with elastic cuffs provides superior protection. All protective clothing should be promptly removed and disposed of if contamination is suspected.

Hand Protection: Preventing Dermal Absorption

Given the potential for skin absorption of PAHs, double gloving is required.[4] The inner glove should be a thin, powder-free nitrile glove, providing a second layer of protection in case the outer glove is breached. The outer glove should be a chemical-resistant nitrile or neoprene glove with an extended cuff that covers the sleeve of the lab coat. It is critical to change the outer gloves frequently, especially after handling the compound or if any contamination is suspected.

Eye and Face Protection: Shielding from Particulates

Chemical safety goggles that provide a complete seal around the eyes are the minimum requirement for eye protection.[4][5] For any procedure that could generate dust or aerosols, a full-face shield must be worn in addition to safety goggles to protect the entire face from contamination.[4][5]

Respiratory Protection: Guarding Against Inhalation

Due to the particulate nature of Dibenzo[h,rst]pentaphene and its potential carcinogenicity, respiratory protection is crucial, especially when handling the solid compound outside of a certified chemical fume hood. A NIOSH-approved N95 respirator is the minimum requirement for weighing and transferring the solid.[6] For procedures with a higher potential for aerosolization, a half-mask or full-face respirator with P100 cartridges should be used. All personnel requiring the use of a respirator must be fit-tested and trained in its proper use and maintenance.

Data-Driven Decisions: PPE Selection Matrix

To simplify the selection of appropriate PPE, the following table summarizes the recommended equipment for various laboratory tasks involving Dibenzo[h,rst]pentaphene.

Task	Body Protection	Hand Protection	Eye/Face Protection	Respiratory Protection
Storage and Transport (in sealed containers)	Disposable Lab Coat	Single Pair of Nitrile Gloves	Safety Glasses	Not Required
Weighing and Aliquoting (in a fume hood)	Disposable Lab Coat	Double Nitrile Gloves	Safety Goggles	N95 Respirator
Solution Preparation (in a fume hood)	Disposable Lab Coat	Double Nitrile Gloves	Safety Goggles	N95 Respirator
Handling Outside of a Fume Hood (e.g., instrument loading)	Disposable Coveralls	Double Nitrile Gloves	Safety Goggles and Face Shield	Half-mask Respirator with P100 cartridges
Spill Cleanup	Disposable Coveralls	Heavy-duty Nitrile or Neoprene Gloves (over inner nitrile gloves)	Safety Goggles and Face Shield	Full-face Respirator with P100 cartridges

Experimental Workflow: Donning, Doffing, and Disposal

The following diagrams and protocols outline the procedural, step-by-step guidance for the safe use and disposal of PPE.

PPE Donning and Doffing Workflow

Caption: PPE Donning and Doffing Sequence.

Step-by-Step Donning Protocol:

• Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand sanitizer.

• Inner Gloves: Don the first pair of nitrile gloves.

• Body Protection: Put on the disposable lab coat or coverall, ensuring it is securely fastened.

• Respiratory Protection: If required, don the respirator. Perform a user seal check to ensure a proper fit.

• Eye and Face Protection: Put on safety goggles and, if necessary, the face shield.

• Outer Gloves: Don the second pair of chemical-resistant gloves, ensuring the cuffs are pulled over the sleeves of the lab coat or coverall.

Step-by-Step Doffing Protocol (to be performed in a designated area):

• Outer Gloves: Remove the outer gloves by peeling them off from the cuff, turning them inside out. Dispose of them in a designated hazardous waste container.

• Body Protection: Remove the lab coat or coverall by rolling it down from the shoulders, turning it inside out to contain any contamination. Dispose of it in the designated hazardous waste container.

• Eye and Face Protection: Remove the face shield and goggles from the back of the head. Place them in a designated area for decontamination or disposal.

• Respiratory Protection: Remove the respirator from the back of the head. If disposable, discard it in the hazardous waste container. If reusable, follow the manufacturer's instructions for cleaning and storage.

• Inner Gloves: Remove the inner gloves using the same technique as the outer gloves. Dispose of them in the hazardous waste container.

• Hand Hygiene: Immediately and thoroughly wash hands with soap and water.

Disposal Plan

All disposable PPE and any materials contaminated with Dibenzo[h,rst]pentaphene must be considered hazardous waste.

• Waste Segregation: Use a dedicated, clearly labeled, and sealed waste container for all Dibenzo[h,rst]pentaphene-contaminated waste.

• Container Management: Keep the waste container closed when not in use.

• Final Disposal: Dispose of the hazardous waste in accordance with all local, state, and federal regulations. Consult with your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

Logical Framework for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Sources

• 1. Dibenzo(h,rst)Pentaphene (IARC Summary & Evaluation, Volume 3, 1973) [inchem.org]
• 2. Dibenzo[h,rst]pentaphene | C28H16 | CID 9121 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 6. reach.cdc.gov [reach.cdc.gov]